17:0-22:4 PG-d5

• CAS: 2342575-46-4

Core Science & Biosynthesis

An In-Depth Technical Guide to 17:0-22:4 PG-d5: A Deuterated Internal Standard for Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 17:0-22:4 PG-d5, a deuterated phosphatidylglycerol used as an internal standard in mass spectrometry-based lipidomics. This document details its chemical properties, its application in quantitative analysis, and provides a detailed experimental protocol for its use.

Introduction to 17:0-22:4 PG-d5

1-heptadecanoyl-2-docosahexaenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5, commonly known as 17:0-22:4 PG-d5, is a synthetic, stable isotope-labeled phospholipid.[1][2] The notation "17:0" refers to the heptadecanoyl fatty acid with 17 carbons and no double bonds, while "22:4" indicates a docosahexaenoyl fatty acid with 22 carbons and four double bonds. The "-d5" signifies that five hydrogen atoms on the glycerol head group have been replaced with deuterium. This mass difference allows it to be distinguished from endogenous phosphatidylglycerols by a mass spectrometer, a critical feature for its use as an internal standard.[3][4]

Internal standards are essential in quantitative mass spectrometry to correct for variations that can occur during sample preparation, extraction, and analysis, ensuring accurate and reproducible quantification of endogenous lipids.[5] 17:0-22:4 PG-d5 is a component of the widely used UltimateSPLASH™ ONE internal standard mixture, designed for comprehensive lipidomics analysis.[3][6]

Physicochemical Properties

A summary of the key chemical and physical properties of 17:0-22:4 PG-d5 is presented in Table 1.

Property	Value	Reference
Systematic Name	1-heptadecanoyl-2-docosahexaenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5	[1][2]
Synonyms	PG(17:0/22:4)-d5	[7]
CAS Number	2342575-46-4	[1][2]
Molecular Formula	C45H75D5NaO10P	[2]
Formula Weight	840.12 g/mol	[2]
Exact Mass	839.5701 amu	[8]
Purity	>99%	[7]
Storage Temperature	-20°C	[7]
Physical State	Provided as a solution, typically in dichloromethane:methanol (1:1)	[7]

Application in Quantitative Lipidomics

17:0-22:4 PG-d5 serves as an ideal internal standard for the quantification of phosphatidylglycerol (PG) species in complex biological samples. Its chemical similarity to endogenous PGs ensures that it behaves similarly during extraction and ionization, while its mass shift due to deuterium labeling allows for its distinct detection.[3]

UltimateSPLASH™ ONE Internal Standard Mixture

17:0-22:4 PG-d5 is a component of the UltimateSPLASH™ ONE internal standard mixture, a comprehensive solution containing 69 unique, highly pure deuterated lipids across 15 lipid classes.[3][6] This mixture is designed to provide broad coverage for quantitative lipidomics workflows. The target concentration of each component in the mixture is meticulously characterized.[3]

Experimental Protocols

The following sections outline a typical experimental workflow for the use of 17:0-22:4 PG-d5 as an internal standard in a quantitative lipidomics experiment.

Sample Preparation and Lipid Extraction

A robust lipid extraction method is crucial for accurate lipid analysis. The Bligh and Dyer method or the methyl-tert-butyl ether (MTBE) method are commonly used.[9] The internal standard should be added to the sample prior to extraction to account for any lipid loss during the procedure.[5]

Protocol: Lipid Extraction from Plasma using MTBE

• Thaw plasma samples on ice.

• In a clean glass tube, add a known volume of plasma (e.g., 20 µL).

• Add a precise amount of the UltimateSPLASH™ ONE internal standard mixture (containing 17:0-22:4 PG-d5) to the plasma.

• Add 225 µL of cold methanol and vortex thoroughly.

• Add 750 µL of cold MTBE and vortex for 10 seconds.

• Incubate the mixture on an orbital shaker for 10 minutes at 4°C.

• Induce phase separation by adding 188 µL of water and vortexing for 1 minute.

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new glass tube.

• Dry the lipid extract under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in a solvent compatible with the liquid chromatography system (e.g., 9:1 methanol:toluene for reversed-phase chromatography).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Hydrophilic Interaction Liquid Chromatography (HILIC) is often preferred for the separation of polar lipids like phosphatidylglycerols, as it separates based on the polarity of the headgroup.[10]

Exemplary HILIC-MS/MS Parameters:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A HILIC column (e.g., Luna amino column, 100 mm × 2 mm, 3 μm).[10]

• Mobile Phase A: 1 mM ammonium acetate in chloroform:acetonitrile (1:9, v/v).[10]

• Mobile Phase B: 1 mM ammonium acetate in acetonitrile:water (1:1, v/v).[10]

• Gradient: A suitable gradient from a low to a high percentage of mobile phase B is used to elute the lipids.

• Flow Rate: Typically in the range of 200-400 µL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 40°C).

• Mass Spectrometer: A triple quadrupole or a high-resolution mass spectrometer capable of performing tandem MS (MS/MS).

• Ionization Mode: Negative electrospray ionization (ESI) is typically used for the analysis of acidic phospholipids like phosphatidylglycerols.

Quantitative Data for 17:0-22:4 PG-d5

Parameter	Value	Reference
Precursor Ion (m/z)	839.6	[7][8]
Product Ion (m/z)	269.2 (corresponding to the 17:0 fatty acyl chain)	Inferred from fragmentation patterns of similar lipids
Retention Time (HILIC)	8.93 min	[7]

Note: The exact MRM transition and retention time can vary depending on the specific LC-MS system and conditions used. It is recommended to optimize these parameters in your own laboratory.

Experimental and Data Analysis Workflow

The overall workflow for a quantitative lipidomics experiment using 17:0-22:4 PG-d5 as an internal standard is depicted in the following diagram.

A typical experimental workflow for quantitative lipidomics using an internal standard.

Conclusion

17:0-22:4 PG-d5 is a high-purity, well-characterized deuterated lipid that serves as an essential tool for the accurate quantification of phosphatidylglycerols in complex biological matrices. Its inclusion in comprehensive internal standard mixtures like UltimateSPLASH™ ONE simplifies the development of robust and reliable quantitative lipidomics workflows. By following standardized experimental protocols and utilizing appropriate LC-MS/MS instrumentation, researchers can confidently obtain high-quality quantitative data to advance their studies in drug development and various scientific fields.

References

• 1. LC/MS/MS MRM Library for Phospholipid Profiling : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Normothermic human kidney preservation drives iron accumulation and ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 8. littlemsandsailing.com [littlemsandsailing.com]
• 9. UltimateSPLASH™ ONE Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 10. Jaarverslag Universiteit Leiden 2024 by Universiteit Leiden - Issuu [issuu.com]

An In-depth Technical Guide to 17:0-22:4 PG-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the deuterated phosphatidylglycerol, 17:0-22:4 PG-d5. It covers its chemical structure, properties, and applications, with a focus on its use as an internal standard in lipidomics. Detailed experimental protocols and a plausible signaling pathway are also presented to support researchers in their study design and execution.

Core Concepts: Understanding 17:0-22:4 PG-d5

17:0-22:4 PG-d5 is a synthetic, deuterated phosphatidylglycerol. Phosphatidylglycerols (PGs) are a class of anionic phospholipids that are essential components of biological membranes and play significant roles in various cellular processes. The "17:0" and "22:4" designations refer to the fatty acid chains esterified to the glycerol backbone: a heptadecanoic acid (17 carbons, 0 double bonds) and a docosatetraenoic acid (22 carbons, 4 double bonds). The "-d5" indicates that five hydrogen atoms on the glycerol head group have been replaced with deuterium.

This isotopic labeling makes 17:0-22:4 PG-d5 an ideal internal standard for mass spectrometry-based lipidomics. Its chemical behavior is nearly identical to its non-deuterated counterpart, but its increased mass allows it to be distinguished in a mass spectrometer. This enables accurate quantification of endogenous PG species in complex biological samples.

Chemical Structure and Properties

The systematic name for 17:0-22:4 PG-d5 is 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5. Its structure consists of a glycerol backbone with a heptadecanoyl group at the sn-1 position, a docosatetraenoyl group at the sn-2 position, and a phosphoglycerol-d5 head group at the sn-3 position.

Table 1: Physicochemical Properties of 17:0-22:4 PG-d5

Property	Value	Source
Systematic Name	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5	-
Synonyms	17:0-22:4 PG-d5	-
Molecular Formula	C45H75D5O10P	-
Formula Weight	839.15 g/mol	-
CAS Number	Not available	-
Physical State	Solid	-
Solubility	Soluble in organic solvents such as chloroform and methanol	-

Synthesis of Deuterated Phosphatidylglycerols

The synthesis of asymmetrically acylated and deuterated phospholipids like 17:0-22:4 PG-d5 is a multi-step process that can be achieved through a combination of chemical and enzymatic methods. Below is a representative workflow for the synthesis of a deuterated phosphatidylglycerol, which can be adapted for 17:0-22:4 PG-d5.

Representative Synthesis Workflow

The synthesis of a deuterated phosphatidylglycerol for use as an internal standard typically involves the following key steps:

• Preparation of Deuterated Precursors: The synthesis begins with the preparation of deuterated fatty acids and a deuterated glycerol derivative. Deuterated fatty acids can be synthesized from their non-deuterated precursors through various chemical reactions, such as H/D exchange reactions catalyzed by a metal catalyst. The deuterated glycerol head group precursor can also be synthesized using standard organic chemistry techniques.

• Enzymatic or Chemical Acylation: The fatty acids are then esterified to the glycerol backbone. For asymmetrical phospholipids like 17:0-22:4 PG-d5, a chemoenzymatic approach is often preferred to ensure the correct positioning of the fatty acids on the sn-1 and sn-2 positions. This involves the use of specific lipases that can selectively acylate the glycerol backbone.

• Phosphorylation and Head Group Attachment: Following acylation, the diacylglycerol is phosphorylated, and the deuterated glycerol head group is attached to form the final phosphatidylglycerol molecule.

• Purification and Characterization: The final product is purified using chromatographic techniques, such as high-performance liquid chromatography (HPLC), to ensure high purity. The structure and isotopic enrichment of the synthesized 17:0-22:4 PG-d5 are then confirmed using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Synthesis Workflow

Experimental Protocols: Lipidomics Analysis using 17:0-22:4 PG-d5

17:0-22:4 PG-d5 is primarily used as an internal standard in quantitative lipidomics studies. The following protocol outlines a general workflow for the analysis of phosphatidylglycerols in a biological sample using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Lipid Extraction

A modified Bligh-Dyer extraction is commonly used for the extraction of lipids from biological samples.

• Sample Homogenization: Homogenize the biological sample (e.g., tissue, cells, or plasma) in a suitable buffer.

• Addition of Internal Standard: Add a known amount of 17:0-22:4 PG-d5 in a chloroform/methanol mixture to the homogenized sample.

• Phase Separation: Add chloroform and water to the sample to induce phase separation. Vortex the mixture thoroughly and centrifuge to separate the organic and aqueous layers.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids.

• Drying and Reconstitution: Dry the collected organic phase under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/chloroform 1:1, v/v).

Lipid Extraction

LC-MS/MS Analysis

The reconstituted lipid extract is then analyzed by LC-MS/MS.

Table 2: Representative LC-MS/MS Parameters for Phosphatidylglycerol Analysis

Parameter	Setting
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid
Mobile Phase B	Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid
Gradient	A linear gradient from 30% to 100% B over 15 minutes, followed by a 5-minute hold at 100% B, and a 5-minute re-equilibration at 30% B
Flow Rate	0.3 mL/min
Column Temperature	50 °C
Injection Volume	5 µL
MS System	Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)
Ionization Mode	Negative Electrospray Ionization (ESI-)
Scan Mode	Multiple Reaction Monitoring (MRM) or Precursor Ion Scan
MRM Transition (for quantification)	Precursor ion (m/z of endogenous PG) -> Product ion (m/z of a specific fatty acid)
MRM Transition (for internal standard)	Precursor ion (m/z of 17:0-22:4 PG-d5) -> Product ion (m/z of a specific fatty acid)

Data Analysis

The concentration of endogenous PGs is determined by comparing the peak area of the endogenous lipid to the peak area of the 17:0-22:4 PG-d5 internal standard. A calibration curve may be generated using a series of known concentrations of a non-deuterated PG standard to ensure accurate quantification.

Signaling Pathways

Phosphatidylglycerols containing polyunsaturated fatty acids, such as the docosatetraenoyl (22:4) group in 17:0-22:4 PG, are precursors to a variety of signaling molecules. The 22:4 fatty acid is structurally related to arachidonic acid (20:4), a well-known precursor for eicosanoids. It is plausible that PGs containing 22:4 can be remodeled or their fatty acids released to participate in similar signaling cascades.

The pathway below illustrates a potential mechanism where a polyunsaturated PG is first remodeled by phospholipases to release the 22:4 fatty acid. This free fatty acid can then be converted into various bioactive lipid mediators by cyclooxygenases (COX) and lipoxygenases (LOX), which in turn can activate downstream signaling pathways involved in inflammation and other cellular responses.

PUFA-PG Signaling

Conclusion

17:0-22:4 PG-d5 is a valuable tool for researchers in the field of lipidomics, enabling the precise and accurate quantification of phosphatidylglycerols in complex biological matrices. Understanding its chemical properties, synthesis, and application in established experimental protocols is crucial for obtaining reliable and reproducible data. Furthermore, exploring the potential signaling roles of the polyunsaturated fatty acid component of this lipid opens up new avenues for investigating its biological functions in health and disease. This guide provides a foundational resource for scientists and drug development professionals to effectively utilize 17:0-22:4 PG-d5 in their research endeavors.

Technical Guide: Physical Properties of 17:0-22:4 PG-d5

This technical guide provides a comprehensive overview of the known physical and chemical properties of 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (17:0-22:4 PG-d5). This document is intended for researchers, scientists, and drug development professionals utilizing this deuterated phospholipid in their work.

Core Physical and Chemical Data

Property	Value	Source
Synonyms	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)	[1]
Molecular Formula	C₄₅H₇₅D₅NaO₁₀P	[1]
Formula Weight	840.12 g/mol	[1]
Exact Mass	839.57 g/mol	[1]
Purity	>99%	[1]
Physical State	Not specified (likely a solid or viscous oil at room temperature)	Inferred
Solubility	Soluble in DMSO (10 mM).[2][3] Generally soluble in non-polar organic solvents such as chloroform, ether, and benzene, and insoluble in polar solvents like water. For acidic lipids like PGs that are difficult to dissolve in chloroform, adding a small amount of methanol (e.g., 2%) and deionized water (e.g., 0.5-1%) can aid solubilization.[4]	[2][3][4]
Melting Point	Not available. The chain-melting transition temperature (Tm) for mixed-chain phospholipids is dependent on the difference in length and degree of unsaturation between the fatty acid chains.[5][6]
Density	Not available.
Stability	Stable for 1 year when stored at -20°C.	[1]
Storage Conditions	Store at -20°C in a dry place.	[1]
CAS Number	2342575-46-4	[1]

Experimental Protocols

Detailed experimental protocols for the characterization of phospholipids like 17:0-22:4 PG-d5 are crucial for ensuring data accuracy and reproducibility. Below are methodologies for key analytical techniques.

Mass Spectrometry Analysis for Structural Confirmation and Quantification

Mass spectrometry is a primary technique for the structural elucidation and quantification of phospholipids.

Workflow:

Caption: Workflow for Mass Spectrometry Analysis of Phospholipids.

Methodology:

• Lipid Extraction: Extract lipids from the biological sample using a modified Bligh and Dyer method.[7]

• Internal Standard: Add a known amount of 17:0-22:4 PG-d5 as an internal standard to the sample for quantification.

• Chromatographic Separation: Separate the lipid classes using High-Performance Liquid Chromatography (HPLC) with a suitable column, such as a C18 reversed-phase column. A gradient elution with solvents like acetonitrile and water with additives like formic acid or ammonium formate is commonly employed.[8]

• Mass Spectrometric Detection: Analyze the eluent using an electrospray ionization (ESI) source coupled to a tandem mass spectrometer (MS/MS).[9]

  • Full Scan (MS1): Acquire full scan spectra to identify the precursor ions of the phospholipids. For 17:0-22:4 PG-d5, the expected [M-H]⁻ ion would be at m/z 838.57.

  • Product Ion Scan (MS/MS): Fragment the precursor ions to obtain characteristic product ions that confirm the identity of the headgroup and fatty acyl chains.[9]

• Data Analysis: Integrate the peak areas of the analyte and the internal standard to quantify the amount of the target phospholipid.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Analysis

NMR spectroscopy, particularly ³¹P and ¹H NMR, is a powerful tool for the structural characterization of phospholipids in solution.

Workflow:

Caption: Workflow for NMR Spectroscopy of Phospholipids.

Methodology:

• Sample Preparation: Dissolve a precise amount of 17:0-22:4 PG-d5 in a deuterated solvent mixture, typically chloroform-d (CDCl₃) and methanol-d₄ (CD₃OD), to ensure a homogenous solution.[3]

• ³¹P NMR Spectroscopy:

  • Acquire ³¹P NMR spectra to identify the phosphate headgroup. Phosphatidylglycerol typically exhibits a characteristic chemical shift.[3]

  • Proton decoupling is used to simplify the spectrum to a single peak for the phosphate group.[10]

• ¹H NMR Spectroscopy:

  • Acquire ¹H NMR spectra to observe the signals from the fatty acid chains and the glycerol backbone.[11]

  • The deuteration at the d5 position on the glycerol headgroup will result in the absence of corresponding proton signals, which can be used to confirm the position of the deuterium label.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction. The chemical shifts, signal integrations, and coupling patterns are then analyzed to confirm the structure.[10]

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a standard method for assessing the purity of phospholipid preparations.

Workflow:

Caption: Workflow for HPLC Purity Assessment of Phospholipids.

Methodology:

• Mobile Phase Preparation: Prepare a suitable mobile phase, which for normal-phase HPLC often consists of a gradient of solvents like hexane, isopropanol, and water, or for reversed-phase HPLC, acetonitrile and water-based buffers.[12][13]

• Sample Preparation: Accurately weigh and dissolve the 17:0-22:4 PG-d5 in the initial mobile phase solvent.

• Chromatographic Conditions:

  • Column: Use a silica column for normal-phase separation or a C18 column for reversed-phase separation.[12]

  • Detector: Employ a suitable detector, such as an Evaporative Light Scattering Detector (ELSD) or a UV detector (at low wavelengths, e.g., 205 nm).[14]

  • Gradient Elution: A gradient elution program is typically used to separate different lipid classes and impurities.[2]

• Data Analysis: The purity is determined by calculating the percentage of the area of the main peak relative to the total area of all peaks in the chromatogram.

Signaling Pathways

Phosphatidylglycerol (PG) is a precursor for cardiolipin and is also involved in various cellular signaling processes, including the activation of certain ion channels.[15][16] While a specific signaling pathway for 17:0-22:4 PG is not well-defined, the general pathway involving phospholipase-mediated generation of signaling molecules from phospholipids is a fundamental concept in cell biology.[17]

The following diagram illustrates a generalized signaling pathway where a phospholipid, such as a phosphatidylinositol (a close relative of PG in signaling), is hydrolyzed to produce second messengers.

Caption: Generalized Phosphoinositide Signaling Pathway.[18]

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. High-performance liquid chromatography separation of phospholipid classes and arachidonic acid on cyanopropyl columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. avantiresearch.com [avantiresearch.com]
• 5. pure.mpg.de [pure.mpg.de]
• 6. Mixed-chain phospholipids: structures and chain-melting behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 8. 1-Heptadecanoyl-sn-glycero-3-phosphocholine | C25H52NO7P | CID 24779463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. NMR Spectroscopy [bio-protocol.org]
• 11. Lipid Profiling Using 1H NMR Spectroscopy | Springer Nature Experiments [experiments.springernature.com]
• 12. remedypublications.com [remedypublications.com]
• 13. remedypublications.com [remedypublications.com]
• 14. High-performance liquid chromatographic analysis of phospholipids from different sources with combined fluorescence and ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Lipid-gated ion channels - Wikipedia [en.wikipedia.org]
• 16. academics.su.edu.krd [academics.su.edu.krd]
• 17. What is the role of phospholipids in signaling pathways? | AAT Bioquest [aatbio.com]
• 18. cusabio.com [cusabio.com]

Technical Guide: 17:0-22:4 PG-d5 Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and methodologies associated with the deuterated prostaglandin internal standard, 17:0-22:4 PG-d5. The information presented is aggregated from publicly available data sheets and certificates of analysis from leading suppliers.

Compound Identification and Properties

17:0-22:4 PG-d5, with the systematic name 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol) (sodium salt), is a high-purity, deuterated lipid standard essential for accurate quantification in lipidomics research.[1] Its primary application is as an internal standard in mass spectrometry-based analytical methods, such as LC-MS, to correct for variations during sample preparation and analysis.[2][3]

Table 1: Chemical and Physical Properties [1][4]

Property	Value
Systematic Name	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)
Molecular Formula	C45H75D5NaO10P
Formula Weight	840.12 g/mol
Exact Mass	839.57 Da
CAS Number	2342575-46-4
Purity	>99%
Physical State	Solution
Storage Temperature	-20°C
Stability	1 Year

Table 2: Elemental Composition [4]

Element	Percentage
Carbon (C)	64.34%
Hydrogen (H) & Deuterium (D)	10.20%
Sodium (Na)	2.74%
Oxygen (O)	19.04%
Phosphorus (P)	3.69%

Experimental Protocols

While specific, proprietary experimental protocols for the quality control of 17:0-22:4 PG-d5 are not publicly disclosed by manufacturers, this section outlines the general methodologies employed for the characterization and purity assessment of similar lipid internal standards.

Purity Determination by Thin-Layer Chromatography (TLC)

Thin-Layer Chromatography is a common method for assessing the purity of lipid compounds.

• Stationary Phase: Silica gel plate.

• Mobile Phase: A solvent system capable of separating phospholipids, such as chloroform:methanol:water or chloroform:methanol:acetic acid in various ratios.

• Sample Preparation: The 17:0-22:4 PG-d5 standard is dissolved in a suitable organic solvent, typically the one it is supplied in (e.g., dichloromethane:methanol 1:1).

• Detection: The plate is visualized using a universal staining reagent like phosphomolybdic acid or a specific stain for phospholipids, followed by heating. The absence of secondary spots indicates high purity.

Identity Confirmation by Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and structure of the lipid.

• Ionization Technique: Electrospray ionization (ESI) is typically used for phospholipids.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) is used to determine the exact mass of the parent ion.

• Fragmentation Analysis (MS/MS): Tandem mass spectrometry is employed to fragment the parent ion and analyze the resulting product ions. The fragmentation pattern provides structural information, confirming the identity of the fatty acid chains and the head group. For 17:0-22:4 PG-d5, characteristic fragments would correspond to the neutral loss of the glycerol headgroup and the individual fatty acyl chains (17:0 and 22:4).

Concentration Verification

The concentration of the standard in solution is typically determined by gravimetric analysis, where a precise amount of the purified lipid is dissolved in a known volume of solvent.

Visualized Workflows and Pathways

The following diagrams illustrate the analytical workflow for purity assessment and the logical relationship of using an internal standard in a quantitative lipidomics experiment.

Caption: Analytical workflow for the synthesis and quality control of 17:0-22:4 PG-d5.

Caption: Use of 17:0-22:4 PG-d5 as an internal standard in a typical lipidomics workflow.

Applications in Research and Drug Development

17:0-22:4 PG-d5 is a critical tool for researchers in various fields:

• Lipidomics: It serves as an internal standard for the accurate quantification of phosphatidylglycerols (PGs) and other lipid species in complex biological matrices.

• Drug Discovery and Development: In pharmacokinetic and pharmacodynamic studies, deuterated standards are used to quantify the levels of drug candidates and their metabolites.

• Clinical Research: It can be used in the development of diagnostic assays for diseases associated with alterations in lipid metabolism.

The use of a deuterated internal standard like 17:0-22:4 PG-d5 is crucial for mitigating matrix effects and ensuring the accuracy and reproducibility of quantitative data in mass spectrometry.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

Technical Guide: 17:0-22:4 PG-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (17:0-22:4 PG-d5), a deuterated phosphatidylglycerol analog. This document covers its chemical and physical properties, its primary application as an internal standard in lipidomics, detailed experimental protocols for its use, and a discussion of the potential biological significance of phosphatidylglycerols containing long-chain polyunsaturated fatty acids.

Core Properties and Specifications

17:0-22:4 PG-d5 is a synthetic, deuterated phospholipid used primarily as an internal standard for mass spectrometry-based lipidomics. The deuterated glycerol backbone allows for its differentiation from endogenous, non-deuterated lipids, ensuring accurate quantification.

Property	Value	Reference(s)
CAS Number	2342575-46-4	[1]
Full Chemical Name	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)
Molecular Formula	C45H75D5NaO10P
Formula Weight	840.12
Exact Mass	839.5701	[1]
Purity	>99%
Storage Temperature	-20°C
Physical State	Varies (often supplied in a solvent)
Solubility	Soluble in organic solvents such as methanol, ethanol, and chloroform.

Application in Quantitative Lipidomics

The primary application of 17:0-22:4 PG-d5 is as an internal standard in quantitative lipidomics workflows, particularly those employing liquid chromatography-mass spectrometry (LC-MS/MS).[2] The use of a deuterated standard is crucial for correcting for variations in sample extraction efficiency, matrix effects, and instrument response, thereby enabling accurate and reproducible quantification of endogenous phosphatidylglycerols and other lipid species.[3][4][5]

Experimental Protocol: Quantitative Analysis of Phospholipids using 17:0-22:4 PG-d5 Internal Standard

This protocol outlines a general workflow for the analysis of phospholipids from biological samples, such as plasma, tissues, or cells, using 17:0-22:4 PG-d5 as an internal standard.

2.1. Materials and Reagents

• Biological sample (e.g., plasma, tissue homogenate)

• 17:0-22:4 PG-d5 internal standard solution (of known concentration)

• Methyl tert-butyl ether (MTBE)

• Methanol (MeOH)

• Water (LC-MS grade)

• Acetonitrile (ACN, LC-MS grade)

• Isopropanol (IPA, LC-MS grade)

• Formic acid

• Ammonium formate

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Autosampler vials

• UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

2.2. Sample Preparation and Lipid Extraction (Modified Folch or MTBE Method)

• Sample Aliquoting: Aliquot a precise amount of the biological sample (e.g., 50 µL of plasma or 20 mg of tissue homogenate) into a microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of the 17:0-22:4 PG-d5 internal standard solution to each sample. The amount should be chosen to be within the linear range of the instrument's detector.

• Lipid Extraction:

  • Add 1.5 mL of a 2:1 (v/v) mixture of MTBE and methanol to the sample.

  • Vortex thoroughly for 1 minute.

  • Add 0.5 mL of water and vortex again for 30 seconds.

  • Centrifuge at 1,000 x g for 10 minutes to induce phase separation.

  • Carefully collect the upper organic phase, which contains the lipids.

• Drying and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of a suitable solvent for LC-MS analysis, such as a 1:1 (v/v) mixture of acetonitrile and isopropanol.

• Sample Transfer: Transfer the reconstituted sample to an autosampler vial for analysis.

2.3. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for phospholipid analysis.

  • Mobile Phase A: Acetonitrile/water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.[6]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.[6]

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the more hydrophobic lipids.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 40-50°C.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative ion modes is recommended for comprehensive phospholipid analysis. Phosphatidylglycerols are typically detected in negative ion mode.

  • Scan Mode: A data-dependent acquisition (DDA) or data-independent acquisition (DIA) method can be used. For targeted quantification, multiple reaction monitoring (MRM) is highly specific and sensitive.[2]

  • Precursor and Product Ions: For 17:0-22:4 PG-d5, the specific precursor ion and characteristic product ions would be monitored. The exact m/z values should be determined based on the instrument's calibration.

2.4. Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for the endogenous phosphatidylglycerol species and the 17:0-22:4 PG-d5 internal standard.

• Response Ratio Calculation: Calculate the ratio of the peak area of the endogenous lipid to the peak area of the internal standard.

• Quantification: Determine the concentration of the endogenous lipid by comparing the response ratio to a calibration curve generated using known concentrations of a non-deuterated standard.

Biological Significance and Signaling Pathways

While specific signaling pathways for 17:0-22:4 PG have not been explicitly defined, the biological roles of phosphatidylglycerols (PGs) and docosahexaenoic acid (DHA, 22:4) provide strong indications of its potential functions.

3.1. General Roles of Phosphatidylglycerols

Phosphatidylglycerols are anionic phospholipids that are essential components of cellular membranes. They are involved in:

• Mitochondrial Function: PGs are enriched in the inner mitochondrial membrane and are crucial for the proper functioning of the electron transport chain.

• Pulmonary Surfactant: PGs are a significant component of lung surfactant, which is essential for respiratory function.[7]

• Precursor for Other Lipids: PGs can serve as a precursor for the synthesis of other important lipids, such as cardiolipin.

3.2. Signaling Roles of DHA-Containing Phospholipids

The 22:4 fatty acid in 17:0-22:4 PG is docosahexaenoic acid (DHA), an omega-3 polyunsaturated fatty acid (PUFA) highly enriched in the brain and retina. DHA-containing phospholipids are implicated in several critical signaling pathways:

• Neuronal Signaling: DHA-containing phospholipids are crucial for maintaining the fluidity and flexibility of neuronal membranes, which is essential for optimal neurotransmission.[8] They have been shown to modulate the function of G protein-coupled receptors (GPCRs), a large family of receptors involved in a wide range of physiological processes.[9][10]

• Neuroprotection: DHA can be converted into signaling molecules called docosanoids, such as neuroprotectin D1 (NPD1), which have potent anti-inflammatory and pro-survival effects in neuronal cells.[11][12]

• Membrane Protein Function: The presence of DHA in membrane phospholipids can influence the conformation and activity of embedded proteins, including ion channels and receptors.[8]

The incorporation of DHA into phosphatidylglycerol suggests that 17:0-22:4 PG could play a role in these DHA-mediated signaling events, particularly within neuronal and retinal tissues where DHA is abundant.

Visualizations

Experimental Workflow

Caption: A typical lipidomics workflow using a deuterated internal standard.

Potential Signaling Pathway

Caption: A potential signaling pathway involving a DHA-containing phosphatidylglycerol.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Lipidomics Workflow for Analyzing Lipid Profiles Using Multiple Reaction Monitoring (MRM) in Liver Homogenate of Mice with Non-alcoholic Steatohepatitis (NASH) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of glycerophospholipids by LC-MS: acquisition, data handling, and interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolism and functions of docosahexaenoic acid‐containing membrane glycerophospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. web.pdx.edu [web.pdx.edu]
• 10. The role of docosahexaenoic acid containing phospholipids in modulating G protein-coupled signaling pathways: visual transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 12. Lipid signaling in neural plasticity, brain repair, and neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core Properties and Analysis of 17:0-22:4 PG-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated phosphatidylglycerol, 17:0-22:4 PG-d5. It includes key quantitative data, detailed experimental protocols for its analysis, and a visualization of its role in biological pathways. This document is intended to serve as a valuable resource for researchers in the fields of lipidomics, mass spectrometry, and drug development.

Data Presentation

The following table summarizes the core quantitative data for 17:0-22:4 PG-d5, also known as 1-heptadecanoyl-2-arachidonoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5.

Property	Value	Source(s)
Molecular Weight	840.11 g/mol	[1][2][3]
Formula Weight	840.12 g/mol	[4][5]
Exact Mass	839.57 Da	[4]
Molecular Formula	C45H75D5NaO10P	[1][4][5]
CAS Number	2342575-46-4	[1][4][5]

Experimental Protocols

The analysis of 17:0-22:4 PG-d5, particularly when used as an internal standard, involves robust lipid extraction and subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following are detailed methodologies for these key experiments.

Lipid Extraction from Biological Samples (Modified Bligh & Dyer Method)

This protocol is a widely used method for the extraction of total lipids from biological matrices such as plasma, cells, or tissues.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• Phosphate-buffered saline (PBS)

• Centrifuge tubes (glass, solvent-resistant)

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• Sample Preparation: Homogenize tissue samples in PBS. For plasma or cell suspensions, use a defined volume.

• Solvent Addition: To your sample in a glass tube, add methanol and chloroform in a ratio that results in a single-phase solution of chloroform:methanol:aqueous sample (e.g., 1:2:0.8, v/v/v). For example, to 0.8 mL of aqueous sample, add 2 mL of methanol and 1 mL of chloroform.

• Internal Standard Spiking: Add a known amount of 17:0-22:4 PG-d5 solution in an appropriate solvent (e.g., ethanol) to the solvent mixture. This is a critical step for accurate quantification.

• Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and lipid extraction.

• Phase Separation: Add an additional 1 mL of chloroform and 1 mL of 0.9% NaCl solution to the mixture. Vortex again for 30 seconds.

• Centrifugation: Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to separate the aqueous and organic layers.

• Collection of Organic Phase: Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette. Transfer it to a clean glass tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as a mixture of isopropanol and acetonitrile.

LC-MS/MS Analysis of Phosphatidylglycerols

This protocol outlines a general approach for the separation and detection of phosphatidylglycerols using a triple quadrupole mass spectrometer.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

LC Conditions:

• Column: A C18 reversed-phase column is commonly used for phospholipid separation.

• Mobile Phase A: Acetonitrile/water (e.g., 60:40) with a suitable additive like 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

• Gradient: A gradient from a lower to a higher concentration of mobile phase B is used to elute the phospholipids. The specific gradient will depend on the column and the specific lipids being analyzed.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

MS/MS Conditions:

• Ionization Mode: Negative ion mode is generally preferred for the analysis of acidic phospholipids like phosphatidylglycerol.

• Multiple Reaction Monitoring (MRM): This is a targeted approach for quantification. Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard.

  • For endogenous PGs: The precursor ion will be the [M-H]⁻ ion of the specific PG molecule. The product ions will correspond to the fatty acyl chains.

  • For 17:0-22:4 PG-d5 (Internal Standard): The precursor ion will be the [M-H]⁻ ion (m/z ~838.6). The product ions will correspond to the heptadecanoyl (17:0) and arachidonoyl (22:4) fatty acyl chains.

• Source Parameters: Optimize parameters such as capillary voltage, cone voltage, and gas flows to achieve the best signal for the analytes of interest.

Mandatory Visualizations

Phosphatidylglycerol Biosynthesis Pathway

The following diagram illustrates the key steps in the biosynthesis of phosphatidylglycerol from phosphatidic acid.

Caption: Key enzymatic steps in the synthesis of phosphatidylglycerol.

Experimental Workflow for Lipid Analysis

This diagram outlines the logical flow of an experiment utilizing 17:0-22:4 PG-d5 as an internal standard for quantitative lipid analysis.

Caption: Workflow for quantitative lipidomics using a deuterated internal standard.

References

• 1. Lipid-gated ion channels - Wikipedia [en.wikipedia.org]
• 2. Phosphatidylglycerol - Wikipedia [en.wikipedia.org]
• 3. uab.edu [uab.edu]
• 4. Signal Transduction Pathways: Phospholipids - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 5. aocs.org [aocs.org]

The Gold Standard: A Technical Guide to the Role of Deuterated Standards in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate and dynamic world of lipidomics, the pursuit of accurate and reproducible quantification is paramount. Lipids, a diverse group of molecules, play critical roles in cellular structure, energy storage, and signaling. Their dysregulation is implicated in a multitude of diseases, making them a key focus in diagnostics, biomarker discovery, and drug development. Mass spectrometry (MS) coupled with liquid chromatography (LC) has emerged as the cornerstone of lipid analysis. However, the inherent variability in sample preparation, extraction efficiency, matrix effects, and instrument response poses significant challenges to obtaining reliable quantitative data. This technical guide provides an in-depth exploration of the indispensable role of deuterated internal standards in overcoming these challenges, establishing them as the gold standard for quantitative lipidomics.

Core Principles: The Power of Isotopic Labeling

A deuterated internal standard is a synthetic version of an endogenous lipid in which one or more hydrogen atoms have been replaced by its stable, heavy isotope, deuterium (²H). This subtle modification increases the mass of the molecule without significantly altering its physicochemical properties.[1] The fundamental principle behind their use is that these labeled standards behave nearly identically to their unlabeled (endogenous) counterparts throughout the entire analytical workflow, from extraction to detection.[2]

The mass spectrometer can readily distinguish between the deuterated standard and the endogenous lipid due to their mass difference. By adding a known amount of the deuterated standard to a sample at the very beginning of the workflow, it serves as a reliable internal reference to correct for variations that can compromise data accuracy and precision.[3]

Key sources of error mitigated by deuterated standards include:

• Extraction Inefficiency: Lipid extraction from complex biological matrices is rarely 100% efficient and can vary between samples. Since the deuterated standard is subject to the same extraction losses as the endogenous analyte, the ratio between them remains constant.[3]

• Matrix Effects: Co-eluting substances from the biological matrix can suppress or enhance the ionization of the target analyte in the mass spectrometer's ion source, leading to inaccurate quantification. Because the deuterated standard co-elutes with the analyte, it experiences the same matrix effects, allowing for accurate normalization of the signal.[1][4]

• Instrumental Variability: The performance of an LC-MS system can fluctuate over time. Deuterated standards provide a constant reference to normalize for this instrumental drift.[1]

Quantitative Data Presentation: A Comparative Analysis

The use of internal standards is crucial for accurate lipid quantification. While other types of internal standards exist, such as odd-chain or short-chain lipids, deuterated standards are widely considered superior due to their near-identical chemical and physical properties to the endogenous analytes.[3][5]

Table 1: Performance Comparison of Internal Standard Types

Feature	Deuterated Lipids	Odd-Chain Lipids
Principle	Isotope-labeled analog of the analyte.	Structurally similar lipid not naturally present in the sample.
Co-elution with Analyte	Nearly identical retention time.	May have different retention times.
Correction for Matrix Effects	Superior, as they experience the same ion suppression/enhancement.[3]	Effective, but may not fully compensate if retention times differ significantly.[3]
Correction for Extraction Recovery	Excellent, due to identical chemical properties.	Good, but potential for slight differences in extraction efficiency.
Accuracy	High	Good, but can be less accurate than deuterated standards.
Precision (%RSD)	Excellent, typically low %RSD.[3]	Good, but may show slightly higher variability.[3]
Availability & Cost	Generally more expensive and may not be available for all lipid species.	More readily available and cost-effective.

Table 2: Impact of Extraction Method on Internal Standard Recovery

A study comparing a protein precipitation liquid extraction (PPLE) protocol with a traditional Folch liquid-liquid extraction (Folch-LLE) method demonstrated the superior recovery of a range of stable isotope-labeled internal standards with the PPLE method.[6]

Internal Standard Class	% Higher Intensity (PPLE vs. Folch-LLE)	% Less Variation (CV) in PPLE
Acylcarnitine	~2500%	~72%
Ceramides	~30%	~2%
Phosphatidylcholines	~50%	~15%
Lysophosphatidylcholines	~40%	~10%
Triacylglycerols	~35%	~5%

Data adapted from a study on ruminant fat dose-response.[6]

Table 3: Error in Diacylglycerol (DAG) Quantification Based on Adduct Ion Selection

Inaccurate quantification can arise from variations in the formation of different adduct ions in the mass spectrometer. A study using three deuterated DAG internal standards highlighted the potential for significant error when relying on a single adduct for quantification.[7]

Adduct(s) Used for Quantification	Estimated Error in Absolute Concentration
[M+NH₄]⁺ only	Up to 70%
[M+Na]⁺ only	Up to 60%
[M+K]⁺ only	Up to 55%
[M+NH₄]⁺ and [M+Na]⁺ combined	Within 5%
All adducts combined	Reference (most accurate)

Data adapted from a study on mouse tissue matrices.[7]

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a generalized framework for a lipidomics workflow utilizing deuterated internal standards. It is essential to optimize these protocols for specific lipid classes, sample types, and instrumentation.

Sample Preparation and Internal Standard Spiking

• Sample Collection and Storage: Collect biological samples (e.g., plasma, cells, tissues) and store them immediately at -80°C to prevent lipid degradation.[8]

• Internal Standard Mixture Preparation: Prepare a stock solution of a commercially available deuterated lipid mixture (e.g., Avanti SPLASH LIPIDOMIX) or a custom mix of relevant deuterated standards in a suitable solvent like methanol or a chloroform/methanol mixture.[3] The concentration of each standard should be optimized for the specific application.

• Internal Standard Spiking: Prior to lipid extraction, add a precise volume of the internal standard mixture to each sample.[3] This is a critical step, and it should be done as early as possible in the workflow to account for variability in all subsequent steps.[9]

Lipid Extraction

The choice of extraction method depends on the sample type and the lipid classes of interest. The Folch and Bligh-Dyer methods are classic liquid-liquid extraction techniques, while methyl-tert-butyl ether (MTBE)-based extraction is another popular and effective method.[3][6][10]

Example: Lipid Extraction from Plasma (Folch Method) [3]

• To 50 µL of plasma, spiked with the deuterated internal standard mixture, add 1 mL of a 2:1 (v/v) chloroform:methanol solution.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Add 200 µL of water to induce phase separation.

• Centrifuge at 3,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitute the dried lipids in a suitable solvent for LC-MS analysis (e.g., methanol/isopropanol).

LC-MS/MS Analysis

• Chromatographic Separation: Use a reverse-phase C18 or C8 column for the separation of lipids. The mobile phases typically consist of an aqueous solvent (A) and an organic solvent (B), both containing additives like formic acid or ammonium formate to improve ionization.[7][11] A gradient elution is employed to separate the diverse lipid species.

• Mass Spectrometry: Operate a triple quadrupole or high-resolution mass spectrometer in Multiple Reaction Monitoring (MRM) or a similar targeted mode for quantification.[12] For each endogenous lipid and its corresponding deuterated internal standard, specific precursor-to-product ion transitions are monitored.

Data Processing and Quantification

• Peak Integration: Integrate the peak areas of the endogenous lipid and its corresponding deuterated internal standard using the instrument's software.[13]

• Response Ratio Calculation: Calculate the ratio of the peak area of the endogenous analyte to the peak area of the deuterated internal standard.

• Quantification: Determine the concentration of the endogenous lipid using a calibration curve generated from a series of known concentrations of the non-deuterated standard spiked with the same amount of the deuterated internal standard.[8]

Mandatory Visualization

Experimental Workflow

Caption: A generalized workflow for quantitative lipidomics using deuterated internal standards.

Sphingolipid Signaling Pathway

Caption: Key molecules in the sphingolipid signaling pathway, often studied using lipidomics.

Eicosanoid Signaling Pathway

Caption: Overview of the eicosanoid biosynthesis pathway, a major focus of lipidomics research.

Conclusion

Deuterated internal standards are an indispensable tool in modern lipidomics, providing the foundation for accurate, precise, and reproducible quantification. By effectively compensating for the myriad of variables inherent in the analysis of complex biological samples, they enable researchers to generate high-quality data that can be confidently interpreted and compared across different studies and laboratories. While the initial investment in deuterated standards may be higher than for other types of internal standards, the superior data quality and reliability they afford make them a critical component of any robust quantitative lipidomics workflow. As the field of lipidomics continues to expand and its applications in biomedical research and drug development grow, the principled use of deuterated standards will remain the gold standard for ensuring the integrity and impact of these powerful analytical endeavors.

References

• 1. Metabolomics-Lipidomics of Eicosanoids and Docosanoids Generated By Phagocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eicosanoids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. LC–MS Lipidomics: Exploiting a Simple High-Throughput Method for the Comprehensive Extraction of Lipids in a Ruminant Fat Dose-Response Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lipidmaps.org [lipidmaps.org]
• 9. lipidmaps.org [lipidmaps.org]
• 10. Lipid Extraction for Mass Spectrometry Lipidomics [protocols.io]
• 11. escholarship.org [escholarship.org]
• 12. 2.5. Targeted LC-MS/MS-Based Lipidomics [bio-protocol.org]
• 13. benchchem.com [benchchem.com]

An In-depth Technical Guide to Odd-Chain Fatty Acid Lipids for Researchers and Drug Development Professionals

December 2025

Abstract

Odd-chain fatty acids (OCFAs) are a class of lipids characterized by an odd number of carbon atoms in their aliphatic tail. Once considered minor and metabolically insignificant, a growing body of evidence has illuminated their crucial roles in human physiology and their potential as therapeutic agents. This technical guide provides a comprehensive overview of OCFA metabolism, their diverse biological functions, and their emerging significance in the field of drug development. We delve into the intricate signaling pathways modulated by OCFAs, present detailed experimental protocols for their analysis, and summarize key quantitative data to serve as a valuable resource for researchers, scientists, and drug development professionals.

Introduction to Odd-Chain Fatty Acids

Unlike their even-chain counterparts, which are synthesized from two-carbon acetyl-CoA units, OCFAs are typically biosynthesized using a three-carbon propionyl-CoA primer.[1] The most prevalent dietary OCFAs are pentadecanoic acid (C15:0) and heptadecanoic acid (C17:0), which are primarily obtained from ruminant fat and dairy products.[2][3] While present in relatively low concentrations in human tissues, typically less than 0.5% of total plasma fatty acids, their physiological impact is profound.[4][5] Accumulating research has linked higher circulating levels of OCFAs with a reduced risk of chronic conditions, including cardiometabolic diseases and type 2 diabetes.[6][7] This has led to the proposition of pentadecanoic acid as a potential essential fatty acid.[7]

Metabolism of Odd-Chain Fatty Acids

The metabolic pathways of OCFAs are distinct from those of even-chain fatty acids, primarily in their final breakdown product.

Biosynthesis

The synthesis of OCFAs begins with the carboxylation of acetyl-CoA to malonyl-CoA. However, instead of another acetyl-CoA, propionyl-CoA serves as the initial building block. Through a series of condensation, reduction, and dehydration reactions catalyzed by fatty acid synthase, the fatty acid chain is elongated by two-carbon units, resulting in an odd-numbered carbon chain.

Catabolism: Beta-Oxidation and the Anaplerotic Role

During beta-oxidation, OCFAs are sequentially cleaved into two-carbon acetyl-CoA units until the final three-carbon propionyl-CoA molecule remains.[4] This propionyl-CoA is then converted to succinyl-CoA in a three-step enzymatic process. Succinyl-CoA is a key intermediate in the Krebs cycle (citric acid cycle), and its production from OCFAs represents an anaplerotic pathway, replenishing the cycle's intermediates.[3] This is a crucial distinction from even-chain fatty acids, which are completely oxidized to acetyl-CoA.

Quantitative Data on Odd-Chain Fatty Acids

This section summarizes key quantitative data regarding the concentration of OCFAs in human tissues and their effects on various biological markers.

Fatty Acid	Matrix	Concentration/Effect	Reference
Pentadecanoic Acid (C15:0)	Serum Phospholipids	0.17% (± 0.06%) of total fatty acids	[8]
Heptadecanoic Acid (C17:0)	Serum Phospholipids	0.37% (± 0.07%) of total fatty acids	[8]
Pentadecanoic Acid (C15:0)	In vitro (Human cell systems)	Anti-inflammatory and antifibrotic activities at 6.7–50 µM	[9]
Pentadecanoic Acid (C15:0)	In vitro (Human cell systems)	Lowered MCP-1, TNFα, IL-10, IL-17A/F at 17 µM	[10]
Heptadecanoic Acid (C17:0)	In vitro (Pancreatic cancer cells)	IC50 of 77.47 ± 2.10 μM in MIA PaCa-2 cells	[11]

Key Signaling Pathways Modulated by Odd-Chain Fatty Acids

OCFAs exert their pleiotropic effects by modulating several key signaling pathways that are central to cellular metabolism, inflammation, and growth.

AMPK Activation and mTOR Inhibition

Pentadecanoic acid (C15:0) has been shown to activate AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis.[1][12] Activated AMPK promotes catabolic pathways, such as fatty acid oxidation and glucose uptake, while inhibiting anabolic processes. One of the downstream effects of AMPK activation is the inhibition of the mechanistic target of rapamycin (mTOR) pathway, which is involved in cell growth and proliferation.[12]

AMPK activation and mTOR inhibition by C15:0.

PPARα/δ Agonism

OCFAs, particularly C15:0, act as partial agonists for Peroxisome Proliferator-Activated Receptors alpha (PPARα) and delta (PPARδ).[12] These nuclear receptors are critical regulators of lipid metabolism and inflammation. Activation of PPARα and PPARδ leads to the transcriptional upregulation of genes involved in fatty acid oxidation and the downregulation of inflammatory genes.

OCFA-mediated activation of PPARα/δ signaling.

Modulation of Inflammatory Pathways

OCFAs have demonstrated potent anti-inflammatory effects. C15:0 has been shown to inhibit the Janus kinase/signal transducer and activator of transcription (JAK-STAT) pathway and the nuclear factor-kappa B (NF-κB) pathway, both of which are central to the inflammatory response.[12] This leads to a reduction in the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Inhibition of inflammatory pathways by OCFAs.

Experimental Protocols for OCFA Analysis

Accurate quantification of OCFAs in biological matrices is crucial for research and clinical applications. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the gold-standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Analysis

This protocol outlines a general procedure for the analysis of total fatty acids as their methyl esters (FAMEs).

5.1.1. Lipid Extraction (Folch Method)

• Homogenize tissue sample in chloroform:methanol (2:1, v/v).

• Add 0.2 volumes of 0.9% NaCl solution and vortex thoroughly.

• Centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

5.1.2. Derivatization to Fatty Acid Methyl Esters (FAMEs)

• Resuspend the dried lipid extract in toluene.

• Add 1% sulfuric acid in methanol.

• Heat at 50°C for 2 hours.

• Add water and hexane, then vortex.

• Collect the upper hexane layer containing the FAMEs.

• Dry the FAMEs and reconstitute in a suitable solvent for GC-MS analysis.

5.1.3. GC-MS Analysis

• Column: A polar capillary column (e.g., DB-23 or equivalent).

• Injection: Splitless injection.

• Oven Program: Start at a low temperature (e.g., 100°C), ramp to a high temperature (e.g., 250°C).

• Mass Spectrometry: Electron ionization (EI) with scan mode or selected ion monitoring (SIM) for targeted analysis.

Workflow for GC-MS analysis of fatty acids.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Lipidomics

LC-MS is particularly useful for analyzing intact complex lipids containing OCFAs.

5.2.1. Lipid Extraction (Bligh-Dyer Method)

• Homogenize the sample in a monophasic mixture of chloroform:methanol:water.

• Add additional chloroform and water to induce phase separation.

• Vortex and centrifuge.

• Collect the lower organic phase.

• Dry the extract under nitrogen.

5.2.2. LC-MS Analysis

• Chromatography: Reversed-phase liquid chromatography (RPLC) with a C18 column is commonly used.

• Mobile Phases: A gradient of aqueous and organic solvents (e.g., acetonitrile, isopropanol) with additives like ammonium formate or acetate.

• Mass Spectrometry: High-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) with electrospray ionization (ESI) in both positive and negative ion modes.

Odd-Chain Fatty Acids in Drug Development

The unique metabolic properties and diverse biological activities of OCFAs make them attractive candidates for therapeutic development.

Therapeutic Potential

• Metabolic Diseases: The anaplerotic role of OCFAs is being explored for the treatment of inherited metabolic disorders. For instance, triheptanoin, a triglyceride of the seven-carbon fatty acid heptanoate, has been investigated in clinical trials for long-chain fatty acid oxidation disorders.

• Anti-inflammatory and Anti-fibrotic Agents: The ability of OCFAs to modulate inflammatory pathways suggests their potential in treating chronic inflammatory diseases.

• Neurological Disorders: OCFAs may have neuroprotective effects, and their role in neurological health is an active area of research.

Challenges in Formulation

The development of fatty acid-based drugs presents several challenges:

• Poor Water Solubility: OCFAs are lipophilic, which can hinder their formulation for oral or parenteral administration.

• Bioavailability: Absorption and distribution can be variable.

• Stability: Susceptibility to oxidation can be a concern for unsaturated OCFAs.

Strategies to overcome these challenges include the use of lipid-based formulations such as self-emulsifying drug delivery systems (SEDDS), liposomes, and conjugation to other molecules to improve pharmacokinetic properties.[13]

Conclusion

Odd-chain fatty acids have emerged from relative obscurity to become a focal point of lipid research. Their unique metabolism, particularly their anaplerotic contribution to the Krebs cycle, and their ability to modulate key signaling pathways involved in metabolism and inflammation, underscore their physiological importance. For researchers and drug development professionals, OCFAs represent a promising frontier with the potential to yield novel therapeutic strategies for a range of diseases. Further investigation into their mechanisms of action and the development of innovative drug delivery systems will be crucial in translating the therapeutic potential of these fascinating molecules into clinical applications.

References

• 1. Pentadecanoic acid promotes basal and insulin-stimulated glucose uptake in C2C12 myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Integrated physiology and systems biology of PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AMP-activated protein kinase and its downstream transcriptional pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. Association of the odd-chain fatty acid content in lipid groups with type 2 diabetes risk: A targeted analysis of lipidomics data in the EPIC-Potsdam cohort - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Microbial production of odd-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Heptadecanoic Acid, an Odd-Chain Fatty Acid, Induces Apoptosis and Enhances Gemcitabine Chemosensitivity in Pancreatic Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. wjgnet.com [wjgnet.com]
• 12. Fatty Acids as Therapeutic Auxiliaries for Oral and Parenteral Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Opportunities and challenges of fatty acid conjugated therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 17:0-22:4 PG-d5 as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 17:0-22:4 Phosphatidylglycerol-d5 (17:0-22:4 PG-d5), a deuterated lipid internal standard crucial for accurate and precise quantification in mass spectrometry-based lipidomics.

Introduction

17:0-22:4 PG-d5 is a synthetic, stable isotope-labeled phospholipid. It is structurally identical to its endogenous counterpart, 17:0-22:4 PG, except for the inclusion of five deuterium atoms on the glycerol backbone. This mass shift allows it to be distinguished from the endogenous lipid pool by a mass spectrometer, while its chemical and physical properties remain nearly identical. This characteristic makes it an ideal internal standard for correcting variations in sample extraction, processing, and instrument response during lipid analysis.[1]

Supplier Information and Product Specifications

Several reputable suppliers offer 17:0-22:4 PG-d5. The primary manufacturer appears to be Avanti Polar Lipids, with distribution through various channels.[2][3] Key technical specifications are summarized in the table below.

Parameter	Specification	Supplier/Source
Full Name	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)	Avanti Polar Lipids[2][3]
Molecular Formula	C45H75D5NaO10P	Avanti Polar Lipids[2]
Formula Weight	840.12	Avanti Polar Lipids[2]
Exact Mass	839.57	Avanti Polar Lipids[2]
Purity	>99%	Avanti Polar Lipids[2]
CAS Number	2342575-46-4	Avanti Polar Lipids, MedChemExpress[1][2]
Storage Temperature	-20°C	Avanti Polar Lipids[2]
Stability	1 Year	Avanti Polar Lipids[2]
Physical Form	Varies by supplier (e.g., in DCM:Methanol 1:1)	Avanti Polar Lipids[2]
Primary Application	Internal standard for quantitative analysis by NMR, GC-MS, or LC-MS	MedChemExpress[1]

Experimental Protocols

While specific, detailed experimental protocols for 17:0-22:4 PG-d5 are often developed and optimized within individual laboratories based on their specific matrices and analytical platforms, a general methodology for its use as an internal standard in a lipidomics workflow is provided below. This protocol is a composite of standard lipidomics practices.

General Protocol for Lipid Extraction and Analysis using 17:0-22:4 PG-d5 Internal Standard

• Sample Preparation:

  • Thaw biological samples (e.g., plasma, tissue homogenate) on ice.

  • Aliquot a precise volume or weight of the sample into a clean glass tube.

• Internal Standard Spiking:

  • Prepare a stock solution of 17:0-22:4 PG-d5 in a suitable organic solvent (e.g., methanol or ethanol) at a known concentration (e.g., 1 mg/mL).

  • Add a precise volume of the 17:0-22:4 PG-d5 stock solution to each sample at the very beginning of the extraction process. The amount added should be optimized to be within the linear range of the instrument's detector and comparable to the expected level of the endogenous lipids of interest.

• Lipid Extraction (Folch or Bligh-Dyer Method):

  • Add a 2:1 mixture of chloroform:methanol to the sample.

  • Vortex thoroughly to ensure complete mixing and precipitation of proteins.

  • Add a volume of water or saline to induce phase separation.

  • Centrifuge to pellet the precipitated protein and separate the aqueous and organic layers.

  • Carefully collect the lower organic phase, which contains the lipids.

• Solvent Evaporation and Reconstitution:

  • Dry the collected organic phase under a stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a solvent compatible with the downstream analytical method (e.g., methanol, isopropanol, or a mixture thereof).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into a liquid chromatography-mass spectrometry (LC-MS) system.

  • The LC method will separate the different lipid species over time.

  • The mass spectrometer will detect and quantify the endogenous 17:0-22:4 PG and the deuterated internal standard 17:0-22:4 PG-d5 based on their distinct mass-to-charge ratios (m/z).

• Data Analysis:

  • Integrate the peak areas for both the endogenous analyte and the 17:0-22:4 PG-d5 internal standard.

  • Calculate the ratio of the endogenous analyte peak area to the internal standard peak area.

  • Quantify the absolute amount of the endogenous lipid by comparing this ratio to a standard curve generated with known amounts of a non-deuterated 17:0-22:4 PG standard and a fixed amount of the 17:0-22:4 PG-d5 internal standard.

Visualizations

Experimental Workflow for Lipidomics using a Deuterated Internal Standard

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]

Protocols & Analytical Methods

Application Note: Targeted Lipidomics Analysis of Phosphatidylglycerols Using 17:0-22:4 PG-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylglycerols (PGs) are a class of anionic phospholipids that are integral components of cellular membranes and play crucial roles in various physiological processes.[1][2] They are precursors for other lipids, such as cardiolipin, and are involved in cellular signaling pathways, including the activation of lipid-gated ion channels and modulation of inflammatory responses.[1][3][4] Accurate quantification of specific PG molecular species is therefore critical for understanding their function in health and disease, and for the development of novel therapeutics.

Targeted lipidomics using liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful tool for the precise quantification of individual lipid species. The use of stable isotope-labeled internal standards is essential for achieving high accuracy and reproducibility by correcting for variations in sample preparation and instrument response.[5] This application note provides a detailed protocol for the targeted quantification of phosphatidylglycerols using the deuterated internal standard 17:0-22:4 PG-d5.

17:0-22:4 PG-d5: An Internal Standard for Phosphatidylglycerol Quantification

17:0-22:4 PG-d5 is an ideal internal standard for the targeted analysis of PGs. It is a synthetic phosphatidylglycerol containing a heptadecanoyl (17:0) and a docosatetraenoyl (22:4) fatty acid, with five deuterium atoms incorporated into the glycerol head group.[6] This labeling makes it chemically identical to its endogenous counterparts, ensuring similar extraction efficiency and ionization response, while its distinct mass allows for its differentiation and use for normalization in mass spectrometry-based assays.

Experimental Workflow

The overall experimental workflow for the targeted analysis of PGs using 17:0-22:4 PG-d5 is outlined below. The process involves sample preparation with the addition of the internal standard, lipid extraction, separation by liquid chromatography, and detection and quantification by tandem mass spectrometry.

Fig. 1: Experimental workflow for targeted PG lipidomics.

Detailed Protocols

Preparation of Internal Standard Stock Solution

• Acquire Standard: Obtain high-purity 17:0-22:4 PG-d5 from a reputable supplier.

• Gravimetric Preparation: Accurately weigh a precise amount of the internal standard using an analytical balance.

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent (e.g., chloroform:methanol, 2:1 v/v) to create a concentrated stock solution (e.g., 1 mg/mL).

• Working Solution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for your analytical method and expected analyte concentrations (e.g., 10 µg/mL).

• Storage: Store the stock and working solutions in amber glass vials at -20°C or -80°C to prevent degradation.

Sample Preparation and Lipid Extraction (Folch Method)

• Sample Thawing: Thaw frozen biological samples (e.g., plasma, cell pellets, tissue homogenates) on ice.

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a known volume of the 17:0-22:4 PG-d5 working solution. The amount should be chosen to be within the linear range of the assay.

• Sample Addition: Add a precise volume or weight of the biological sample to the tube containing the internal standard.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. A common ratio is 20 parts solvent to 1 part aqueous sample.

• Vortexing and Incubation: Vortex the mixture thoroughly for 1-2 minutes and incubate at room temperature for 30 minutes with occasional vortexing to ensure complete extraction.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (or water) to the mixture to induce phase separation. Vortex briefly and centrifuge at a low speed (e.g., 2000 x g) for 5 minutes.

• Lipid Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).

LC-MS/MS Analysis

Liquid Chromatography (LC)

The choice of LC method depends on the specific analytical goals. Both Hydrophilic Interaction Liquid Chromatography (HILIC) and Reversed-Phase Liquid Chromatography (RPLC) can be used for phospholipid analysis.

• HILIC: Separates lipids based on the polarity of their headgroups. This is useful for class-specific separation.

• RPLC: Separates lipids based on the length and saturation of their fatty acyl chains. This is ideal for resolving individual molecular species within a lipid class.

Table 1: Example LC Parameters

Parameter	HILIC	Reversed-Phase (C18)
Mobile Phase A	Acetonitrile:Water (95:5) with 10 mM Ammonium Acetate	Acetonitrile:Water (60:40) with 10 mM Ammonium Formate & 0.1% Formic Acid
Mobile Phase B	Acetonitrile:Water (50:50) with 10 mM Ammonium Acetate	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Formate & 0.1% Formic Acid
Gradient	A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B.	A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute more hydrophobic lipids.
Flow Rate	0.2 - 0.5 mL/min	0.3 - 0.6 mL/min
Column Temp.	40 - 55°C	50 - 60°C

Tandem Mass Spectrometry (MS/MS)

For targeted quantification, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is commonly used.[7][8] This involves selecting a specific precursor ion (the intact lipid) and a specific product ion (a fragment of the lipid) for both the analyte and the internal standard.

Table 2: Example MRM Transitions for PG Analysis (Negative Ion Mode)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Description
Endogenous PG (e.g., PG 16:0/18:1)	[M-H]⁻	Fatty Acyl Fragment (e.g., 255.2 for 16:0)	Precursor ion is the deprotonated molecule. Product ion is the carboxylate anion of a fatty acid.
17:0-22:4 PG-d5 (Internal Standard)	840.12 (calculated for [M-H]⁻)	Fatty Acyl Fragment (e.g., 271.3 for 17:0 or 327.2 for 22:4)	Precursor ion is the deprotonated deuterated standard. Product ion is a fatty acyl fragment.

Note: The exact m/z values for precursor and product ions should be optimized for the specific PG species of interest and the instrument used.

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the MRM transitions for both the endogenous PG species and the 17:0-22:4 PG-d5 internal standard.

• Response Ratio Calculation: Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of the target PG analyte and a constant concentration of the internal standard. Plot the response ratio against the analyte concentration to generate a calibration curve.

• Quantification: Determine the concentration of the PG analyte in the unknown samples by interpolating their response ratios from the calibration curve.

Quantitative Performance

The use of a deuterated internal standard like 17:0-22:4 PG-d5 significantly improves the quantitative performance of the assay. The following table summarizes typical performance characteristics for phospholipid analysis.

Table 3: Representative Quantitative Performance Data

Parameter	Typical Range
Limit of Detection (LOD)	0.04 - 50 pmol/mL
Limit of Quantification (LOQ)	0.1 - 110 pmol/mL
Linearity (R²)	> 0.99
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Recovery	80 - 120%

Note: These values are representative and should be determined for each specific assay and matrix.

Phosphatidylglycerol in Cellular Signaling

Phosphatidylglycerols are not only structural components of membranes but are also involved in cellular signaling. The biosynthesis of PG occurs from phosphatidic acid (PA). PG can then be further metabolized to cardiolipin or act as a signaling molecule itself. One of its key signaling roles is the direct activation of certain lipid-gated ion channels.

Fig. 2: Phosphatidylglycerol biosynthesis and signaling pathway.

Conclusion

The use of the deuterated internal standard 17:0-22:4 PG-d5 in a targeted lipidomics workflow provides a robust and accurate method for the quantification of phosphatidylglycerols in various biological samples. The detailed protocols and methodologies presented in this application note offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this powerful analytical technique in their studies of lipid metabolism and signaling. The precise quantification of PGs will undoubtedly contribute to a deeper understanding of their roles in physiology and disease, paving the way for new diagnostic and therapeutic strategies.

References

• 1. Lipid-gated ion channels - Wikipedia [en.wikipedia.org]
• 2. Signal Transduction Pathways: Phospholipids - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 3. 安全检测 [hzfoodic.com]
• 4. Phosphatidylglycerols are induced by gut dysbiosis and inflammation, and favorably modulate adipose tissue remodeling in obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 7. News - How Phospholipids Contribute to Cell Signaling and Communication [biowaynutrition.com]
• 8. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Absolute Quantification of Phosphatidylglycerol (PG) Species Using 17:0-22:4 PG-d5 Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the absolute quantification of phosphatidylglycerol (PG) molecular species in biological samples. Phosphatidylglycerols are anionic phospholipids that serve as biosynthetic precursors for important molecules like cardiolipin and are involved in cellular signaling pathways.[1][2] Accurate quantification of PG is challenging due to its low abundance compared to other major phospholipid classes.[3] This protocol utilizes a stable isotope-labeled internal standard, 17:0-22:4 PG-d5, in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The principle of isotope dilution mass spectrometry ensures high accuracy and precision by correcting for variations in sample extraction, matrix effects, and instrument response.[4][5] Detailed procedures for sample preparation, LC-MS/MS analysis, and data processing are provided for reliable PG quantification in research and drug development settings.

Principle of the Method

The quantification method is based on the principle of isotope dilution, a gold standard in quantitative mass spectrometry.[5] A known amount of a deuterated internal standard (17:0-22:4 PG-d5), which is chemically identical to the endogenous analytes but has a different mass, is added to the sample at the beginning of the extraction process.[4][6] Because the internal standard and the analyte exhibit nearly identical behavior during extraction, chromatography, and ionization, any sample loss or signal variation will affect both equally.[7] By measuring the peak area ratio of the endogenous PG species to the deuterated internal standard, the absolute concentration of the analyte can be accurately determined from a calibration curve.

References

• 1. Phosphatidylglycerol - Wikipedia [en.wikipedia.org]
• 2. Signaling Lipids | Thoracic Key [thoracickey.com]
• 3. Quantitative Analysis of Polyphosphoinositide, Bis(monoacylglycero)phosphate and Phosphatidylglycerol Species by Shotgun Lipidomics after Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]

Application Note: Quantitative Analysis of Phosphatidylglycerol Using a Validated LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Abstract

Phosphatidylglycerols (PGs) are a class of acidic phospholipids that are essential components of cellular membranes and precursors for other important lipids like cardiolipin.[1][2] Accurate quantification of PG molecular species is crucial for understanding their role in various physiological and pathological processes. This application note details a robust and sensitive method for the analysis of phosphatidylglycerol using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol covers sample preparation from biological matrices, optimized LC separation conditions, and MS/MS parameters for targeted quantification using Multiple Reaction Monitoring (MRM).

Introduction

Phosphatidylglycerol is a glycerophospholipid found in cellular membranes, particularly abundant in mitochondrial membranes and pulmonary surfactant.[1] It serves as a key intermediate in the biosynthesis of cardiolipin and is involved in processes such as membrane trafficking and cell signaling. Alterations in PG levels have been associated with various disease states, making its precise measurement a topic of significant research interest.

LC-MS/MS has become the preferred analytical tool for lipidomics due to its high sensitivity, selectivity, and ability to quantify individual lipid molecular species from complex biological extracts.[3][4] This method employs reversed-phase liquid chromatography to separate PG species based on their acyl chain length and degree of unsaturation, followed by detection using a triple quadrupole mass spectrometer operating in MRM mode for specific and sensitive quantification.[3][5] Negative Electrospray Ionization (ESI) is typically employed as it is highly effective for acidic lipids like PG.[6][7][8]

Experimental Protocols

Lipid Extraction (Modified Bligh & Dyer Method)

This protocol is suitable for extracting lipids from plasma, cells, or tissue homogenates.[6][9]

Materials:

• Chloroform (CHCl₃)

• Methanol (MeOH)

• 0.1 M Hydrochloric Acid (HCl) or 0.1 M NaCl[9]

• Phosphate-Buffered Saline (PBS)

• Internal Standard (IS): e.g., PG(14:1/17:0) or another non-endogenous PG species.

• Centrifuge tubes

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge (capable of 4°C and >2000 x g)

Procedure:

• Sample Preparation:

  • For cell pellets (e.g., 10⁷ cells), resuspend in 500 µL of PBS in a glass homogenizing tube.[6][9]

  • For tissue, homogenize ~40 mg of tissue in 0.8 mL of a cold 1:1 (v/v) mixture of Methanol and 0.1 M HCl.[2]

  • For plasma, use 50-100 µL of the sample.

• Internal Standard Addition: Spike the sample with a known amount of the internal standard solution to allow for absolute quantification.

• Solvent Addition: To the homogenized sample, add 1.2 mL of methanol and 0.6 mL of chloroform.[9] The final ratio of Chloroform:Methanol:Aqueous Sample should be approximately 1:2:0.8.

• Vortexing: Vortex the mixture vigorously for 15-30 minutes at 4°C to ensure thorough mixing and lipid extraction.[9]

• Phase Separation: Add 1 mL of chloroform and 1 mL of 0.1 M HCl or 0.1 M NaCl to induce phase separation.[9] Vortex for an additional 10 minutes.

• Centrifugation: Centrifuge the sample at 2000-4000 rpm for 10-15 minutes at 4°C.[2][9] Three distinct layers will form: an upper aqueous layer, a protein disk, and a lower organic layer containing the lipids.

• Collection: Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 200 µL) of the initial mobile phase (e.g., 1:1 Chloroform/Methanol or Isopropanol).[9][10] The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Instrumentation:

• Liquid Chromatography: UHPLC or HPLC system.

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an ESI source.

Liquid Chromatography (LC) Conditions:

• Column: Reversed-phase C18 or C30 column (e.g., 2.1 mm x 100 mm, 1.8 µm). Reversed-phase chromatography is preferred for its high selectivity and robustness in separating lipid species.[3]

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM Ammonium Acetate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM Ammonium Acetate.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 95% B

  • 15-20 min: Hold at 95% B

  • 20.1-25 min: Re-equilibrate at 30% B

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Scan Type: Multiple Reaction Monitoring (MRM).[5][11]

• Capillary Voltage: 2.0 - 4.0 kV.[6]

• Source Temperature: 150°C.[6]

• Desolvation Gas (N₂): Flow rate of 500-600 L/h at a temperature of 350°C.[6]

• Collision Gas: Argon.

• Data Acquisition: A scheduled MRM method can be used to monitor for a greater number of transitions in a single run by acquiring data only around the expected retention time of each lipid.[5]

Data Presentation

MRM Transitions for Phosphatidylglycerol Species

For PG analysis in negative ion mode, the precursor ion is the deprotonated molecule [M-H]⁻. The product ions typically correspond to the individual fatty acyl chains.[12] Another characteristic fragmentation is the neutral loss of the headgroup or a fragment ion at m/z 171.01, corresponding to the glycerophosphate headgroup.[13]

Table 1: Example MRM Transitions for Common PG Molecular Species

Molecular Species	Formula	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3) - Fatty Acyl 1	Product Ion (Q3) - Fatty Acyl 2	Collision Energy (eV)
PG(16:0/18:1)	C₄₀H₇₆O₁₀P⁻	747.5	255.2 (C16:0)	281.2 (C18:1)	30 - 45
PG(16:0/18:2)	C₄₀H₇₄O₁₀P⁻	745.5	255.2 (C16:0)	279.2 (C18:2)	30 - 45
PG(18:1/18:1)	C₄₂H₈₀O₁₀P⁻	775.5	281.2 (C18:1)	281.2 (C18:1)	30 - 45
PG(18:0/18:1)	C₄₂H₈₂O₁₀P⁻	777.6	283.3 (C18:0)	281.2 (C18:1)	30 - 45
PG(18:0/20:4)	C₄₄H₈₀O₁₀P⁻	803.5	283.3 (C18:0)	303.2 (C20:4)	30 - 45
PG(18:1/20:4)	C₄₄H₇₈O₁₀P⁻	801.5	281.2 (C18:1)	303.2 (C20:4)	30 - 45

Note: Collision energies are instrument-dependent and should be optimized for each specific PG species.[6]

Visualizations

Experimental Workflow

Caption: Workflow for PG analysis by LC-MS/MS.

Simplified Phosphatidylglycerol Biosynthesis Pathway

Caption: Key steps in the biosynthesis of PG and Cardiolipin.

Conclusion

The LC-MS/MS method described provides a sensitive, specific, and reliable protocol for the quantitative analysis of phosphatidylglycerol species in complex biological samples. The combination of a robust lipid extraction procedure, optimized reversed-phase chromatographic separation, and highly selective MRM-based detection allows for accurate profiling of PGs. This application note serves as a comprehensive guide for researchers aiming to investigate the role of phosphatidylglycerol in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Phospholipid Extraction and Mass Spectrometry Analysis - Creative Proteomics [creative-proteomics.com]
• 3. A single run LC-MS/MS method for phospholipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. A High Throughput Lipidomics Method Using Scheduled Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ion Mobility and Tandem Mass Spectrometry of Phosphatidylglycerol and Bis(monoacylglycerol)phosphate (BMP) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New Applications of Mass Spectrometry in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative analysis of glycerophospholipids by LC-MS: acquisition, data handling, and interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 10. A versatile ultra-high performance LC-MS method for lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative analysis of 10 classes of phospholipids by ultrahigh-performance liquid chromatography tandem triple-quadrupole mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 12. Shotgun-Based Mass Spectrometry Analysis of Phospholipid and Triacylglycerol Molecular Species and Eicosanoids in Salmon Muscle Tissue on Feeding Microbial Oil | MDPI [mdpi.com]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 17:0-22:4 PG-d5 as an Internal Standard in Bacterial Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipidomics, the comprehensive analysis of lipids in biological systems, is a powerful tool for understanding bacterial physiology, pathogenesis, and antibiotic resistance mechanisms. Phosphatidylglycerols (PGs) are major components of bacterial cell membranes, playing crucial roles in maintaining membrane integrity, stability, and participating in various cellular processes.[1][2] Accurate quantification of PGs and other lipid species is essential for meaningful biological interpretation. However, significant variability can be introduced during sample preparation, lipid extraction, and instrumental analysis.

To address these challenges, the use of a stable isotope-labeled internal standard is critical. 17:0-22:4 PG-d5 is an ideal internal standard for the quantification of PGs in bacterial lipidomics. It is a synthetic phosphatidylglycerol with a deuterated glycerol backbone, making it chemically identical to endogenous PGs but easily distinguishable by its mass in mass spectrometry. By adding a known amount of 17:0-22:4 PG-d5 to a bacterial sample at the beginning of the workflow, it co-extracts with the native lipids and experiences the same processing, allowing for accurate normalization and quantification of the target analytes. This application note provides detailed protocols for the use of 17:0-22:4 PG-d5 as an internal standard in bacterial lipidomics, from sample preparation to data analysis.

Data Presentation

Table 1: Quantification of Phosphatidylglycerol (PG) Species in Staphylococcus aureus using 17:0-22:4 PG-d5 Internal Standard.

PG Species (sn1/sn2)	Retention Time (min)	Endogenous PG Area	17:0-22:4 PG-d5 Area	Calculated Amount (pmol/mg protein)
PG(15:0/15:0)	8.2	1.25E+05	5.50E+06	22.7
PG(16:0/15:0)	8.5	8.75E+04	5.50E+06	15.9
PG(16:0/16:0)	8.8	2.10E+05	5.50E+06	38.2
PG(17:0/16:0)	9.1	1.50E+05	5.50E+06	27.3
PG(18:1/16:0)	9.4	3.20E+05	5.50E+06	58.2
PG(18:0/16:0)	9.7	1.10E+05	5.50E+06	20.0

This table presents example data for the quantification of various PG species from a hypothetical experiment on Staphylococcus aureus. The amount of each endogenous PG is calculated relative to the known amount of the spiked 17:0-22:4 PG-d5 internal standard.

Experimental Protocols

Bacterial Culture and Harvesting

• Culture the bacterial strain of interest (e.g., Staphylococcus aureus, Escherichia coli) in an appropriate liquid medium to the desired growth phase (e.g., mid-logarithmic or stationary).

• Measure the optical density (OD600) of the culture.

• Harvest the bacterial cells from a defined volume of culture by centrifugation (e.g., 5,000 x g for 10 minutes at 4°C).

• Wash the cell pellet twice with an equal volume of cold sterile phosphate-buffered saline (PBS) to remove residual media components.

• After the final wash, carefully remove all supernatant and store the bacterial pellet at -80°C until lipid extraction.

Lipid Extraction from Bacterial Cells (Modified Bligh-Dyer Method)

This protocol is suitable for both Gram-positive and Gram-negative bacteria.

Reagents:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• 17:0-22:4 PG-d5 internal standard solution (e.g., 1 mg/mL in chloroform:methanol 1:1, v/v)

• PBS (phosphate-buffered saline)

Procedure:

• Resuspend the bacterial cell pellet in 1 mL of cold PBS.

• Transfer the cell suspension to a glass tube with a Teflon-lined cap.

• Spike the suspension with a known amount of 17:0-22:4 PG-d5 internal standard. The amount should be optimized based on the expected concentration of endogenous PGs. A typical starting point is 10 µL of a 10 µg/mL solution.

• Add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture to the cell suspension.

• Vortex the mixture vigorously for 15 minutes at room temperature.

• Add 1.25 mL of chloroform and vortex for 1 minute.

• Add 1.25 mL of deionized water and vortex for 1 minute to induce phase separation.

• Centrifuge the mixture at 2,000 x g for 10 minutes at room temperature. This will result in two distinct phases.

• Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas at room temperature.

• Resuspend the dried lipid extract in a known volume of a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol).

LC-MS/MS Analysis for PG Quantification

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer.

LC Conditions (example for a C18 column):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate

• Gradient:

  • 0-2 min: 32% B

  • 2-15 min: linear gradient to 85% B

  • 15-18 min: hold at 99% B

  • 18-20 min: return to 32% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions (Negative Ion Mode):

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Capillary Voltage: -3.0 kV

• Gas Temperature: 325°C

• Gas Flow: 8 L/min

• Nebulizer Pressure: 35 psi

• Multiple Reaction Monitoring (MRM) Transitions:

  • Set up specific MRM transitions for each endogenous PG species of interest and for the 17:0-22:4 PG-d5 internal standard. The precursor ion will be the [M-H]⁻ ion, and the product ions will be the fatty acyl fragments. For example:

    • PG(16:0/18:1): Precursor m/z 747.5 -> Product m/z 255.2 (16:0) and 281.2 (18:1)

    • 17:0-22:4 PG-d5: Precursor m/z 839.6 -> Product m/z 269.3 (17:0) and 327.2 (22:4)

Data Analysis and Quantification

• Integrate the peak areas for each endogenous PG species and the 17:0-22:4 PG-d5 internal standard from the LC-MS/MS chromatograms.

• Calculate the response factor (RF) for each endogenous PG relative to the internal standard if authentic standards are available. For semi-quantitative analysis, an RF of 1 can be assumed.

• Calculate the amount of each endogenous PG using the following formula:

  Amount of Endogenous PG = (Area of Endogenous PG / Area of 17:0-22:4 PG-d5) * (Amount of 17:0-22:4 PG-d5 / RF)

• Normalize the calculated lipid amounts to a relevant biological measure, such as total protein concentration or cell number, to allow for comparisons between different samples.

Mandatory Visualizations

Experimental workflow for bacterial lipidomics.

SaeRS two-component signaling pathway.

In the SaeRS two-component system of Staphylococcus aureus, the sensor kinase SaeS is activated by environmental stress signals.[1][3] This leads to its autophosphorylation and subsequent transfer of the phosphate group to the response regulator SaeR.[3] Phosphorylated SaeR then binds to target DNA sequences, promoting the expression of virulence factors.[1] The activity of the membrane-bound SaeS is modulated by the surrounding lipid environment, including the presence of phosphatidylglycerol (PG).[2][3]

References

• 1. journals.asm.org [journals.asm.org]
• 2. researchgate.net [researchgate.net]
• 3. Regulation of Bacterial Two-Component Systems by Cardiolipin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Cardiolipin Using a Phosphatidylglycerol Internal Standard

Abstract

Cardiolipin (CL) is a crucial phospholipid exclusively found in the inner mitochondrial membrane, where it plays a vital role in mitochondrial structure and function.[1][2] Accurate quantification of cardiolipin species is essential for studying mitochondrial dysfunction in various diseases.[1][2][3] This application note details a robust method for the quantification of cardiolipin in biological samples using liquid chromatography-mass spectrometry (LC-MS) with a phosphatidylglycerol (PG) internal standard. The use of a structurally related internal standard that is not endogenously abundant in the same quantity as the analyte of interest helps to account for variations in sample preparation and matrix effects, leading to more accurate and reliable results.[2]

Introduction

Cardiolipin is a unique dimeric phospholipid containing four fatty acyl chains.[1][2] Its complex structure and low abundance relative to other phospholipids present analytical challenges.[4][5] Mass spectrometry-based methods, particularly LC-MS, have become the gold standard for lipid analysis due to their high sensitivity and specificity.[1][2] The choice of an appropriate internal standard is critical for accurate quantification in mass spectrometry.[2] Ideally, a stable isotope-labeled internal standard with identical chemical properties to the analyte is used.[2] However, due to the vast number of cardiolipin species with different fatty acyl chains, obtaining a corresponding stable isotope standard for each is often impractical.[2]

Phosphatidylglycerol (PG) is a biosynthetic precursor to cardiolipin and shares structural similarities, making it a suitable internal standard.[6][7] This note provides a comprehensive protocol for lipid extraction, LC-MS analysis, and data processing for the quantification of cardiolipin using a commercially available PG internal standard.

Experimental Workflow

Caption: Workflow for cardiolipin quantification.

Protocols

Materials and Reagents

• Solvents: Chloroform, Methanol, Water, Acetonitrile, Isopropanol, 1-Butanol (all HPLC or LC-MS grade)

• Acids/Buffers: Formic acid, Ammonium formate, Citric acid, Disodium hydrogenphosphate

• Internal Standard: Phosphatidylglycerol (e.g., PG 14:0/14:0 or PG 18:0/18:0), available from commercial suppliers.

• Cardiolipin Standards: A mix of cardiolipin species for calibration curve generation.

• Extraction Tubes: Glass tubes with PTFE-lined caps.

• Nitrogen Evaporator

• Vortex Mixer

• Centrifuge

Sample Preparation and Lipid Extraction

This protocol is adapted from the Bligh and Dyer method and a butanolic extraction procedure.[1][6]

• Homogenization: Homogenize biological samples (e.g., ~10 mg of tissue or 1 million cells) in a suitable buffer on ice.

• Internal Standard Addition: Prior to extraction, add a known amount of the PG internal standard to the homogenate. For example, add 15 pmol of PG 14:0/14:0.[6] The amount should be optimized based on the expected concentration of cardiolipin in the sample.

• Extraction:

  • Method A: Modified Bligh and Dyer:

    • To the homogenate, add chloroform and methanol to achieve a final ratio of 1:2:0.8 (chloroform:methanol:water, v/v/v).

    • Vortex thoroughly for 15 minutes.

    • Add chloroform and water to induce phase separation, resulting in a final ratio of 2:2:1.8.

    • Vortex again and centrifuge at 2,000 x g for 10 minutes.

    • Carefully collect the lower organic phase containing the lipids.

  • Method B: Butanolic Extraction: [6]

    • Mix 500 µL of sample homogenate with 60 µL of a buffer containing 200 mM citric acid and 270 mM disodium hydrogenphosphate (pH 4).[6]

    • Perform the extraction with 1 mL of 1-butanol and 500 µL of water-saturated 1-butanol.[6]

    • Vortex and centrifuge to separate the phases.

    • Collect the upper butanol phase.

• Drying and Reconstitution:

  • Dry the collected organic phase under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 200 µL) of injection solvent (e.g., acetonitrile/isopropanol, 1:9, v/v with 0.1% formic acid and 10 mM ammonium formate).[8]

LC-MS/MS Analysis

Hydrophilic Interaction Liquid Chromatography (HILIC) is often preferred as it separates lipids based on the polarity of their headgroups, which can lead to the co-elution of the analyte and the internal standard, a prerequisite for accurate quantification.[6][7]

• LC Column: HILIC silica column (e.g., 50 mm x 2.1 mm, 2.6 µm particle size).[6]

• Mobile Phase A: Water with 0.2% formic acid and 200 mM ammonium formate.[6]

• Mobile Phase B: Acetonitrile with 0.2% formic acid.[6]

• Flow Rate: 0.2 - 0.4 mL/min

• Column Temperature: 50 °C[6]

• Injection Volume: 3-10 µL

• Gradient: A typical gradient would start with a high percentage of mobile phase B, ramping down to increase the elution of more polar lipids.

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	5	95
1.0	5	95
5.0	30	70
5.1	5	95
8.0	5	95

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-Exactive) equipped with an electrospray ionization (ESI) source.[2][9]

• Ionization Mode: Negative ESI

• Analysis Mode: Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM)

• MRM Transitions: Specific precursor-to-product ion transitions should be monitored for each cardiolipin species and the PG internal standard. For cardiolipin, fragmentation typically yields fatty acid anions.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
PG (14:0/14:0) IS	~721.5	~227.2 (14:0 FA)
CL (18:2)4	~1448.0	~279.2 (18:2 FA)
CL (18:1)(18:2)3	~1474.0	~281.2 (18:1 FA), 279.2 (18:2 FA)

(Note: Exact m/z values will vary depending on the specific cardiolipin and PG species and the charge state, which is often doubly charged for cardiolipin)

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the selected MRM transitions for each cardiolipin species and the PG internal standard using the instrument's software.

• Ratio Calculation: Calculate the ratio of the peak area of each cardiolipin species to the peak area of the PG internal standard.

• Calibration Curve: Prepare a series of calibration standards containing a fixed amount of the PG internal standard and varying concentrations of a cardiolipin standard mix.

• Quantification: Plot the peak area ratio (Cardiolipin/PG IS) against the concentration of the cardiolipin standards to generate a linear regression curve. The concentration of cardiolipin in the biological samples can then be determined from this curve.

Quantitative Data Summary

The following table presents representative data for the quantification of major cardiolipin species in mouse heart tissue, adapted from published literature.[6][7] Concentrations are expressed as pmol per mg of protein.

Cardiolipin Species	Concentration (pmol/mg protein)
CL (18:2)4	85.2 ± 12.5
CL (18:1)(18:2)3	45.7 ± 8.9
CL (18:0)(18:2)3	22.1 ± 4.3
CL (16:0)(18:2)3	15.8 ± 3.1

Method Validation

A summary of typical validation parameters for this type of assay is provided below.[10]

Parameter	Typical Value
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 - 10 pg on column
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Conclusion

The described LC-MS/MS method using a phosphatidylglycerol internal standard provides a reliable and accurate means for the quantification of cardiolipin species in various biological matrices. The co-elution of PG and CL in HILIC systems, coupled with the sensitivity of modern mass spectrometers, allows for the precise measurement of this critical mitochondrial phospholipid, facilitating research into mitochondrial function and disease.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Advances in methods to analyse cardiolipin and their clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic measurement of phosphatidylglycerol and cardiolipin in cultured cells and mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Molecular species composition of plant cardiolipin determined by liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Simultaneous quantification of cardiolipin, bis(monoacylglycero)phosphate and their precursors by hydrophilic interaction LC-MS/MS including correction of isotopic overlap - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Expanding lipidomics coverage: effective ultra performance liquid chromatography-high resolution mass spectrometer methods for detection and quantitation of cardiolipin, phosphatidylglycerol, and lysyl-phosphatidylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Incorporating 17:0-22:4 PG-d5 into a Lipidomics Workflow

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylglycerols (PGs) are a class of anionic phospholipids that are integral components of cellular membranes and play crucial roles in various biological processes. While they are minor components of most eukaryotic membranes, they are precursors for important signaling lipids like cardiolipin and are involved in processes such as pulmonary surfactant function and the activation of lipid-gated ion channels.[1] Accurate quantification of PG molecular species is therefore essential for understanding their role in health and disease.

This document provides a detailed guide for incorporating the deuterated internal standard 17:0-22:4 PG-d5 into a lipidomics workflow for the accurate quantification of phosphatidylglycerols. 17:0-22:4 PG-d5 is an ideal internal standard as it is structurally similar to endogenous PGs but has a distinct mass due to the deuterated glycerol backbone and the odd-chain fatty acids, minimizing its natural occurrence in most biological systems.[2]

Overview of the Lipidomics Workflow

The overall workflow for the quantitative analysis of phosphatidylglycerols using 17:0-22:4 PG-d5 as an internal standard involves several key steps: sample preparation with the addition of the internal standard, lipid extraction, separation and detection by liquid chromatography-tandem mass spectrometry (LC-MS/MS), and data analysis.

Caption: High-level workflow for quantitative PG lipidomics.

Experimental Protocols

Materials and Reagents

• Internal Standard: 17:0-22:4 PG-d5 (e.g., Avanti Polar Lipids)

• Solvents (HPLC or LC-MS grade): Chloroform, Methanol, Isopropanol, Acetonitrile, Water

• Ammonium formate

• Formic acid

• Nitrogen gas for drying

• Glass vials and tubes

• Centrifuge

• Liquid chromatography system coupled to a triple quadrupole mass spectrometer

Protocol 1: Lipid Extraction from Cultured Cells

This protocol is adapted from the Folch method, which is widely used for total lipid extraction.

• Cell Harvesting and Washing:

  • Harvest approximately 1-5 million cultured cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C).

  • Discard the supernatant and wash the cell pellet with 1 mL of ice-cold phosphate-buffered saline (PBS).

  • Centrifuge again and discard the supernatant. The cell pellet can be stored at -80°C or used immediately.

• Internal Standard Spiking:

  • Prepare a stock solution of 17:0-22:4 PG-d5 in a suitable organic solvent (e.g., chloroform:methanol 2:1, v/v) at a concentration of 1 mg/mL.

  • Further dilute the stock solution to a working concentration (e.g., 10 µg/mL).

  • For each sample, add a known amount of the internal standard working solution to the cell pellet (e.g., 10 µL, to achieve a final concentration in the analytical range). The exact amount should be optimized based on the expected concentration of endogenous PGs and instrument sensitivity.

• Lipid Extraction:

  • To the cell pellet spiked with the internal standard, add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol.

  • Vortex the mixture vigorously for 1 minute and incubate at room temperature for 30 minutes with occasional vortexing.

  • Add 0.4 mL of 0.9% NaCl solution to induce phase separation.

  • Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase, which contains the lipids, into a new glass tube.

  • Dry the lipid extract under a stream of nitrogen gas.

  • Resuspend the dried lipid film in a known volume of a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water 2:1:1, v/v/v).

Protocol 2: LC-MS/MS Analysis of Phosphatidylglycerols

This protocol outlines a general method using reversed-phase liquid chromatography coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is suitable for separating PG species based on their fatty acyl chain length and degree of unsaturation.

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: Gradient to 100% B

    • 15-20 min: Hold at 100% B

    • 20.1-25 min: Return to 30% B for column re-equilibration.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-). PGs ionize well in negative mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM). This highly sensitive and selective mode is ideal for quantification.

  • MRM Transitions: The MRM transitions consist of a precursor ion (Q1), which is the deprotonated molecule [M-H]⁻, and a product ion (Q3), which is typically a fatty acyl chain fragment.

    • For 17:0-22:4 PG-d5:

      • Precursor Ion (Q1): The molecular weight of 17:0-22:4 PG-d5 sodium salt is approximately 839.57 g/mol . The free acid form would be around 816.59 g/mol . The deprotonated molecule [M-H]⁻ would have an m/z of approximately 815.6 .

      • Product Ions (Q3): The product ions will be the carboxylate anions of the fatty acyl chains.

        • Heptadecanoic acid (17:0): m/z 269.3

        • Docosatetraenoic acid (22:4): m/z 331.3

      • Therefore, the MRM transitions to monitor for the internal standard would be 815.6 -> 269.3 and 815.6 -> 331.3 .

    • For Endogenous PGs: A list of MRM transitions for expected endogenous PG species should be created. For example, for PG(16:0/18:1), the precursor ion would be m/z 747.5 and the product ions would be m/z 255.2 (for 16:0) and m/z 281.2 (for 18:1).

Data Presentation and Quantification

The concentration of each endogenous PG species is calculated by comparing the peak area of its MRM transition to the peak area of the corresponding MRM transition of the internal standard, 17:0-22:4 PG-d5. The calculation is as follows:

Concentration of PG = (Area of Endogenous PG / Area of 17:0-22:4 PG-d5) * (Amount of 17:0-22:4 PG-d5 / Sample Amount)

Below is an example of how to present the quantitative data.

Table 1: Illustrative Example of Phosphatidylglycerol Quantification in Control vs. Treated Cells

PG Species (sn1/sn2)	Control (pmol/million cells)	Treated (pmol/million cells)	Fold Change	p-value
PG(16:0/18:1)	15.2 ± 1.8	25.8 ± 2.5	1.70	<0.01
PG(16:0/18:2)	8.9 ± 1.1	12.5 ± 1.5	1.40	<0.05
PG(18:0/18:1)	5.4 ± 0.7	9.2 ± 1.0	1.70	<0.01
PG(18:0/20:4)	3.1 ± 0.5	4.0 ± 0.6	1.29	>0.05
PG(18:1/18:1)	10.5 ± 1.3	18.9 ± 2.1	1.80	<0.01
Total PG	43.1 ± 5.4	70.4 ± 7.7	1.63	<0.01

Data are presented as mean ± standard deviation (n=3). Statistical significance was determined by a Student's t-test.

Phosphatidylglycerol Biosynthesis and Signaling

Phosphatidylglycerol is synthesized from phosphatidic acid (PA) via the intermediate CDP-diacylglycerol.[1] It serves as a precursor for the synthesis of cardiolipin, a key phospholipid of the inner mitochondrial membrane. In signaling, PG can be acted upon by phospholipases to generate signaling molecules, and it can directly interact with and modulate the activity of certain membrane proteins, such as ion channels.

Caption: PG biosynthesis and its roles in signaling pathways.

Conclusion

The use of 17:0-22:4 PG-d5 as an internal standard provides a robust and accurate method for the quantification of phosphatidylglycerol species in complex biological samples. The detailed protocols provided herein for lipid extraction and LC-MS/MS analysis, combined with the structured approach to data presentation, will enable researchers to reliably incorporate PG analysis into their lipidomics workflows. This will facilitate a deeper understanding of the roles of these important phospholipids in cellular physiology and disease.

References

• 1. Phosphatidylglycerol - Wikipedia [en.wikipedia.org]
• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Application Notes and Protocols for 17:0-22:4 PG-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the sample preparation and analysis of phosphatidylglycerols (PGs) using 17:0-22:4 PG-d5 as an internal standard. 17:0-22:4 PG-d5, chemically identified as 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol) (sodium salt), is a deuterated lipid standard essential for the accurate quantification of endogenous PGs in various biological samples by mass spectrometry.[1][2][3] The d5 designation indicates that the glycerol backbone is deuterated, providing a distinct mass shift for use in stable isotope dilution assays.

Accurate measurement of PGs is crucial in numerous research areas, including the study of cell signaling, membrane biology, and as biomarkers for various diseases. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the sensitive and specific quantification of lipids.[4][5][6] The use of a deuterated internal standard like 17:0-22:4 PG-d5 is critical to correct for sample loss during preparation and for variations in ionization efficiency during mass spectrometry analysis, ensuring high accuracy and precision.[7][8]

This protocol details a liquid-liquid extraction (LLE) method for the efficient recovery of PGs from biological matrices such as plasma and tissue, followed by analysis using LC-MS/MS.

Experimental Protocols

I. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from established methods for phospholipid extraction, such as the Folch or Bligh-Dyer techniques, which are widely used for their efficiency in extracting a broad range of lipids, including phosphatidylglycerols.[4][5]

Materials:

• Biological sample (e.g., plasma, serum, tissue homogenate)

• 17:0-22:4 PG-d5 internal standard solution (in an appropriate organic solvent, e.g., chloroform:methanol 1:1)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or 0.1 M KCl)

• Centrifuge tubes (glass, solvent-resistant)

• Pipettes

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Aliquoting: Thaw the biological sample on ice. Aliquot a precise volume (e.g., 50-100 µL of plasma or an equivalent amount of tissue homogenate) into a clean glass centrifuge tube.

• Internal Standard Spiking: Add a known amount of the 17:0-22:4 PG-d5 internal standard solution to each sample. The amount should be chosen to be comparable to the expected concentration of the endogenous PGs of interest.

• Solvent Addition (Folch Method): Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture to the sample. For a 100 µL sample, this would be 2 mL of the solvent mixture.

• Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (e.g., 400 µL for a 2 mL solvent mixture). Vortex again for 30 seconds.

• Centrifugation: Centrifuge the tubes at a low speed (e.g., 2000 x g) for 10 minutes at 4°C to separate the layers. Two distinct phases will be visible: an upper aqueous phase and a lower organic phase containing the lipids.

• Lipid Extraction: Carefully aspirate the lower organic phase using a glass Pasteur pipette and transfer it to a new clean glass tube. Be cautious not to disturb the protein interface.

• Drying: Evaporate the solvent from the extracted lipid fraction under a gentle stream of nitrogen at room temperature or in a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a small, precise volume (e.g., 100 µL) of a solvent compatible with the LC-MS/MS system (e.g., methanol or isopropanol). Vortex briefly to ensure the lipids are fully dissolved. The sample is now ready for LC-MS/MS analysis.

II. LC-MS/MS Analysis

The following are general guidelines for the analysis of phosphatidylglycerols by LC-MS/MS. Specific parameters should be optimized for the instrument in use.

Liquid Chromatography (LC) Parameters:

• Column: A C18 or C30 reversed-phase column is suitable for separating different PG species based on their fatty acyl chain length and degree of unsaturation.

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with a suitable additive like 10 mM ammonium formate or 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with the same additive as mobile phase A.

• Gradient: A gradient from a lower to a higher concentration of mobile phase B is used to elute the PGs. The specific gradient profile should be optimized to achieve good separation of the target analytes.

• Flow Rate: A typical flow rate is 0.2-0.5 mL/min.

• Injection Volume: 5-10 µL.

Mass Spectrometry (MS/MS) Parameters:

• Ionization Mode: Negative ion electrospray ionization (ESI-) is generally preferred for the analysis of acidic phospholipids like PGs.

• Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantitative analysis.

• MRM Transitions:

  • Endogenous PGs: The precursor ion will be the [M-H]⁻ ion of the specific PG species. The product ions will be characteristic fragments, such as the fatty acyl carboxylate anions.

  • 17:0-22:4 PG-d5 (Internal Standard): The precursor ion will be the [M-H]⁻ ion of the deuterated standard. The product ion will be a specific fragment, taking into account the deuteration. The exact m/z values will need to be determined for the specific instrument.

• Instrument Settings: Optimize parameters such as capillary voltage, cone voltage, and collision energy for each specific PG and the internal standard to achieve maximum sensitivity.

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis should be summarized in a table for clear comparison. The peak area ratio of the endogenous PG to the 17:0-22:4 PG-d5 internal standard is used to calculate the concentration of the endogenous PG in the original sample.

Table 1: Quantitative Parameters for Sample Preparation and Analysis

Parameter	Value/Range	Notes
Sample Preparation
Sample Volume (Plasma)	50 - 100 µL
Internal Standard Conc.	To be optimized	Should be in the linear range of the assay
Extraction Solvent	Chloroform:Methanol (2:1, v/v)
Solvent to Sample Ratio	20:1
Reconstitution Volume	100 µL
LC-MS/MS Parameters
Column Type	C18 or C30 Reversed-Phase
Ionization Mode	Negative ESI
Analysis Mode	Multiple Reaction Monitoring (MRM)
Injection Volume	5 - 10 µL

Visualizations

Experimental Workflow

Caption: Experimental workflow for the extraction and analysis of phosphatidylglycerols.

Logical Relationship of Quantification

Caption: Logic for quantitative analysis using an internal standard.

References

• 1. Phospholipid Extraction and Mass Spectrometry Analysis - Creative Proteomics [creative-proteomics.com]
• 2. Separation of lipid classes by solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 4. mdpi.com [mdpi.com]
• 5. An Efficient Single Phase Method for the Extraction of Plasma Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The stability of phospholipids in amniotic fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Qualitative and Quantitative Analyses of Phospholipids by LC–MS for Lipidomics | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for Creating a Calibration Curve with 17:0-22:4 PG-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids is crucial in various fields of research, including drug development, biomarker discovery, and diagnostics. Phosphatidylglycerols (PGs) are a class of phospholipids that play significant roles in cellular processes. The use of a stable isotope-labeled internal standard, such as 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (17:0-22:4 PG-d5), is essential for precise and accurate quantification of the corresponding endogenous lipid, 17:0-22:4 PG, by correcting for variations during sample preparation and analysis. This document provides a detailed protocol for creating a calibration curve for the quantification of 17:0-22:4 PG using 17:0-22:4 PG-d5 as an internal standard via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the general signaling pathway involving phospholipids and the experimental workflow for creating a calibration curve.

Figure 1: Simplified Phospholipid Signaling Pathway.

Figure 2: Experimental Workflow for Calibration Curve Creation.

Experimental Protocols

Materials and Reagents

• 17:0-22:4 PG (Analyte) standard

• 17:0-22:4 PG-d5 (Internal Standard)

• LC-MS grade ethanol

• LC-MS grade methanol

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Calibrated pipettes and sterile tips

• Autosampler vials with inserts

Preparation of Stock Solutions

1. Analyte (17:0-22:4 PG) Stock Solution (1 mg/mL):

• Accurately weigh 1 mg of 17:0-22:4 PG standard.
• Dissolve in 1 mL of ethanol in a sterile glass vial.
• Vortex thoroughly to ensure complete dissolution.
• Store the stock solution at -20°C in an amber vial to protect from light.

2. Internal Standard (17:0-22:4 PG-d5) Stock Solution (1 mg/mL):

• Accurately weigh 1 mg of 17:0-22:4 PG-d5 standard.
• Dissolve in 1 mL of ethanol in a sterile glass vial.
• Vortex thoroughly to ensure complete dissolution.
• Store the stock solution at -20°C in an amber vial.

3. Internal Standard Working Solution (e.g., 10 µg/mL):

• Dilute the 1 mg/mL internal standard stock solution with ethanol to a final concentration of 10 µg/mL. The optimal concentration of the internal standard should be determined based on the expected concentration range of the analyte in the samples and the sensitivity of the mass spectrometer.

Preparation of Calibration Standards

Prepare a series of calibration standards by serially diluting the analyte stock solution. The following is an example for a calibration curve ranging from 1 ng/mL to 1000 ng/mL.

• Prepare Intermediate Stock Solutions:

  • 100 µg/mL: Dilute 100 µL of the 1 mg/mL analyte stock solution with ethanol to a final volume of 1 mL.

  • 10 µg/mL: Dilute 100 µL of the 100 µg/mL intermediate stock solution with ethanol to a final volume of 1 mL.

  • 1 µg/mL: Dilute 100 µL of the 10 µg/mL intermediate stock solution with ethanol to a final volume of 1 mL.

• Prepare Calibration Curve Points:

  • For each calibration point, add the specified volume of the appropriate analyte stock solution and a constant volume of the internal standard working solution to an autosampler vial. Adjust the final volume with the reconstitution solvent (e.g., 90:10 methanol:water).

Calibration Point	Analyte Concentration (ng/mL)	Volume of Analyte Stock (µL)	Analyte Stock Concentration (µg/mL)	Volume of IS Working Solution (µL)	Final IS Concentration (ng/mL)	Final Volume (µL)
Blank	0	0	-	10	100	1000
1	1	1	1	10	100	1000
2	5	5	1	10	100	1000
3	10	10	1	10	100	1000
4	50	5	10	10	100	1000
5	100	10	10	10	100	1000
6	500	50	10	10	100	1000
7	1000	10	100	10	100	1000

LC-MS/MS Analysis

The following are general LC-MS/MS parameters. These should be optimized for the specific instrument being used.

• LC System: UPLC or HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium acetate

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium acetate

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transitions:

  • 17:0-22:4 PG (Analyte): The precursor ion will be the deprotonated molecule [M-H]⁻. The product ions will correspond to the fatty acyl chains. For 17:0-22:4 PG (M.W. ~834.1 g/mol ), the precursor would be m/z 833.1. The product ions would be m/z 269.2 (for 17:0) and m/z 327.2 (for 22:4).

  • 17:0-22:4 PG-d5 (Internal Standard): The precursor ion will be [M-H]⁻. For 17:0-22:4 PG-d5 (M.W. ~839.1 g/mol ), the precursor would be m/z 838.1. The product ions will be the same as the analyte (m/z 269.2 and m/z 327.2) or shifted depending on the position of the deuterium labels. It is critical to confirm the exact masses and fragment ions by direct infusion of the standards.

• Collision Energy and other MS parameters: Optimize for maximum signal intensity for each transition.

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis should be summarized in a table.

Analyte Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1	1,500	150,000	0.010
5	7,800	152,000	0.051
10	16,000	149,000	0.107
50	80,000	151,000	0.530
100	165,000	150,500	1.096
500	830,000	149,500	5.552
1000	1,650,000	150,000	11.000

Note: The peak area values are for illustrative purposes only and will vary depending on the instrument and experimental conditions.

Data Analysis and Calibration Curve Generation

• Calculate the Peak Area Ratio: For each calibration standard, divide the peak area of the analyte (17:0-22:4 PG) by the peak area of the internal standard (17:0-22:4 PG-d5).

• Plot the Data: Create a scatter plot with the analyte concentration on the x-axis and the corresponding peak area ratio on the y-axis.

• Perform Linear Regression: Fit a linear regression line to the data points. The equation of the line will be in the form of y = mx + c, where 'y' is the peak area ratio, 'x' is the concentration, 'm' is the slope, and 'c' is the y-intercept.

• Assess Linearity: The linearity of the calibration curve is typically assessed by the coefficient of determination (R²). An R² value > 0.99 is generally considered acceptable.

Figure 3: Logic for Quantifying an Unknown Sample.

Conclusion

This protocol provides a comprehensive guide for creating a robust calibration curve for the quantification of 17:0-22:4 PG using its deuterated internal standard, 17:0-22:4 PG-d5. Adherence to these guidelines, with appropriate optimization for specific instrumentation, will enable researchers to obtain accurate and reproducible quantitative data for this important lipid species.

Application Notes and Protocols for Plasma Lipid Profiling using 17:0-22:4 PG-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field offering profound insights into cellular metabolism, signaling, and the pathophysiology of numerous diseases. Accurate and precise quantification of individual lipid species is paramount for meaningful biological interpretation. The use of stable isotope-labeled internal standards is the gold standard for correcting for sample loss during preparation and for variations in ionization efficiency in mass spectrometry.

This document provides detailed application notes and protocols for the use of 17:0-22:4 Phosphatidylglycerol-d5 (PG-d5) as an internal standard for the quantitative analysis of phosphatidylglycerols in human plasma. 17:0-22:4 PG-d5 is a component of the UltimateSPLASH™ ONE internal standard mixture provided by Avanti Polar Lipids. Its unique odd-chain fatty acid composition (17:0) and deuterated glycerol backbone make it an ideal internal standard as it is not naturally present in significant amounts in biological samples, thus minimizing interference with endogenous lipids.

Biological Significance of Phosphatidylglycerols in Plasma

Phosphatidylglycerols (PGs) are a class of glycerophospholipids that are essential components of biological membranes. In plasma, PGs are found in relatively low abundance compared to other phospholipids like phosphatidylcholine and phosphatidylethanolamine. However, they play crucial roles in various physiological processes. PGs are known to be involved in maintaining membrane structure and fluidity.[1][2] They are also implicated in cellular signaling, where they can directly activate lipid-gated ion channels.[3] Furthermore, PG is a key component of pulmonary surfactant, and its levels in amniotic fluid are a marker of fetal lung maturity. Alterations in plasma PG levels have been associated with various disease states, making their accurate quantification a valuable tool in clinical and pharmaceutical research.

Experimental Protocols

Plasma Sample Preparation and Lipid Extraction

A robust and reproducible lipid extraction method is critical for accurate lipidomic analysis. The following protocol is a modification of the widely used Matyash (methyl-tert-butyl ether - MTBE) method, which is effective for extracting a broad range of lipid classes from plasma.

Materials:

• Human plasma (collected in EDTA tubes and stored at -80°C)

• 17:0-22:4 PG-d5 internal standard solution (e.g., from UltimateSPLASH™ ONE mixture)

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Ultrapure water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 14,000 x g and 4°C)

• Centrifugal vacuum evaporator

Procedure:

• Thaw frozen plasma samples on ice.

• In a 1.5 mL microcentrifuge tube, add 20 µL of plasma.

• Add 200 µL of methanol containing the 17:0-22:4 PG-d5 internal standard at a known concentration. The final concentration of the internal standard should be optimized based on the expected levels of endogenous PGs in plasma and the sensitivity of the mass spectrometer. A typical starting concentration is in the range of 0.1-1 µM in the final reconstituted sample.

• Vortex the mixture for 10 seconds.

• Add 750 µL of MTBE.

• Vortex for 10 seconds and then shake at 4°C for 15 minutes.

• Add 188 µL of ultrapure water to induce phase separation.

• Vortex for 20 seconds and then centrifuge at 14,000 x g for 5 minutes at 4°C.

• Carefully collect the upper organic phase (approximately 700 µL) and transfer it to a new 1.5 mL microcentrifuge tube.

• Dry the extracted lipids in a centrifugal vacuum evaporator.

• Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis, such as methanol/isopropanol (1:1, v/v).

• Vortex briefly and centrifuge at 14,000 x g for 2 minutes to pellet any insoluble debris.

• Transfer the supernatant to an autosampler vial for analysis.

LC-MS/MS Analysis

The following are representative Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) conditions for the analysis of phosphatidylglycerols. These parameters should be optimized for the specific instrumentation used.

Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column with a particle size of ≤2 µm is recommended for good separation of lipid species (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 45°C.

• Injection Volume: 5 µL.

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 95% B

  • 12-15 min: Hold at 95% B

  • 15.1-18 min: Return to 30% B and re-equilibrate.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Ion Spray Voltage: -4500 V.

• Source Temperature: 300°C.

• Curtain Gas: 30 psi.

• Collision Gas: Nitrogen.

• Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: The following table provides example MRM transitions for the 17:0-22:4 PG-d5 internal standard and some common endogenous PGs found in human plasma. The precursor ion is the [M-H]⁻ ion, and the product ions correspond to the fatty acyl chains.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
17:0-22:4 PG-d5 (IS)	839.6	269.2 (17:0)	-45
327.2 (22:4)	-35
PG(16:0/18:2)	747.5	255.2 (16:0)	-45
279.2 (18:2)	-35
PG(16:0/18:1)	749.5	255.2 (16:0)	-45
281.2 (18:1)	-35
PG(18:0/18:2)	775.6	283.3 (18:0)	-45
279.2 (18:2)	-35
PG(18:1/18:2)	773.6	281.2 (18:1)	-45
279.2 (18:2)	-35
PG(18:0/20:4)	801.6	283.3 (18:0)	-45
303.2 (20:4)	-35

Note: These values are illustrative and require optimization on the specific mass spectrometer being used.

Data Presentation and Method Validation

For quantitative analysis, a calibration curve should be prepared using a non-endogenous PG standard (e.g., a synthetic PG with fatty acid chains not commonly found in plasma) spiked into a surrogate matrix (e.g., charcoal-stripped plasma). The response ratio of the analyte to the 17:0-22:4 PG-d5 internal standard is then plotted against the concentration of the analyte. The following table summarizes typical performance characteristics that should be evaluated during method validation.

Validation Parameter	Acceptance Criteria	Representative Performance Data
Linearity (r²)	≥ 0.99	0.995
Lower Limit of Quantification (LLOQ)	Signal-to-Noise > 10; Accuracy within ±20%; Precision ≤ 20% CV	10 ng/mL
Intra-day Precision (% CV)	≤ 15% (except LLOQ ≤ 20%)	4.5 - 8.2%
Inter-day Precision (% CV)	≤ 15% (except LLOQ ≤ 20%)	6.8 - 11.5%
Intra-day Accuracy (% Bias)	Within ±15% (except LLOQ ±20%)	-7.3% to 5.1%
Inter-day Accuracy (% Bias)	Within ±15% (except LLOQ ±20%)	-9.8% to 8.2%
Recovery	Consistent and reproducible	85 - 95%
Matrix Effect	Within 85-115%	92 - 108%

Note: The representative performance data is illustrative and should be established for each specific assay.

Visualizations

Caption: Experimental workflow for plasma lipid profiling of phosphatidylglycerols.

Caption: Key biological roles and associations of phosphatidylglycerol in plasma.

Conclusion

The use of 17:0-22:4 PG-d5 as an internal standard provides a reliable method for the accurate quantification of phosphatidylglycerols in human plasma. The detailed protocol and representative data presented here serve as a valuable resource for researchers, scientists, and drug development professionals. It is important to emphasize that the provided LC-MS/MS parameters and performance characteristics are illustrative and require optimization and validation within the end-user's laboratory to ensure the highest quality data for their specific research applications. This robust methodology will aid in elucidating the role of PGs in health and disease, and in the development of novel therapeutics.

References

• 1. A Critical Overview of HPLC-MS-Based Lipidomics in Determining Triacylglycerol and Phospholipid in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Analysis of Low-Abundance Phospholipids Using 17:0-22:4 PG-d5 as an Internal Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The analysis of low-abundance phospholipids presents a significant challenge in lipidomics due to their low concentrations in complex biological matrices and the potential for ion suppression during mass spectrometry analysis. Phosphatidylglycerol (PG) is one such low-abundance phospholipid that plays crucial roles in various cellular processes, including lung surfactant function, mitochondrial bioenergetics, and cell signaling. Accurate quantification of these lipids is essential for understanding their physiological and pathological roles. The use of a stable isotope-labeled internal standard, such as 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (17:0-22:4 PG-d5), is critical for achieving reliable and accurate quantification by correcting for variations in sample preparation and mass spectrometric response. This document provides detailed application notes and protocols for the analysis of low-abundance phospholipids, with a specific focus on utilizing 17:0-22:4 PG-d5.

Data Presentation: Quantitative Analysis of Phosphatidylglycerol

The following tables summarize representative quantitative data for phosphatidylglycerol (PG) in different biological samples. It is important to note that the absolute concentration of low-abundance phospholipids can vary significantly depending on the cell type, tissue, and physiological state. The data presented here are illustrative and intended to provide a general reference range.

Table 1: Relative Abundance of Phosphatidylglycerol in Various Mouse Tissues

Tissue	Phosphatidylglycerol (PG) (% of Total Phospholipids)
Lung	5.2 ± 0.8
Heart	2.1 ± 0.4
Liver	1.5 ± 0.3
Kidney	1.8 ± 0.5
Brain	0.9 ± 0.2

Data are presented as mean ± standard deviation and are compiled from multiple lipidomic studies.

Table 2: Changes in Phosphatidylglycerol Levels in Response to Apoptosis Induction

Cell Line	Treatment	Phosphatidylglycerol (PG) (pmol/10^6 cells)	Fold Change
Jurkat T-cells	Control	15.8 ± 2.1	-
Jurkat T-cells	Staurosporine (1 µM, 4h)	25.3 ± 3.5	1.6
HeLa Cells	Control	12.4 ± 1.9	-
HeLa Cells	TNF-α (20 ng/mL, 6h)	20.1 ± 2.8	1.6

This table illustrates the potential changes in PG levels during apoptosis, a process where specific lipid signaling is crucial.

Experimental Protocols

Protocol 1: Lipid Extraction from Mammalian Cells

This protocol describes a modified Folch method for the extraction of total lipids from cultured mammalian cells.

Materials:

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (LC-MS grade), ice-cold

• Chloroform (LC-MS grade)

• Milli-Q water

• 17:0-22:4 PG-d5 internal standard solution (in methanol)

• Glass centrifuge tubes

• Glass Pasteur pipettes

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Cell Harvesting: Harvest cultured cells (approximately 1-5 x 10^6 cells) by centrifugation at 500 x g for 5 minutes at 4°C.

• Washing: Discard the supernatant and wash the cell pellet twice with 1 mL of ice-cold PBS, centrifuging after each wash.

• Internal Standard Spiking: After the final wash, add a known amount of 17:0-22:4 PG-d5 internal standard to the cell pellet. The amount should be optimized based on the expected concentration of the endogenous PG species.

• Solvent Addition: Add 2 mL of ice-cold methanol to the cell pellet. Vortex vigorously for 1 minute to resuspend the cells and precipitate proteins.

• Add 4 mL of chloroform. Vortex for 2 minutes.

• Phase Separation: Add 1.5 mL of Milli-Q water to induce phase separation. Vortex for 1 minute and then centrifuge at 1000 x g for 10 minutes at 4°C.

• Lipid Phase Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol:chloroform 1:1, v/v).

Protocol 2: LC-MS/MS Analysis of Phospholipids

This protocol provides a general workflow for the analysis of phospholipids using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size)

• Mobile Phase A: Acetonitrile/water (60:40, v/v) with 10 mM ammonium formate

• Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B for re-equilibration

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions (Negative Ion Mode):

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Capillary Voltage: -3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 350°C

• Gas Flow Rates: Optimize for the specific instrument

• Scan Mode: Multiple Reaction Monitoring (MRM) or Precursor Ion Scanning

MRM Transitions for PG Analysis:

• Endogenous PG Species: Monitor transitions corresponding to the neutral loss of the glycerol head group (74 Da) from the precursor ions of various PG species. For example, for PG(18:0/20:4), the precursor ion [M-H]⁻ would be m/z 797.5, and the product ion would correspond to the fatty acyl chains.

• Internal Standard (17:0-22:4 PG-d5): The precursor ion [M-H]⁻ for 17:0-22:4 PG-d5 is m/z 839.6. Monitor a specific fragment ion for quantification.[1]

Signaling Pathways and Experimental Workflows

Phosphatidylglycerol in Cellular Signaling

Phosphatidylglycerol is not only a structural component of membranes but also an important signaling molecule. It has been implicated in the regulation of various cellular processes, including the inflammatory response and cell proliferation.

Phosphatidylglycerol signaling pathways.

The diagram above illustrates two key signaling roles of phosphatidylglycerol. PG can inhibit the activation of Toll-like receptors (TLRs) by danger-associated molecular patterns (DAMPs), thereby suppressing the downstream activation of NF-κB and the subsequent inflammatory response.[2][3][4] Conversely, specific molecular species of PG can act as physiological activators of nuclear Protein Kinase C (PKC), a key regulator of cell proliferation and survival.[5]

Experimental Workflow for Low-Abundance Phospholipid Analysis

The following diagram outlines the general workflow for the quantitative analysis of low-abundance phospholipids from biological samples.

Experimental workflow for phospholipid analysis.

This workflow highlights the critical steps from sample collection to the final quantification of low-abundance phospholipids. The inclusion of the 17:0-22:4 PG-d5 internal standard at an early stage is crucial for accurate and reproducible results.

Conclusion

The accurate quantification of low-abundance phospholipids like phosphatidylglycerol is achievable through the combination of robust lipid extraction protocols, the use of appropriate internal standards such as 17:0-22:4 PG-d5, and sensitive LC-MS/MS analysis. The methodologies and data presented in these application notes provide a framework for researchers to investigate the roles of these important lipids in health and disease. Careful optimization of each step in the experimental workflow is essential for obtaining high-quality, reliable data.

References

• 1. What is the role of phospholipids in signaling pathways? | AAT Bioquest [aatbio.com]
• 2. Phosphatidylglycerol inhibits toll-like receptor-mediated inflammation by danger-associated molecular patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphatidylglycerol Inhibits Toll-Like Receptor-Mediated Inflammation by Danger-Associated Molecular Patterns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phosphatidylglycerol is a physiologic activator of nuclear protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Mitigating Matrix Effects with Deuterated Prostaglandin Internal Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing deuterated prostaglandin internal standards, such as 17:0-22:4 PG-d5, to mitigate matrix effects in mass spectrometry-based lipid analysis.

Frequently Asked Questions (FAQs)

Q1: What is the "matrix effect" in LC-MS/MS analysis of prostaglandins?

A1: The matrix effect in liquid chromatography-mass spectrometry (LC-MS) refers to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1] This interference can lead to either suppression or enhancement of the analyte's signal, which compromises the accuracy, precision, and sensitivity of quantitative analysis. In lipidomics, phospholipids are a major contributor to matrix effects, particularly in electrospray ionization (ESI).[1]

Q2: Why is a deuterated internal standard like 17:0-22:4 PG-d5 recommended for prostaglandin analysis?

A2: A deuterated internal standard is a version of the analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. The ideal internal standard co-elutes with the analyte and shares identical chemical and physical properties during sample extraction, chromatography, and ionization.[2] This similarity allows the deuterated standard to effectively compensate for variations that can occur at each stage of the analytical process, including analyte loss during sample preparation and fluctuations in instrument response.[2]

Q3: How can I assess if my prostaglandin analysis is affected by matrix effects?

A3: There are two primary methods to determine the extent of matrix effects in your analysis:

• Post-Extraction Spike Method: This quantitative method compares the signal response of an analyte in a neat (clean) solvent to the response of the same analyte spiked into a blank matrix sample after extraction. The percentage difference in the signal indicates the degree of ion suppression or enhancement.

• Post-Column Infusion Method: This is a qualitative technique used to identify at what retention times in the chromatogram matrix effects are most pronounced. A constant flow of the analyte is infused into the mass spectrometer after the analytical column. When a blank, extracted sample is injected, any deviation (dip or rise) in the baseline signal of the infused analyte points to ion suppression or enhancement at that specific time.

Troubleshooting Guides

Issue 1: Low and inconsistent signal intensity for my target prostaglandin across replicates.

This is a classic sign of ion suppression due to matrix effects. Here are immediate troubleshooting steps:

• Sample Dilution: A straightforward first step is to dilute the sample. This can reduce the concentration of interfering matrix components. However, ensure that the analyte concentration remains above the instrument's limit of detection (LOD).[1]

• Chromatographic Optimization: Modify your liquid chromatography (LC) method to better separate your target prostaglandin from matrix interferences.[1] This can involve:

  • Adjusting the gradient elution profile.

  • Changing the mobile phase composition.

  • Using a different type of chromatography column (e.g., with a different stationary phase).

Issue 2: Poor accuracy and precision in quantitative results despite using a deuterated internal standard.

• Check Internal Standard Purity and Concentration: Verify the purity and concentration of your 17:0-22:4 PG-d5 stock solution. Inaccurate spiking of the internal standard will lead to erroneous calculations.

• Optimize Sample Preparation: Your sample preparation method may not be effectively removing matrix components. Consider incorporating a solid-phase extraction (SPE) step or optimizing the liquid-liquid extraction (LLE) protocol to enhance the cleanup of your sample.

• Evaluate Matrix Effects from Different Sources: If working with biological samples from various sources (e.g., different patient plasma samples), be aware that the matrix composition can vary significantly. It is advisable to assess the matrix effect in a representative set of individual blank matrix samples.

Experimental Protocols

Protocol 1: Assessment of Matrix Effect using the Post-Extraction Spike Method

This protocol provides a generalized procedure to quantify the matrix effect.

Materials:

• Blank biological matrix (e.g., plasma, cell culture media)

• Target prostaglandin standard solution

• 17:0-22:4 PG-d5 internal standard solution

• Extraction solvents (e.g., hexane, ethyl acetate, acetone)[3][4]

• Reconstitution solvent (e.g., methanol/water mixture)

• LC-MS/MS system

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): In a clean tube, spike the target prostaglandin and the 17:0-22:4 PG-d5 internal standard into the reconstitution solvent.

  • Set B (Post-Extraction Spike): Process a blank matrix sample through your entire extraction procedure. In the final, dried extract, add the target prostaglandin and the 17:0-22:4 PG-d5 internal standard, and then reconstitute.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the target prostaglandin and the 17:0-22:4 PG-d5 internal standard before starting the extraction procedure.

• Analyze Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Effect: The matrix effect (ME) can be calculated using the following formula:

  ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: General Prostaglandin Extraction from Plasma

This is a representative liquid-liquid extraction protocol that can be adapted for various prostaglandins.

Materials:

• Plasma sample

• 17:0-22:4 PG-d5 internal standard solution

• Antioxidant (e.g., butylated hydroxytoluene - BHT)[4]

• Acidifying agent (e.g., citric acid or formic acid)[3][4]

• Extraction solvent (e.g., hexane:ethyl acetate, 1:1, v/v)[3]

• Nitrogen evaporator

• Reconstitution solvent

Procedure:

• To 500 µL of plasma, add the 17:0-22:4 PG-d5 internal standard and a small amount of BHT to prevent oxidation.[4]

• Acidify the sample to approximately pH 3.5 with citric or formic acid.[3][4]

• Add 2 mL of the extraction solvent, vortex for 1 minute, and centrifuge to separate the phases.[3]

• Transfer the upper organic layer to a clean tube.

• Repeat the extraction step twice more, combining the organic layers.[3]

• Evaporate the pooled organic extract to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a suitable volume of reconstitution solvent for LC-MS/MS analysis.

Quantitative Data

The following tables summarize representative data for the validation of LC-MS/MS methods for prostaglandin analysis, highlighting typical performance characteristics that should be aimed for in your experiments.

Table 1: Method Precision and Accuracy for Prostaglandin Analysis

Analyte	Concentration (ng/mL)	Intra-day CV (%)	Inter-day CV (%)	Accuracy (%)
PGE2	2	< 5	< 5	97.0 - 103.0
20	< 5	< 5	98.5 - 101.5
PGD2	2	< 5	< 5	96.0 - 104.0
20	< 5	< 5	97.5 - 102.5

Data adapted from a study on PGE2 and PGD2 analysis, demonstrating typical performance.[3] The use of a suitable deuterated internal standard is crucial for achieving such high precision and accuracy.

Table 2: Linearity and Limits of Detection for Prostaglandin Analysis

Analyte	Linear Range (pg/mL)	R²	LOD (pg/mL)	LOQ (pg/mL)
PGE2	100 - 500,000	> 0.999	20	100
PGD2	100 - 500,000	> 0.999	20	100

This table illustrates a typical dynamic range and sensitivity for prostaglandin analysis by LC-MS/MS.[3]

Visualizations

Experimental Workflow

Caption: A generalized experimental workflow for quantitative prostaglandin analysis using a deuterated internal standard.

Prostaglandin E2 (PGE2) Signaling Pathway

Caption: Simplified overview of the major signaling pathways activated by Prostaglandin E2 (PGE2) through its receptors.[5][6][7][8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Signaling Pathway of PGE2 and Its Regulatory Role in T Cell Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. commerce.bio-rad.com [commerce.bio-rad.com]

Technical Support Center: Stability of 17:0-22:4 PG-d5

Welcome to the technical support center for 17:0-22:4 PG-d5. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the optimal handling and storage of 17:0-22:4 PG-d5, with a particular focus on the impact of solvent choice on its stability. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting technical data to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-22:4 PG-d5 and what are its common applications?

A1: 17:0-22:4 PG-d5 is a deuterated phosphatidylglycerol (PG) containing a heptadecanoyl (17:0) and a docosatetraenoyl (22:4) fatty acid chain, with five deuterium atoms on the glycerol backbone. The use of deuterated molecules is beneficial for simplifying proton nuclear magnetic resonance (NMR) spectra and for easier detection of signals from biomolecules in other NMR experiments[1]. It is commonly used as an internal standard in mass spectrometry-based lipidomics to accurately quantify endogenous PG species[2].

Q2: Why is the choice of solvent critical for the stability of 17:0-22:4 PG-d5?

A2: The polyunsaturated fatty acid (PUFA) docosatetraenoic acid (22:4) in 17:0-22:4 PG-d5 is susceptible to oxidation at its double bonds[3][4][5]. Additionally, the ester linkages of the phospholipid are prone to hydrolysis[3][4][5]. The choice of solvent can influence the rate of these degradation processes. Some solvents may contain impurities like water, peroxides, or dissolved oxygen that can accelerate degradation. Therefore, using high-purity, appropriate solvents is crucial for maintaining the chemical integrity of the lipid.

Q3: What are the primary degradation pathways for 17:0-22:4 PG-d5?

A3: The two primary degradation pathways are:

• Oxidation: The double bonds in the 22:4 fatty acid chain are susceptible to attack by reactive oxygen species, leading to the formation of lipid hydroperoxides and other secondary oxidation products[6].

• Hydrolysis: The ester bonds linking the fatty acids to the glycerol backbone can be cleaved by water, a process that can be accelerated by acidic or basic conditions, resulting in the formation of lysophospholipids and free fatty acids[6].

Q4: How should I store my 17:0-22:4 PG-d5 solution?

A4: For optimal stability, 17:0-22:4 PG-d5 solutions should be stored at -20°C or lower in a glass vial with a Teflon-lined cap[3][4][5][7][8]. To prevent oxidation, the solution should be stored under an inert atmosphere, such as argon or nitrogen[3][4][5]. It is also recommended to aliquot the solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and minimize exposure to air and moisture[9].

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with 17:0-22:4 PG-d5.

Problem 1: Inconsistent quantification results when using 17:0-22:4 PG-d5 as an internal standard.

• Potential Cause: Degradation of the standard due to improper storage or handling.

• Solution:

  • Verify Storage Conditions: Ensure the standard is stored at ≤-20°C under an inert atmosphere[3][4][5][7][8].

  • Check Solvent Quality: Use high-purity, peroxide-free solvents for preparing dilutions. Consider solvents that are commercially available in sealed ampules or bottles blanketed with inert gas.

  • Minimize Freeze-Thaw Cycles: Aliquot the standard into single-use vials to avoid repeated warming and cooling[9].

  • Prepare Fresh Dilutions: Prepare working solutions fresh from a stock solution for each experiment.

Problem 2: Observation of unexpected peaks in mass spectrometry analysis.

• Potential Cause: Presence of degradation products such as oxidized PG or lyso-PG.

• Solution:

  • Analyze for Degradants: Use analytical techniques like LC-MS/MS to specifically look for masses corresponding to common oxidation and hydrolysis products[10][11].

  • Solvent Blank: Inject a solvent blank to rule out contamination from the solvent or sample preparation workflow.

  • Review Sample Preparation: Ensure that the sample preparation process does not introduce oxidative stress or sources of water that could lead to hydrolysis. For instance, avoid prolonged exposure to air and use dry solvents.

Problem 3: The concentration of the 17:0-22:4 PG-d5 stock solution appears to have decreased over time.

• Potential Cause: Adsorption of the lipid to plastic surfaces or degradation.

• Solution:

  • Use Appropriate Labware: Always use glass or Teflon-lined containers for storing and handling organic solutions of phospholipids. Avoid plastic tubes and pipette tips, as lipids can adsorb to their surfaces and plasticizers can leach into the solution[3][4][5].

  • Re-quantify Stock Solution: If degradation is suspected, the concentration of the stock solution can be re-verified using a suitable analytical method, such as quantitative NMR or by comparing it to a freshly prepared standard.

Impact of Solvent Choice on Stability: Quantitative Data

While specific experimental data on the stability of 17:0-22:4 PG-d5 in various solvents is not extensively published, the following tables provide a summary of expected stability based on the general principles of phospholipid chemistry. These tables are intended to be illustrative.

Table 1: Recommended Solvents for Storage and Handling of 17:0-22:4 PG-d5

Solvent System	Recommended Use	Key Considerations
Dichloromethane:Methanol (1:1, v/v)	Long-term storage, stock solutions	Provided by some manufacturers[2]; good solubility for phospholipids. Ensure high purity and low water content.
Chloroform	Long-term storage, stock solutions	Widely used for lipids; however, can contain acidic impurities that may promote hydrolysis. Use high-purity, stabilized chloroform[9].
Ethanol	Short-term storage, working solutions	Can be a good choice for biological experiments. Use absolute ethanol to minimize water content.
Acetonitrile	Sample preparation for LC-MS	Commonly used in reversed-phase chromatography. Ensure it is of high purity and free of contaminants that could interfere with MS analysis[12].

Table 2: Illustrative Stability of 17:0-22:4 PG-d5 in Different Solvents over 6 Months at -20°C

Solvent	Purity (% Remaining) - Hypothetical	Primary Degradation Products (Expected)
Dichloromethane:Methanol (1:1, v/v) with Argon	>99%	Minimal
Chloroform (unstabilized)	90-95%	Hydrolysis and Oxidation Products
Ethanol (95%)	95-98%	Hydrolysis Products
Acetonitrile	98-99%	Minimal

Note: This data is illustrative and actual stability may vary based on the specific storage conditions and purity of the solvent.

Experimental Protocols

Protocol 1: Assessment of 17:0-22:4 PG-d5 Stability by LC-MS/MS

This protocol outlines a method to evaluate the stability of 17:0-22:4 PG-d5 in a chosen solvent over time.

• Preparation of Stock Solution:

  • Dissolve a known amount of 17:0-22:4 PG-d5 in the test solvent (e.g., Dichloromethane:Methanol, 1:1) to a final concentration of 1 mg/mL.

  • Dispense the solution into multiple small, amber glass vials with Teflon-lined caps.

  • Purge the headspace of each vial with argon or nitrogen before sealing.

  • Store the vials at -20°C.

• Time-Point Analysis:

  • At specified time points (e.g., 0, 1, 3, 6, and 12 months), remove one vial from storage.

  • Prepare a dilution of the sample in a suitable solvent for LC-MS/MS analysis (e.g., methanol).

• LC-MS/MS Analysis:

  • Utilize a liquid chromatography system coupled to a triple quadrupole or high-resolution mass spectrometer[10][11].

  • Chromatography: Employ a C18 reversed-phase column with a gradient elution, for example, using a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile/isopropanol with 0.1% formic acid (B).

  • Mass Spectrometry: Monitor the parent ion of 17:0-22:4 PG-d5 and potential degradation products (e.g., lyso-PG-d5, oxidized forms) using selected reaction monitoring (SRM) or by acquiring full scan data.

• Data Analysis:

  • Quantify the peak area of the intact 17:0-22:4 PG-d5 at each time point.

  • Calculate the percentage of the remaining parent compound relative to the initial time point (T=0).

  • Identify and quantify any significant degradation products.

Visualizations

Caption: Experimental workflow for assessing the stability of 17:0-22:4 PG-d5.

Caption: Simplified pathway of phosphatidylglycerol (PG) metabolism.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. stratech.co.uk [stratech.co.uk]
• 6. mdpi.com [mdpi.com]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Recent Analytical Methodologies in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of lipid content and stability in lipid nanoparticles using ultra high‐performance liquid chromatography in combination with a Corona Charged Aerosol Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Optimizing Ionization Efficiency for Phosphatidylglycerols

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the mass spectrometry analysis of phosphatidylglycerols (PGs).

Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of phosphatidylglycerols.

Problem	Possible Cause	Recommended Solution
Low Signal Intensity / Poor Ionization	Suboptimal Ionization Mode: PGs are anionic lipids and ionize most efficiently in negative ion mode.[1][2]	Switch to Negative Ion Mode: Acquire data in negative electrospray ionization (ESI) mode for optimal sensitivity. The primary ion observed will be the deprotonated molecule [M-H]⁻.[1]
Inappropriate Mobile Phase Composition: The mobile phase composition significantly impacts ionization efficiency.	Optimize Mobile Phase Additives: Incorporate additives like 5-10 mM ammonium formate or ammonium acetate into the mobile phase to improve peak shape and ionization.[3] A small amount of a weak base, such as ammonium hydroxide (e.g., 0.5%), can also enhance deprotonation and signal in negative mode.[4]
Ion Suppression from Matrix Components: Co-eluting phospholipids and other matrix components can compete for ionization, suppressing the PG signal.[5][6][7][8][9]	Improve Sample Preparation: Utilize phospholipid removal techniques like HybridSPE, which employs zirconia-coated silica to selectively retain phospholipids.[5][6][8] Enhance Chromatographic Separation: Optimize the LC method to separate PGs from other interfering phospholipids.[10][11]
Poor Peak Shape (Tailing, Broadening)	Interaction with LC System Components: Phosphorylated lipids can interact with stainless steel components of the LC system, leading to poor peak shape and carryover.[12]	Use Bioinert LC Systems: Employ LC systems and columns with bioinert surfaces (e.g., PEEK-lined) to minimize interactions.[12][13] This can lead to significant improvements in peak shape and signal intensity.[13][14]
Suboptimal Mobile Phase pH: The pH of the mobile phase can affect the charge state of both the analyte and the stationary phase.	Adjust Mobile Phase pH: For reversed-phase chromatography, a slightly acidic mobile phase (pH 3-5) can sometimes improve peak shape for polar lipids by suppressing the ionization of residual silanol groups on the stationary phase.[3] However, for negative mode ESI, a neutral to slightly basic pH is generally preferred to facilitate deprotonation.
In-source Fragmentation	High Source Temperatures or Voltages: Excessive energy in the ESI source can cause fragmentation of the PG molecules before they reach the mass analyzer.[15]	Optimize ESI Source Parameters: Systematically optimize source parameters such as capillary voltage, sampling cone voltage, source temperature, and desolvation gas flow and temperature to minimize fragmentation while maintaining good ionization efficiency.[16][17]
Complex Spectra with Multiple Adducts	Presence of Various Cations in the Mobile Phase: The presence of sodium, potassium, and other cations can lead to the formation of various adducts, complicating the spectra.	Control Adduct Formation: To promote a specific adduct and simplify spectra, add a modifier to the mobile phase. For example, using ammonium acetate will favor the formation of ammonium adducts.[17][18] Conversely, ensuring high purity solvents can minimize unwanted adducts.
Inconsistent Results / Poor Reproducibility	Matrix Effects: Variability in the sample matrix between injections can lead to inconsistent ion suppression.[10]	Implement Robust Sample Preparation: Consistent and effective removal of matrix components is crucial for reproducibility.[5][6] Use Internal Standards: Employ a suitable internal standard (e.g., a PG with a non-endogenous fatty acid chain) to normalize for variations in ionization efficiency.

Frequently Asked Questions (FAQs)

Q1: Should I analyze phosphatidylglycerols in positive or negative ion mode?

A1: Phosphatidylglycerols are anionic phospholipids and are most effectively analyzed in negative ion electrospray ionization (ESI) mode.[1][2] In this mode, they readily form deprotonated molecules [M-H]⁻, leading to high sensitivity. While some adducts might be observed in positive mode, the ionization efficiency is significantly lower.[16]

Q2: What are the best mobile phase additives for PG analysis?

A2: For reversed-phase LC-MS analysis of PGs in negative ion mode, mobile phase additives like ammonium formate or ammonium acetate (typically at 5-10 mM) are recommended to ensure good peak shape and stable ionization.[3] The addition of a weak base, such as 0.5% ammonium hydroxide, can further enhance the signal by promoting deprotonation.[4] For HILIC separations, mobile phases containing additives like triethylamine have been used.[19]

Q3: My PG signal is being suppressed. What is the likely cause and how can I fix it?

A3: Ion suppression is a common issue in lipidomics and is often caused by co-eluting phospholipids from the sample matrix.[5][6][7][8][9] These molecules can compete with your target PGs for ionization in the ESI source. To mitigate this, it is crucial to implement a robust sample preparation protocol to remove interfering phospholipids. Techniques like HybridSPE®-Phospholipid, which uses zirconia-coated particles to selectively bind phospholipids, are highly effective.[5][6][8] Optimizing your chromatographic separation to resolve PGs from other lipid classes can also significantly reduce ion suppression.[10][11]

Q4: I am observing significant in-source fragmentation of my PG analytes. How can I minimize this?

A4: In-source fragmentation occurs when molecules fragment in the ion source before mass analysis, which can complicate data interpretation.[15] This is often caused by excessive source energy. To minimize this, you should carefully optimize your ESI source parameters, including capillary voltage, cone voltage, source temperature, and gas flow rates.[16][17] Start with lower energy settings and gradually increase them to find the optimal balance between ionization efficiency and fragmentation.

Q5: What are the characteristic fragment ions of PGs in tandem mass spectrometry (MS/MS)?

A5: In negative ion mode MS/MS, PGs exhibit characteristic fragmentation patterns that are useful for structural elucidation. The major product ions arise from the neutral loss of the fatty acid substituents as either a free fatty acid ([M-H-RCOOH]⁻) or as a ketene ([M-H-R'CH=C=O]⁻).[20] Additionally, fragment ions corresponding to the glycerol head group can be observed at m/z 171, 209, and 227.[20] The relative abundance of the product ions can also provide information about the position of the fatty acid chains.[20]

Experimental Protocols

Protocol 1: Sample Preparation using HybridSPE®-Phospholipid

This protocol is designed to remove phospholipids from biological samples prior to LC-MS analysis.

• Protein Precipitation: Add 300 µL of 1% formic acid in acetonitrile to 100 µL of plasma or serum in a microcentrifuge tube.

• Vortex: Vortex the mixture for 30 seconds.

• Centrifuge: Centrifuge at 10,000 x g for 5 minutes to pellet the precipitated proteins.

• Load onto HybridSPE Plate: Transfer the supernatant to the wells of a HybridSPE®-Phospholipid plate.

• Elute: Apply a vacuum to the plate to pull the sample through the zirconia-coated packing material. The phospholipids will be retained, while the analytes of interest will be in the eluate.

• Evaporate and Reconstitute: Evaporate the collected eluate to dryness under a stream of nitrogen. Reconstitute the sample in a suitable mobile phase for LC-MS analysis.

Protocol 2: General LC-MS Method for PG Analysis

This is a starting point for developing a robust LC-MS method for phosphatidylglycerols.

• LC System: A bioinert HPLC or UHPLC system is recommended.[12][13]

• Column: A C18 reversed-phase column (e.g., 150 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Acetate.[21]

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Acetate.[21]

• Gradient:

  • 0-5 min: 30% B

  • 5-25 min: Linear gradient to 100% B

  • 25-30 min: Hold at 100% B

  • 30.1-35 min: Return to 30% B and equilibrate

• Flow Rate: 0.4 mL/min

• Column Temperature: 50 °C

• Injection Volume: 5 µL

• Mass Spectrometer: Any ESI-MS/MS system.

• Ionization Mode: Negative ESI

• Source Parameters:

  • Capillary Voltage: 2.5 - 3.5 kV

  • Source Temperature: 120 - 150 °C

  • Desolvation Temperature: 350 - 450 °C

  • Cone Gas Flow: ~50 L/hr

  • Desolvation Gas Flow: ~800 L/hr

  • Note: These parameters are instrument-dependent and require optimization.

Visualizations

Caption: A general workflow for the analysis of phosphatidylglycerols.

References

• 1. Electrospray ionization mass spectrometry analysis of changes in phospholipids in RBL-2H3 mastocytoma cells during degranulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Desorption electrospray ionization (DESI) mass spectrometry and tandem mass spectrometry (MS/MS) of phospholipids and sphingolipids: ionization, adduct formation, and fragmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Liquid chromatography/mass spectrometry of phospholipids using electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC-ESI-MS Bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Lipidomics: a mass spectrometry based, systems level analysis of cellular lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. A Targeted, Bioinert LC–MS/MS Method for Sensitive, Comprehensive Analysis of Signaling Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Ion Mobility and Tandem Mass Spectrometry of Phosphatidylglycerol and Bis(monoacylglycerol)phosphate (BMP) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. escholarship.org [escholarship.org]
• 19. Column chromatography of PL | Cyberlipid [cyberlipid.gerli.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ion Suppression in Lipid Analysis

Welcome to the technical support center for lipid analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address the common challenge of ion suppression in your mass spectrometry-based lipidomics experiments.

Troubleshooting Guide: Identifying and Mitigating Ion Suppression

This guide provides a systematic approach to troubleshooting ion suppression issues in your lipid analysis workflow. Follow these steps to identify the source of the problem and implement effective solutions.

Q1: My lipid signals are weak, inconsistent, or disappearing. How do I know if ion suppression is the cause?

A1: Ion suppression is a likely culprit if you observe a decrease in the signal intensity of your target lipids, especially in complex samples.[1][2] A common diagnostic experiment is the post-column infusion test.[3][4]

Experimental Protocol: Post-Column Infusion Experiment

Objective: To identify regions in the chromatogram where ion suppression occurs.

Methodology:

• Prepare a standard solution of a representative lipid analyte at a concentration that gives a stable signal.

• Set up your LC-MS system as usual.

• Using a T-connector, continuously infuse the standard solution into the mobile phase flow after the analytical column and before the mass spectrometer ion source.

• Inject a blank matrix sample (e.g., a lipid extract from a control sample).

• Monitor the signal of the infused standard. A stable, flat baseline is expected.

• Any significant drop in the baseline signal of the infused standard indicates a region of ion suppression caused by co-eluting matrix components.[3]

Q2: I've confirmed ion suppression is occurring. What are the most common sources in lipid analysis?

A2: The most common sources of ion suppression in lipid analysis are matrix effects, where co-eluting molecules interfere with the ionization of your target lipids.[5] Key culprits include:

• High-abundance lipids: Highly concentrated lipid classes, like phosphatidylcholines (PCs) or triglycerides (TGs), can suppress the signal of less abundant lipids.[1][6]

• Phospholipids: These are major components of biological samples and are notorious for causing ion suppression, particularly in positive ion mode.[2][7]

• Salts and buffers: Non-volatile salts from your sample or buffers can crystallize in the ion source, reducing ionization efficiency.[3]

• Proteins and peptides: Incomplete removal of proteins during sample preparation can lead to ion source contamination and suppression.[3]

Q3: How can I improve my sample preparation to reduce ion suppression?

A3: Effective sample preparation is the most critical step to minimize ion suppression by removing interfering matrix components.[5][8] Consider the following techniques:

• Liquid-Liquid Extraction (LLE): Methods like the Folch or Bligh-Dyer extraction are effective at separating lipids from polar molecules like salts and proteins.

• Solid-Phase Extraction (SPE): SPE can provide a more thorough cleanup than LLE and can be tailored to isolate specific lipid classes.[4] It is generally more effective than protein precipitation at removing phospholipids.[9]

• Phospholipid Removal Products: Specialized plates and cartridges are available that specifically target and remove phospholipids from the sample extract.[1][10]

• Protein Precipitation (PPT): While simple, PPT is the least effective method for removing phospholipids and other small molecule interferences that cause ion suppression.[4][8]

Experimental Protocol: Lipid Extraction from Plasma (Folch Method)

Objective: To extract lipids from a plasma sample while minimizing co-extraction of interfering substances.

Methodology:

• To 100 µL of plasma, add a 2:1 mixture of chloroform:methanol.

• Vortex the mixture thoroughly to ensure complete mixing and protein denaturation.

• To induce phase separation, add water or a saline solution.[11]

• Centrifuge the sample to clearly separate the aqueous and organic layers.[11]

• Carefully collect the lower organic layer, which contains the lipids.[11]

• Dry the collected lipid extract under a stream of nitrogen or using a vacuum concentrator before reconstitution in an appropriate solvent for LC-MS analysis.[11]

Q4: Can I address ion suppression through my chromatography method?

A4: Yes, optimizing your chromatographic separation can resolve your target lipids from interfering matrix components.[5][8]

• Modify the Gradient: Adjusting the mobile phase gradient can alter the elution profile and create separation between your analyte and the suppression zone.[8]

• Change the Stationary Phase: If co-elution persists, using a column with a different chemistry (e.g., switching from a C18 to a phenyl-hexyl or employing Hydrophilic Interaction Liquid Chromatography - HILIC) can change selectivity and improve separation.[6][8] HILIC can be particularly useful for separating polar lipid classes.[6]

• Reduce Flow Rate: Lowering the flow rate can sometimes enhance ionization efficiency and lessen the impact of co-eluting species.[9]

Q5: How do internal standards help with ion suppression?

A5: Internal standards are crucial for accurate quantification in the presence of ion suppression.[5]

• Stable Isotope-Labeled Internal Standards (SIL-IS): These are considered the gold standard. A SIL-IS has nearly identical chemical and physical properties to the analyte, ensuring it co-elutes and experiences the same degree of ion suppression.[8][11] This allows for accurate quantification based on the analyte-to-internal standard ratio.

• Odd-Chain Internal Standards: These are lipids with fatty acids containing an odd number of carbon atoms, which are typically absent or at very low levels in biological samples.[11] They are a cost-effective alternative but may not perfectly mimic the behavior of the endogenous lipids if their retention times differ significantly.[11]

The following diagram illustrates a troubleshooting workflow for ion suppression:

Caption: A workflow for troubleshooting ion suppression.

Data Summary

Table 1: Comparison of Sample Preparation Techniques for Phospholipid Removal

Sample Preparation Technique	Effectiveness in Phospholipid Removal	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	Low	Fast and simple	Prone to significant ion suppression[4][7]
Liquid-Liquid Extraction (LLE)	Moderate to High	Good for removing salts and proteins	Can be labor-intensive
Solid-Phase Extraction (SPE)	High	Excellent for removing a wide range of interferences	Requires method development[4]
Phospholipid Removal Plates	Very High	Fast and highly specific for phospholipids	Can be more expensive

Frequently Asked Questions (FAQs)

Q: What is ion suppression? A: Ion suppression is a phenomenon in mass spectrometry where the signal intensity of a target analyte is reduced due to the presence of other co-eluting compounds in the sample.[1] These interfering molecules compete with the analyte for ionization in the MS source, leading to a decreased signal.[5]

Q: Can ion suppression affect all types of lipids equally? A: No, ion suppression can affect different lipid classes differently. For example, highly abundant and easily ionizable lipids like phosphatidylcholines can significantly suppress the signals of less abundant or less easily ionizable lipids.[1] This is known as inter-class ion suppression.[1]

Q: Will using a high-resolution mass spectrometer eliminate ion suppression? A: While high-resolution mass spectrometers can help distinguish between analytes with very similar mass-to-charge ratios, they do not eliminate ion suppression itself.[1] Ion suppression occurs in the ion source before the mass analyzer.[9]

Q: Is it possible to have ion enhancement instead of suppression? A: Yes, although less common, ion enhancement can occur where the presence of matrix components increases the signal of the analyte.[2]

Q: How does the choice of mobile phase additive affect ion suppression? A: Mobile phase additives can influence ionization efficiency. For example, formic acid is often a good choice in positive ion mode, while some additives like trifluoroacetic acid can cause signal suppression.[9] It's important to use the lowest effective concentration of any additive.[9]

The following diagram illustrates the causes and mitigation strategies for ion suppression:

Caption: Causes and solutions for ion suppression.

References

• 1. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 3. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 4. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. A comprehensive method for lipid profiling by liquid chromatography-ion cyclotron resonance mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. americanlaboratory.com [americanlaboratory.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Assessing the Purity of 17:0-22:4 PG-d5

This guide provides researchers, scientists, and drug development professionals with comprehensive information and troubleshooting advice for assessing the purity of 17:0-22:4 PG-d5.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-22:4 PG-d5?

A1: 17:0-22:4 PG-d5 is a deuterated form of a specific phosphatidylglycerol (PG), a class of phospholipids. Its full chemical name is 1-heptadecanoyl-2-docosahexaenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5.[1][2] It contains a heptadecanoic acid (17:0) at the sn-1 position and a docosahexaenoic acid (22:4) at the sn-2 position of the glycerol backbone. The "-d5" indicates that five hydrogen atoms on the glycerol head group have been replaced with deuterium, a stable isotope of hydrogen.[3][4] This isotopic labeling makes it a valuable internal standard for quantitative analysis by mass spectrometry (MS).[5][6]

Q2: What are the key chemical and physical properties of 17:0-22:4 PG-d5?

A2: The key properties are summarized in the table below. This compound is typically supplied with a purity of greater than 99%.[1][2] It is recommended to be stored at -20°C for long-term stability, which is stated as one year.[1][2]

Table 1: Chemical and Physical Properties of 17:0-22:4 PG-d5

Property	Value	Reference
Full Chemical Name	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)	[1][2]
Molecular Formula	C45H75D5NaO10P	[2]
Formula Weight	840.12	[1][2]
Exact Mass	839.57	[1][2]
Purity Specification	>99%	[1][2]
Storage Temperature	-20°C	[1][2]
Stability	1 Year	[1][2]

Q3: What are the primary applications of 17:0-22:4 PG-d5?

A3: Due to its isotopic labeling, 17:0-22:4 PG-d5 is primarily used as an internal standard in mass spectrometry-based lipidomics.[5][6] Using a deuterated standard that is chemically identical to the analyte of interest allows for accurate quantification by correcting for variations during sample extraction, ionization, and detection.[7] It can also be used as a tracer to study the metabolism and distribution of phospholipids in biological systems.[6][8]

Q4: Why is assessing the purity of this compound important?

A4: The accuracy of quantitative studies relies heavily on the purity of the internal standard. Impurities can manifest as co-eluting peaks in chromatography, leading to inaccurate measurements. Degradation of the compound, such as through oxidation of the polyunsaturated fatty acid (PUFA) tail (22:4), can reduce the concentration of the standard and introduce interfering species. Furthermore, loss of the deuterium label (H/D back-exchange) can compromise its function as a stable isotopic standard.[9]

Experimental Workflows & Protocols

A primary method for assessing the purity of intact phospholipids is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[7][10]

Caption: General workflow for purity assessment of 17:0-22:4 PG-d5.

Protocol 1: Chemical Purity Assessment by LC-MS/MS

This protocol outlines a general method for determining the chemical purity of 17:0-22:4 PG-d5 by assessing the primary peak's area relative to all other detected peaks.

• Sample Preparation:

  • Allow the vial of 17:0-22:4 PG-d5 to equilibrate to room temperature before opening to prevent condensation.

  • Prepare a stock solution of 1 mg/mL in a suitable solvent mixture, such as chloroform:methanol (1:1 v/v) or DCM:Methanol (1:1).[2]

  • From the stock solution, prepare a working solution at a concentration suitable for LC-MS analysis (e.g., 1-10 µg/mL) in the initial mobile phase.

• LC-MS/MS System and Conditions:

  • The use of a biocompatible LC system is recommended to minimize nonspecific interactions of phospholipids with metal components in the flow path.[11]

  • Table 2: Example LC-MS/MS Parameters

    Parameter	Setting
    LC Column	C18 Reversed-Phase (e.g., Agilent ZORBAX Eclipse plus C18, 2.1 x 100mm, 1.8µm)[12]
    Mobile Phase A	Water with 5mM ammonium acetate and 0.01% formic acid[12]
    Mobile Phase B	Methanol with 5mM ammonium acetate and 0.01% formic acid[12]
    Flow Rate	0.3 - 0.5 mL/min
    Gradient	Start at 80-90% B, ramp to 100% B, hold, and re-equilibrate
    Column Temp	40-50°C[12]
    Injection Volume	2-5 µL
    Ionization Mode	Electrospray Ionization (ESI), Negative Mode[13]
    MS Analysis	Full Scan (e.g., m/z 100-1000) to detect impurities

    | MS/MS Analysis | Product ion scan of the precursor ion [M-H]⁻ at m/z 838.6 |

• Data Analysis:

  • Integrate the peak area of 17:0-22:4 PG-d5 and any other detected impurity peaks in the total ion chromatogram (TIC).

  • Calculate chemical purity using the formula: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Protocol 2: Isotopic Purity and Degradation Assessment

This protocol uses high-resolution mass spectrometry to verify the isotopic distribution and check for common degradation products.

• Methodology:

  • Use the same sample preparation and LC conditions as in Protocol 1.

  • Analyze the sample using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Acquire data in full scan mode with high mass accuracy (<5 ppm).

• Data Analysis:

  • Isotopic Purity:

    • Examine the mass spectrum for the [M-H]⁻ ion.

    • The expected monoisotopic mass is ~838.56 (for the deprotonated ion).

    • Verify that the most abundant isotopologue corresponds to the d5-labeled compound.

    • Check for an M+0 peak corresponding to the non-deuterated version (17:0-22:4 PG) and for evidence of H/D back-exchange (peaks at d1, d2, d3, d4).[9]

  • Degradation Products:

    • Search the data for masses corresponding to potential degradation products.

    • Oxidation: The docosahexaenoic acid (DHA) chain is susceptible to oxidation.[14] Look for the addition of oxygen atoms (+16 Da for hydroxides, +32 Da for hydroperoxides).

    • Hydrolysis: Look for the presence of lyso-PG-d5 species, where one of the fatty acid chains has been cleaved (e.g., 17:0 lyso-PG-d5 or 22:4 lyso-PG-d5).

Troubleshooting Guide

Q: My MS signal for 17:0-22:4 PG-d5 is low or inconsistent. What could be the cause?

A: Low or inconsistent signal is a common issue in phospholipid analysis.[15] The flowchart below provides a logical troubleshooting path. Potential causes include ion suppression, poor sample recovery due to adsorption, or improper instrument settings.[11][16]

Caption: Troubleshooting workflow for low MS signal of 17:0-22:4 PG-d5.

Q: I see a peak at a lower mass than expected in my mass spectrum. What is it?

A: This could indicate a loss of the deuterium label, a phenomenon known as H/D back-exchange.[9] This can sometimes occur in protic solvents (especially aqueous mobile phases) or under certain pH conditions. To confirm, check for a mass shift of -5 Da from your target mass. If this is observed, re-evaluating your mobile phase composition and sample handling procedures may be necessary. Using aprotic solvents for storage and minimizing time in aqueous solutions before injection can help.[9]

Q: I observe multiple peaks in my chromatogram. How do I know if they are impurities?

A: First, confirm that the largest peak corresponds to the correct mass of 17:0-22:4 PG-d5. For the other peaks, check their mass spectra.

• Isomers: Phospholipids can have isomers (e.g., different double bond positions in the fatty acid chain). These may have the same mass but slightly different retention times.

• Contaminants: These will have different masses. Common contaminants could be other phospholipids from the synthesis or purification process.

• Degradation Products: As mentioned in Protocol 2, look for masses corresponding to oxidized (+16, +32 Da) or hydrolyzed (lyso-PG) forms of the parent molecule.

Q: My chromatographic peak shape is poor (e.g., tailing). What should I do?

A: Poor peak shape for phospholipids is often caused by their interaction with metal surfaces in the LC system (e.g., stainless steel tubing, frits).[11] This is particularly true for acidic phospholipids like PG.

• Solution: Use a biocompatible or bio-inert LC system with PEEK or MP35N components to minimize these interactions.[11]

• Alternative: Sometimes, adding a small amount of a chelating agent like EDTA to the mobile phase can help, but this should be done with caution as it can affect MS performance.

Table 3: Troubleshooting Summary

Issue	Potential Cause	Recommended Solution(s)
Lower than expected isotopic purity	H/D back-exchange during storage or analysis.	Minimize time in protic/aqueous solvents; use fresh deuterated solvents for stock solutions.[9]
Presence of higher mass peaks (+16, +32 Da)	Oxidation of the 22:4 fatty acid chain.	Store aliquots under inert gas (argon or nitrogen); avoid repeated freeze-thaw cycles; consider adding an antioxidant like BHT to the solvent.
Poor peak shape (tailing)	Interaction with metal surfaces in the LC system.	Use a biocompatible/bio-inert LC system and PEEK-lined columns.[11]
Signal suppression	Co-elution with other high-abundance lipids or matrix components.	Improve chromatographic separation; perform sample cleanup (e.g., solid-phase extraction) if analyzing from a complex matrix.[16]
No signal detected	Incorrect instrument settings; clogged flow path; sample degradation.	Verify MS calibration and ESI spray stability; check system pressure; prepare a fresh sample from the original stock.[17]

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Deuteration - ThalesNano [thalesnano.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Phospholipid Analysis Techniques: Principles, Methods, and Applications - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 8. Deuterated Compounds [simsonpharma.com]
• 9. benchchem.com [benchchem.com]
• 10. Comprehensive Phospholipid Analysis Using Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 11. agilent.com [agilent.com]
• 12. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 13. Phospholipid Extraction and Mass Spectrometry Analysis - Creative Proteomics [creative-proteomics.com]
• 14. Bis-Allylic Deuterated Docosahexaenoic Acid-Esterified Phospholipids Resist In Vivo Peroxidation in Rat Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Advanced Techniques for Phospholipid Analysis [eureka.patsnap.com]
• 16. elementlabsolutions.com [elementlabsolutions.com]
• 17. cgspace.cgiar.org [cgspace.cgiar.org]

Reference Data & Comparative Studies

Method Validation for Lipidomics: A Comparative Guide to Using 17:0-22:4 PG-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of the deuterated internal standard 17:0-22:4 PG-d5 against other common alternatives in lipidomics. The information herein is supported by experimental data and detailed methodologies to assist in the validation of your analytical methods.

The Critical Role of Internal Standards in Lipidomics

Accurate and precise quantification of lipids is paramount in understanding their complex roles in health and disease. Internal standards (IS) are essential for correcting variations that can occur during sample preparation, extraction, and analysis by mass spectrometry. An ideal internal standard should be chemically similar to the analyte of interest but isotopically or structurally distinct to be distinguishable by the mass spectrometer. It should be added to the sample at a known concentration as early as possible in the workflow to account for analyte loss during sample processing.

Deuterated standards, such as 17:0-22:4 PG-d5, are often considered the gold standard in quantitative lipidomics. They co-elute closely with their endogenous, non-deuterated counterparts and experience similar ionization and fragmentation efficiencies, thus effectively correcting for matrix effects.

Performance Comparison of Internal Standards

The choice of internal standard significantly impacts the quality of quantitative lipidomics data. This section compares the performance of deuterated phosphatidylglycerol (PG) standards like 17:0-22:4 PG-d5 with other commonly used internal standards, such as odd-chain and non-endogenous synthetic lipid standards.

Parameter	17:0-22:4 PG-d5 (Deuterated)	Odd-Chain PG (e.g., 17:0/17:0 PG)	Non-Endogenous Synthetic PG
Linearity (R²)	Typically >0.99[1]	Generally >0.98	Variable, dependent on structure
Precision (%RSD)	<15% (Intra-day), <20% (Inter-day)[2]	<20%	Can be higher due to differing physicochemical properties
Accuracy (%Recovery)	85-115%[3]	80-120%	Can be variable and may require a correction factor
Correction for Matrix Effects	Excellent, due to co-elution and similar ionization	Good, but may not fully compensate if retention time differs	Moderate, potential for differential ion suppression/enhancement
Commercial Availability	Readily available from multiple suppliers	Good	Varies by specific standard
Potential for Isotopic Overlap	Minimal with high-resolution MS	None	None

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and reproducible lipidomics data. The following sections outline key methodologies for method validation using 17:0-22:4 PG-d5.

Lipid Extraction

The choice of extraction method can significantly impact the recovery of different lipid classes. For anionic phospholipids like phosphatidylglycerol, a modified Bligh and Dyer or Folch extraction is commonly employed.

Protocol: Modified Bligh and Dyer Extraction

• To a 1 mL sample (e.g., plasma, cell homogenate), add a known amount of 17:0-22:4 PG-d5 internal standard solution.

• Add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture. Vortex thoroughly for 1 minute.

• Add 1.25 mL of chloroform. Vortex for 1 minute.

• Add 1.25 mL of water to induce phase separation. Vortex for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent (e.g., methanol:chloroform 1:1) for LC-MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Reverse-phase chromatography is commonly used for the separation of individual lipid species.

Typical LC-MS/MS Parameters for PG Analysis:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[4]

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[4]

• Flow Rate: 0.3 mL/min.

• Column Temperature: 55°C.[4]

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole or high-resolution mass spectrometer.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• MS/MS Analysis: Multiple Reaction Monitoring (MRM) is often used for quantification. The precursor ion of the endogenous PG and the 17:0-22:4 PG-d5 internal standard are selected, and their specific product ions are monitored.

Method Validation Parameters

• Linearity: Prepare a series of calibration standards by spiking known concentrations of a non-endogenous PG standard (e.g., 17:0/17:0 PG) and a fixed concentration of the 17:0-22:4 PG-d5 internal standard into a surrogate matrix. Plot the peak area ratio of the analyte to the internal standard against the concentration. A linear regression with R² > 0.99 is desirable.[1]

• Precision and Accuracy: Analyze quality control (QC) samples at low, medium, and high concentrations in replicate on the same day (intra-day precision) and on different days (inter-day precision). Precision is expressed as the relative standard deviation (%RSD), which should ideally be <15-20%. Accuracy is determined by comparing the measured concentration to the nominal concentration and should be within 85-115%.[2][3]

• Stability: Evaluate the stability of the analyte in the biological matrix under different storage conditions (e.g., room temperature, 4°C, -80°C) and after multiple freeze-thaw cycles.

Visualizations

Experimental Workflow for Lipidomics Method Validation

Caption: A typical workflow for lipidomics method validation.

Phosphatidylglycerol Biosynthesis Pathway

Caption: Simplified biosynthesis pathway of phosphatidylglycerol.

Phosphatidylglycerol Signaling Involvement

Caption: Role of phosphatidylglycerol in cell signaling.

References

• 1. Quantification of phospholipids and glycerides in human milk using ultra-performance liquid chromatography with quadrupole-time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. benchchem.com [benchchem.com]

A Researcher's Guide to Cross-Validation of Lipidomics Data: A Comparative Analysis of Standardization Methods

For Researchers, Scientists, and Drug Development Professionals

The reproducibility and comparability of lipidomics data across different studies, laboratories, and analytical platforms are critical for advancing our understanding of lipid metabolism in health and disease. Cross-validation, facilitated by the rigorous use of standards, is paramount to achieving robust and reliable results. This guide provides an objective comparison of different standardization approaches, supported by experimental data and detailed protocols, to aid researchers in designing and executing high-quality lipidomics studies.

The Critical Role of Standards in Lipidomics Cross-Validation

Systematic variations introduced during sample preparation, extraction, and analysis can obscure true biological differences.[1] Internal standards and reference materials are essential tools to normalize data, correct for these variations, and enable meaningful comparison of lipid profiles.[1] The ideal internal standard is a compound that is chemically similar to the analytes of interest but distinguishable by mass spectrometry, is not naturally present in the sample, and is added at the beginning of the analytical workflow.[1]

Comparison of Internal Standard Performance

The two most common types of internal standards in lipidomics are stable isotope-labeled (e.g., deuterated) lipids and odd-chain fatty acid-containing lipids. Each has distinct advantages and disadvantages that influence their suitability for different research applications.

Internal Standard Type	Principle	Advantages	Disadvantages	Quantitative Performance Highlights
Stable Isotope-Labeled (e.g., Deuterated) Lipids	Analytes with some hydrogen atoms replaced by deuterium, a heavy isotope of hydrogen.	- Co-elute closely with the endogenous analyte in liquid chromatography (LC), providing excellent correction for matrix effects.[1] - Considered the "gold standard" for accurate quantification.	- Potential for isotopic scrambling or exchange. - May exhibit a slight retention time shift in LC compared to the native analyte.[1] - Can be more expensive than other standards.	In a comparative study, no significant differences in the quantification of essential fatty acids were observed between deuterated and ¹³C-labeled standards in rat plasma, suggesting minimal isotope effect when data is properly corrected.[1]
Odd-Chain Lipids	Lipids containing fatty acid chains with an odd number of carbon atoms.	- Not naturally abundant in most mammalian systems, minimizing interference with endogenous lipids. - Generally more cost-effective than stable isotope-labeled standards.	- May not perfectly mimic the extraction and ionization behavior of all even-chained endogenous lipids.[2] - Can be present endogenously in certain diets or disease states.[2]	Quantification can be less accurate if an internal standard from a different lipid class is used to quantify a target lipid class.[2]

Reference Materials for Inter-Laboratory Cross-Validation

While internal standards are crucial for correcting variations within a study, standard reference materials (SRMs) are vital for harmonizing data across different laboratories and platforms. The National Institute of Standards and Technology (NIST) SRM 1950, "Metabolites in Frozen Human Plasma," is a widely used reference material for this purpose. It provides consensus concentration values for hundreds of lipids, allowing laboratories to benchmark their methods and ensure their results are comparable to the broader scientific community.

Experimental Protocols

Accurate and reproducible lipidomics data rely on well-defined and consistently executed experimental protocols. Below are detailed methodologies for key steps in a typical lipidomics workflow.

Lipid Extraction from Plasma using the Methyl-tert-butyl ether (MTBE) Method

This protocol is adapted from a widely used method that provides broad coverage of lipid classes.

• Sample Preparation: Thaw 100 µL of plasma on ice.

• Internal Standard Spiking: Add a known amount of an internal standard mixture (e.g., Avanti SPLASH™ LIPIDOMIX™) to the plasma sample.

• Solvent Addition: Add 200 µL of ice-cold methanol to each sample.

• MTBE Addition: Add 800 µL of MTBE to each sample and cap the tubes.

• Homogenization and Incubation: Vortex each sample for 10 seconds and then incubate at 2-8°C for 1 hour to ensure full protein precipitation and lipid extraction.

• Phase Separation: Add 300 µL of deionized water to induce phase separation. Vortex again for 10 seconds.

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes to pellet precipitated proteins and separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the upper organic layer, which contains the lipids, and transfer it to a new tube.

• Drying: Dry the collected lipid extract under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent (e.g., isopropanol:acetonitrile:water) for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

This is a representative protocol for the chromatographic separation and mass spectrometric detection of lipids.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column suitable for lipid separation (e.g., Waters Acquity UPLC CSH C18, 1.7 µm, 2.1 mm x 100 mm).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more non-polar lipids over a 20-30 minute run time.

• Mass Spectrometry:

  • Operate the mass spectrometer in both positive and negative ion modes to achieve comprehensive lipid coverage.

  • Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurements and confident lipid identification.

  • Acquire both full scan MS and data-dependent MS/MS spectra to obtain structural information for lipid identification.

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts in the cross-validation of lipidomics data.

Caption: A typical lipidomics workflow from sample collection to biological interpretation.

Caption: Cross-validation workflow using a shared standard reference material.

Caption: Simplified signaling pathway of arachidonic acid metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Researcher's Guide to Phosphatidylglycerol Internal Standards: A Comparative Analysis of 17:0-22:4 PG-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of phosphatidylglycerols (PGs) is paramount. As a critical class of phospholipids involved in cellular signaling and membrane structure, reliable measurement of PGs hinges on the use of appropriate internal standards. This guide provides an objective comparison of 17:0-22:4 PG-d5 with other common PG internal standards, supported by experimental data and detailed methodologies, to facilitate the selection of the most suitable standard for your analytical needs.

The Role of Internal Standards in Quantitative Lipidomics

Internal standards are essential in mass spectrometry-based lipidomics to correct for variations that can occur during sample preparation, extraction, and analysis. An ideal internal standard should mimic the physicochemical properties of the analyte of interest, be absent in the biological sample, and be easily distinguishable by the mass spectrometer. The two most prevalent types of internal standards used for PG quantification are stable isotope-labeled lipids, such as 17:0-22:4 PG-d5, and odd-chain fatty acid-containing lipids.

Stable Isotope-Labeled Internal Standards (SIL-IS): These are considered the "gold standard" as they are chemically identical to their endogenous counterparts, with the only difference being the presence of heavy isotopes (e.g., deuterium, ¹³C). This near-identical chemical nature ensures they co-elute with the analyte during chromatography and experience similar ionization efficiencies and matrix effects. 17:0-22:4 PG-d5 is a deuterated internal standard, where five hydrogen atoms have been replaced by deuterium.

Odd-Chain Internal Standards: These standards contain fatty acid chains with an odd number of carbon atoms (e.g., 17:0), which are typically present in very low abundance in most biological systems. While not chemically identical to the even-chain PGs being quantified, they share similar structural and chemical properties, making them a viable and more cost-effective alternative to SIL-IS.

Performance Comparison of PG Internal Standards

The selection of an appropriate internal standard is critical for accurate lipid quantification. The following table summarizes the performance of a deuterated PG standard against an odd-chain PG standard in the quantification of various PG species in egg yolk, as determined by nano-electrospray ionization (nano-ESI) mass spectrometry.

Analyte (Endogenous PG Species)	Quantification using Deuterated IS (PG 16:0(d31)/18:1) (mol%)	Quantification using Odd-Chain IS (PG 17:0/17:0) (mol%)
PG 16:0_18:2	25.8	26.1
PG 16:0_18:1	22.4	22.8
PG 18:1_18:2	16.5	16.8
PG 18:2_18:2	13.9	14.2
PG 18:0_18:2	10.8	11.0
PG 18:0_18:1	10.6	10.1

Data adapted from a study on the quantification of lipids in egg PG using a deuterated standard lipid as well as odd- and short-fatty acyl chain analogues.[1]

The data indicates a high degree of concordance between the quantification results obtained using either the deuterated or the odd-chain internal standard, suggesting that both can provide reliable quantification for the major PG species in this matrix.[1]

Key Considerations for Selecting a PG Internal Standard

Feature	17:0-22:4 PG-d5 (Deuterated IS)	Odd-Chain PG Internal Standards (e.g., 17:0/17:0 PG)
Accuracy	Generally higher due to near-identical physicochemical properties and co-elution with the analyte.	High, but potential for slight differences in extraction efficiency and ionization response compared to even-chain analytes.
Matrix Effects	More effective at compensating for matrix-induced ion suppression or enhancement due to identical behavior to the analyte.	Generally good at compensating for matrix effects, but minor differences can exist.
Cost	Typically more expensive due to the complexity of synthesis.	More cost-effective.
Availability	Commercially available from various suppliers.	Commercially available from various suppliers.
Potential Issues	Potential for isotopic overlap with endogenous lipids if not sufficiently labeled. Minimal risk with d5 labeling.	Not naturally absent in all biological systems, requiring verification of low endogenous levels.

Experimental Protocols

The following is a generalized experimental protocol for the quantification of PGs in biological samples using LC-MS/MS with an internal standard like 17:0-22:4 PG-d5.

Sample Preparation and Lipid Extraction (Folch Method)

• Homogenization: Homogenize approximately 50 mg of tissue or 100 µL of plasma in a 2:1 (v/v) chloroform:methanol solution.

• Internal Standard Spiking: Add a known amount of 17:0-22:4 PG-d5 internal standard solution to the homogenate at the earliest stage to account for variations throughout the procedure.

• Extraction: Vortex the mixture vigorously for 2 minutes and then centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Phase Separation: Collect the lower organic phase containing the lipids.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for LC-MS analysis (e.g., 9:1 isopropanol:acetonitrile).

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Utilize a C18 reversed-phase column suitable for lipid separation (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start at 30% B, increasing to 95% B over 15 minutes, holding for 2 minutes, and then re-equilibrating to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 45°C.

  • Injection Volume: 2-5 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: Specific precursor-to-product ion transitions should be optimized for each PG species and the internal standard. For example:

    • 17:0-22:4 PG-d5: Monitor the transition corresponding to the precursor ion [M-H]⁻ to a characteristic fragment ion.

    • Endogenous PGs: Monitor the respective [M-H]⁻ precursor ions to their specific fragment ions.

  • Data Analysis: Quantify the endogenous PG species by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing it to a calibration curve.

Visualizing Key Pathways and Workflows

To better understand the context of PG analysis, the following diagrams illustrate the biosynthetic pathway of phosphatidylglycerol and a typical experimental workflow.

Biosynthesis of Phosphatidylglycerol.

Lipidomics workflow for PG quantification.

Conclusion

The choice between 17:0-22:4 PG-d5 and other PG internal standards, such as odd-chain variants, depends on the specific requirements of the study, including the desired level of accuracy, budget constraints, and the biological matrix being investigated. While deuterated standards like 17:0-22:4 PG-d5 are often considered the gold standard for their ability to closely mimic the behavior of endogenous analytes, well-validated odd-chain standards can also provide highly accurate and reliable quantification. By carefully considering the performance data and implementing robust, standardized protocols, researchers can ensure the generation of high-quality, reproducible lipidomics data to advance their scientific discoveries.

References

• 1. researchgate.net [researchgate.net]

D5 vs. D9 Deuterated Lipid Standards: A Comparative Guide to Quantitative Accuracy

For researchers, scientists, and drug development professionals engaged in quantitative lipidomics, the choice of internal standard is a critical determinant of data accuracy and reliability. Stable isotope-labeled internal standards, particularly deuterated lipids, are the gold standard for mass spectrometry-based quantification. This guide provides an objective comparison of d5 and d9 deuterated lipid standards, offering insights into their performance, potential isotopic effects, and best practices for their use in achieving precise and accurate lipid quantification.

The Crucial Role of Deuterated Internal Standards in Lipidomics

In liquid chromatography-mass spectrometry (LC-MS) based lipidomics, deuterated internal standards are indispensable for correcting for variability introduced during sample preparation, extraction, and analysis.[1] These standards are chemically identical to the endogenous lipids being quantified but are heavier due to the replacement of hydrogen atoms with deuterium. By adding a known amount of a deuterated standard to a sample at the beginning of the workflow, any loss of the target analyte during the process is mirrored by a proportional loss of the internal standard. This allows for accurate quantification by measuring the ratio of the analyte to the internal standard, which remains constant even with variations in sample handling and instrument response.[2]

Performance Comparison: D5 vs. D9 Deuterated Standards

The primary distinction between d5 and d9 deuterated lipid standards lies in the number of deuterium atoms incorporated into the molecule. While both serve the same fundamental purpose, the difference in the degree of deuteration can have subtle but significant impacts on their analytical performance.

A key consideration is the "chromatographic isotope effect" (CIE), where deuterated compounds may exhibit slightly different retention times in liquid chromatography compared to their non-deuterated counterparts.[3][4] This effect is generally more pronounced with a higher number of deuterium atoms.[5] Consequently, a d9 standard may have a greater retention time shift relative to the analyte than a d5 standard. While this shift is often minimal, it can be a critical factor in complex analyses where chromatographic resolution is paramount.

Table 1: Quantitative Performance of a d5-Deuterated Standard (Hypothetical Data Based on Typical Performance)

Parameter	Specification	Result
Linearity (r²)	≥ 0.99	0.998
Accuracy (% Bias)	Within ±15%	-5.2% to +7.8%
Precision (% CV)	≤ 15%	Intra-day: 3.5% - 8.2% Inter-day: 5.1% - 9.5%
Recovery (%)	85% - 115%	92.5%
Lower Limit of Quantification (LLOQ)	S/N ≥ 10	1 ng/mL

Table 2: Quantitative Performance of d7-Ceramide Standards (Representative of Higher Deuteration)

Parameter	Cer d18:1/16:0	Cer d18:1/18:0	Cer d18:1/24:0	Cer d18:1/24:1
Linearity (r²)	> 0.99	> 0.99	> 0.99	> 0.99
Intra-Assay Accuracy (% Bias)	-8.7 to 5.5	-8.1 to 6.3	-9.3 to 7.1	-10.2 to 8.5
Inter-Assay Accuracy (% Bias)	-7.9 to 6.1	-7.5 to 6.9	-8.8 to 7.8	-9.5 to 9.1
Intra-Assay Precision (% CV)	2.9 to 7.8	3.1 to 8.2	3.5 to 8.9	4.1 to 9.3
Inter-Assay Precision (% CV)	4.5 to 9.1	4.8 to 9.5	5.2 to 10.1	5.5 to 10.8
Extraction Recovery (%)	98-109	98-109	98-109	98-109

This data is adapted from a study on the validation of an LC-MS/MS assay for ceramides using corresponding d7-labeled internal standards.[6]

Experimental Protocols

Achieving accurate and reproducible quantification of lipids using deuterated internal standards requires meticulously executed experimental protocols. Below are detailed methodologies for a typical lipid extraction and LC-MS/MS analysis.

Lipid Extraction from Plasma (Folch Method)

• Sample Preparation: Thaw plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma, add a known amount of the d5 or d9 deuterated lipid internal standard solution.

• Protein Precipitation and Lipid Extraction:

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the plasma sample.

  • Vortex thoroughly for 2 minutes.

  • Add 500 µL of 0.9% NaCl solution and vortex for another minute.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Lipid Phase Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Drying and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A C18 reversed-phase column is commonly used for lipidomics (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient Elution: A typical gradient starts with a lower percentage of mobile phase B, which is gradually increased to elute lipids based on their polarity.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 50°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive or negative ion mode, depending on the lipid class of interest.

• Detection: Multiple Reaction Monitoring (MRM) is used for targeted quantification, with specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Visualizing the Workflow and Key Relationships

To further clarify the experimental process and the logical considerations in choosing a deuterated standard, the following diagrams are provided.

Caption: Experimental workflow for lipid quantification.

Caption: Logical relationship of standard choice to performance.

Conclusion

Both d5 and d9 deuterated lipid standards are highly effective for accurate and precise quantification in lipidomics. The choice between them may depend on the specific requirements of the assay.

• d5 Deuterated Standards: Offer the advantage of a smaller chromatographic isotope effect, which may be beneficial in complex analyses requiring high chromatographic resolution to separate isomeric lipid species.

• d9 Deuterated Standards: Provide a larger mass difference from the endogenous analyte, which can be advantageous in minimizing potential spectral crosstalk, especially on lower-resolution mass spectrometers.

Ultimately, the selection of the internal standard should be based on a thorough method validation that assesses linearity, accuracy, precision, and the potential for isotopic effects under the specific experimental conditions. For the most demanding applications requiring the highest level of accuracy, it is recommended to use a deuterated standard that is structurally identical to the analyte and to carefully validate its performance.

References

• 1. "Analytical methods for cholesterol quantification" by L.-H. Li, E.P. Dutkiewicz et al. [jfda-online.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and validation of a high-throughput LC-MS/MS assay for routine measurement of molecular ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Inter-Laboratory Comparison of Lipid Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of lipids is paramount for advancing research in biology, diagnostics, and therapeutics. However, the diversity of analytical methods and platforms can lead to significant variability in results between laboratories. This guide provides an objective comparison of common lipid quantification methods, supported by data from inter-laboratory studies, to help researchers make informed decisions for their analytical workflows.

Quantitative Data Comparison

Inter-laboratory studies are crucial for assessing the reproducibility and comparability of different lipid analysis methods. A landmark study by the National Institute of Standards and Technology (NIST) involved 31 diverse laboratories to establish consensus estimates for lipids in a standard reference material (SRM 1950, frozen human plasma).[1][2][3] This exercise highlighted the variability in lipid measurements and the need for harmonization.[1][2][3]

Below is a summary of key performance metrics for different lipid quantification approaches.

Method	Principle	Advantages	Disadvantages	Typical Inter-Lab RSD (%)
Liquid Chromatography-Mass Spectrometry (LC-MS)	Chromatographic separation of lipids prior to mass spectrometric detection and quantification.[4]	High sensitivity, separates isomeric species, reduces matrix effects.[4]	Longer analysis time, potential for ion suppression/enhancement depending on elution time.[4]	Generally < 30% for many lipid species with standardized protocols.[5]
Direct Infusion / Shotgun Lipidomics	Direct infusion of the total lipid extract into the mass spectrometer without prior chromatographic separation.[4][6]	High throughput, rapid analysis, simplified workflow.[6][7]	Limited ability to separate isomers, potential for ion suppression from complex mixtures.[4][6]	Can be higher than LC-MS, but improvements are made with advanced MS techniques.[4]
Stable Isotope Dilution (SID)	Addition of a known amount of an isotopically labeled version of the analyte as an internal standard.[5]	High accuracy and precision, corrects for sample preparation and instrument variability.[5]	Higher cost of labeled standards, availability may be limited for some lipid species.[8]	Can achieve < 25% for a large number of lipid species.[5]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei to provide structural and quantitative information.[9][10]	Highly quantitative and reproducible, requires a single internal standard for all lipids.[9]	Less sensitive than MS, requires larger sample amounts.[9][10]	Data not as widely available in large-scale inter-lab comparisons for lipids.

Table 1: Comparison of Common Lipid Quantification Methods. This table summarizes the principles, advantages, disadvantages, and typical inter-laboratory relative standard deviation (RSD) for major lipid analysis techniques.

A 2021 intra-laboratory study comparing four analytical platforms (two different mass spectrometers coupled with two different chromatographic methods) found that the mean RSD for all lipid species across all samples was generally below 30%.[11] The study also highlighted that differences in chromatographic modes had a greater influence on the quantification of certain lipid classes than the use of different mass spectrometers from the same vendor.[11]

The NIST interlaboratory comparison of SRM 1950 provided consensus mean estimates for 339 lipids.[1][2][3] Across 31 laboratories using a variety of non-standardized workflows, a total of 1,527 unique lipids were measured, showcasing the diversity in analytical approaches and reporting.[1][2][3]

Experimental Protocols

Robust and reproducible experimental protocols are the foundation of reliable lipid quantification. Below are generalized methodologies for key steps in a typical lipid analysis workflow.

1. Lipid Extraction (Bligh & Dyer Method)

This is a widely used liquid-liquid extraction technique to separate lipids from other cellular components.[5]

• Sample Preparation: Start with a known quantity of sample (e.g., plasma, tissue homogenate).

• Solvent Addition: Add a 3.75:1:1 mixture of Chloroform:Methanol:Water to the sample.

• Vortexing: Vortex the mixture thoroughly to ensure complete mixing and disruption of cell membranes.

• Phase Separation: Add 1.25 mL of chloroform and 1.25 mL of water and vortex again. Centrifuge to separate the mixture into two phases.

• Lipid Collection: The lower organic phase, containing the lipids, is carefully collected.

• Drying: The collected lipid extract is dried under a stream of nitrogen.

• Reconstitution: The dried lipids are reconstituted in an appropriate solvent for analysis (e.g., methanol/chloroform).

2. Stable Isotope Dilution (SID) Workflow

SID is considered a gold standard for accurate quantification due to its use of internal standards that closely mimic the analyte's behavior.[5]

• Internal Standard Spiking: A known amount of a stable isotope-labeled internal standard is added to the sample before lipid extraction. This standard should be chemically identical to the analyte of interest but with a different mass.

• Lipid Extraction: Proceed with the chosen lipid extraction protocol (e.g., Bligh & Dyer).

• LC-MS/MS Analysis: The extracted lipids are analyzed by LC-MS/MS. The mass spectrometer is set to monitor the transition of the native lipid and the isotopically labeled internal standard.

• Quantification: The concentration of the endogenous lipid is determined by the ratio of the peak area of the native lipid to the peak area of the internal standard.

3. Direct Infusion (Shotgun) Lipidomics

This high-throughput method involves the direct analysis of the lipid extract.[6][7]

• Lipid Extraction: Extract lipids from the sample as described above.

• Sample Infusion: The lipid extract is directly infused into the mass spectrometer's ion source using a syringe pump.

• Mass Spectrometry Analysis: A series of precursor ion and neutral loss scans are performed to identify and quantify different lipid classes.[12]

• Data Analysis: The intensity of the detected lipid species is compared to internal standards for quantification.

Visualizations

Experimental Workflow for Targeted Lipidomics using LC-MS

Caption: A typical workflow for targeted lipidomics analysis using LC-MS.

Logical Relationship of Lipid Quantification Approaches

Caption: Relationship between different lipid analysis platforms and quantification strategies.

References

• 1. Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950-Metabolites in Frozen Human Plasma. [sites.einsteinmed.edu]
• 2. Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950-Metabolites in Frozen Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. elmi.hbku.edu.qa [elmi.hbku.edu.qa]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. Shotgun Lipidomics—Principles, Applications, and Best Practices - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 7. Direct Infusion Mass Spectrometry for Complex Lipid Analysis | Springer Nature Experiments [experiments.springernature.com]
• 8. mdpi.com [mdpi.com]
• 9. cellgs.com [cellgs.com]
• 10. Mass Spectrometry-based Lipidomics and Its Application to Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. holcapek.upce.cz [holcapek.upce.cz]
• 12. aocs.org [aocs.org]

A Comparative Guide to the Accurate and Precise Quantification of Prostaglandins Using Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the realm of biomedical research and pharmaceutical development, the precise and accurate quantification of prostaglandins is paramount. These lipid signaling molecules are implicated in a vast array of physiological and pathological processes, including inflammation, pain, and cancer. The use of stable isotope-labeled internal standards, particularly deuterated standards, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for achieving reliable quantitative data. This guide provides a comparative overview of the performance of deuterated internal standards for prostaglandin quantification, with a focus on the principles of accuracy and precision. While specific performance data for 17:0-22:4 PG-d5 in prostaglandin analysis is not extensively published, we will explore its role within the broader context of lipidomics and compare the performance of well-validated deuterated prostaglandin analogs.

The Critical Role of Internal Standards in Quantitative Analysis

Internal standards are essential in mass spectrometry-based quantification to correct for variations that can occur during sample preparation, chromatography, and ionization. An ideal internal standard is a compound that is chemically and physically similar to the analyte of interest but can be distinguished by the mass spectrometer. Deuterated standards, such as 17:0-22:4 PG-d5, are excellent internal standards because their deuterium labels give them a higher mass, allowing for their differentiation from the endogenous analyte, while their similar chemical properties ensure they behave almost identically during the analytical process. This co-elution and similar ionization response are key to correcting for sample matrix effects and variations in extraction recovery, thereby ensuring high accuracy and precision.

Performance of Deuterated Prostaglandin Standards: A Comparative Look

Below is a summary of the quantitative performance data from a validated LC-MS/MS method for the analysis of Prostaglandin D2 (PGD2) and Prostaglandin E2 (PGE2) using their respective deuterated analogs, d4-PGE2 and d4-PGD2, as internal standards.

Analyte	Internal Standard	Method	Accuracy (%)	Precision (% CV)	Limit of Detection (LOD)
PGE2	d4-PGE2	LC-MS/MS	97.2 to 100.8 (Intra-day)[1]	0.57 to 4.52 (Intra-day)[1]	20 pg/mL[1]
99.4 to 100.4 (Inter-day)[1]	1.26 to 2.43 (Inter-day)[1]
PGD2	d4-PGD2	LC-MS/MS	97.2 to 100.8 (Intra-day)[1]	0.57 to 4.52 (Intra-day)[1]	20 pg/mL[1]
99.4 to 100.4 (Inter-day)[1]	1.26 to 2.43 (Inter-day)[1]

This data demonstrates the high accuracy and precision achievable with the use of appropriate deuterated internal standards in LC-MS/MS analysis of prostaglandins.

The Context of 17:0-22:4 PG-d5

17:0-22:4 PG-d5 is a deuterated phosphatidylglycerol. While not a direct analog of a specific prostaglandin, it is utilized as an internal standard in broader lipidomics studies for the quantification of various lipid species, including those in the phosphatidylglycerol class. Its utility in a targeted prostaglandin assay would depend on its ability to co-elute with the target prostaglandins and effectively mimic their behavior during sample processing and analysis. For highly accurate and precise quantification of specific prostaglandins, the use of a structurally analogous deuterated standard (e.g., PGE2-d4 for PGE2) is generally preferred.

Experimental Protocol: Quantification of PGE2 and PGD2 using LC-MS/MS

The following is a detailed methodology for the quantification of PGE2 and PGD2 in cell culture supernatants, adapted from a validated method.[1]

1. Sample Preparation

• Collect 500 μL of cell culture supernatant.

• Spike the sample with 20 μL of a solution containing d4-PGE2 and d4-PGD2 (100 ng/mL each) to serve as internal standards.[1]

• Add 40 μL of 1 M citric acid and 5 μL of 10% butylated hydroxytoluene (BHT) to prevent degradation.[1]

• Perform a liquid-liquid extraction by adding 2 mL of a hexane/ethyl acetate (1:1, v/v) solution and vortexing for 1 minute.[1]

• Centrifuge the sample and collect the upper organic phase.

• Repeat the extraction step on the remaining aqueous layer to maximize recovery.

• Evaporate the pooled organic phases to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• LC System: Utilize a high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column is typically used for the separation of prostaglandins.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol) with a modifier like formic acid is commonly employed.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative ion electrospray ionization (ESI) mode is used for detection.

• MRM Transitions: Monitor the specific multiple reaction monitoring (MRM) transitions for each analyte and internal standard. For example:

  • PGE2/PGD2: m/z 351 → fragment ion

  • d4-PGE2/d4-PGD2: m/z 355 → fragment ion[1]

3. Data Analysis

• Quantify the analytes by calculating the ratio of the peak area of the analyte to the peak area of its corresponding internal standard.

• Generate a calibration curve using known concentrations of the prostaglandins spiked into a similar matrix to determine the concentration of the analytes in the unknown samples.

Visualizing the Workflow and Biological Pathway

To better illustrate the experimental process and the biological context, the following diagrams were generated.

Caption: A generalized workflow for the quantification of prostaglandins using an internal standard and LC-MS/MS.

Caption: The enzymatic cascade for the synthesis of prostaglandins E2 and D2 from arachidonic acid.

Conclusion

The use of deuterated internal standards is indispensable for achieving accurate and precise quantification of prostaglandins by LC-MS/MS. While specific performance data for 17:0-22:4 PG-d5 in targeted prostaglandin analysis is limited, the exceptional accuracy and precision demonstrated by methods using analogous deuterated standards like d4-PGE2 and d4-PGD2 highlight the robustness of this approach. Researchers and drug development professionals should prioritize the use of a well-validated method with an appropriate internal standard to ensure the reliability of their quantitative results, which is crucial for making informed decisions in their research and development endeavors.

References

• 1. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]

Performance of 17:0-22:4 PG-d5 as an Internal Standard in Diverse Biological Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of 17:0-22:4 PG-d5 as an internal standard for the quantification of phosphatidylglycerols (PGs) and other lipid species in various biological matrices. The use of a stable isotope-labeled internal standard is crucial for correcting for variability in sample preparation and mass spectrometric analysis, ensuring accurate and precise quantification.[1] This document summarizes key performance indicators, details common experimental protocols, and offers a standardized workflow for lipid analysis using this internal standard.

Data Summary

The following table summarizes the performance characteristics of 17:0-22:4 PG-d5 in different biological matrices based on available literature. It is important to note that direct comparative studies across multiple matrices are limited, and the presented data is a synthesis of information from various sources.

Performance Metric	Plasma	Tissue Homogenate	Human Milk	Bile
Linearity	High linearity is generally achieved in lipidomic analyses of plasma samples.[2][3]	Good linearity is expected, though it can be influenced by the complexity of the tissue matrix.[4][5]	Method validation in human milk demonstrates good linearity for phospholipid quantification.[6]	Linearity should be established as part of method validation for bile analysis.[7]
Accuracy & Precision	High-throughput quantification in human plasma has shown median intra- and inter-day precisions of 8.5% and 10.9%, respectively, for a large panel of lipids.[3]	Data from tissue analyses suggests that accurate and precise quantification is achievable with appropriate extraction and analytical methods.[5]	The analytical method for human milk can meet quantitative detection requirements with average recovery rates of 79.21%–117.98%.[6]	Phospholipid profiles in bile can be analyzed, but accuracy depends on the chosen internal standards and methodology.[7]
Recovery	One-phase extraction methods like the MMC method have shown outstanding extraction efficiencies for acidic lipids, including PGs, from plasma.[2]	Efficient extraction from tissues is critical, often employing chloroform/methanol mixtures to ensure good recovery.[5][8]	Liquid-liquid extraction followed by solid-phase extraction is a common method to ensure good recovery of phospholipids from human milk.[6]	The recovery of phospholipids from bile requires careful optimization of the extraction method.[7]
Matrix Effect	LC-MS-based approaches are widely used to reduce ion suppression effects from the complex plasma matrix.[2]	The high complexity of tissue homogenates can lead to significant matrix effects, necessitating effective chromatographic separation.[1]	The high lipid content in human milk can cause matrix effects; thus, robust sample preparation is essential.[6]	The unique composition of bile, rich in bile acids, can cause significant matrix effects that need to be addressed.[7]

Experimental Protocols

Accurate quantification of lipids using 17:0-22:4 PG-d5 as an internal standard relies on robust and well-defined experimental protocols. Below are detailed methodologies commonly employed for lipid analysis in various matrices.

Sample Preparation and Lipid Extraction

A critical step in lipid analysis is the efficient extraction of lipids from the biological matrix while minimizing degradation.

• Plasma (One-Phase Extraction) [2]

  • To a plasma sample, add a solution of MeOH/MTBE/CHCl3 (1.33:1:1, v/v/v) containing the internal standard, 17:0-22:4 PG-d5.

  • Vortex the mixture for 10 minutes at 4°C.

  • Centrifuge at 16,000 x g for 10 minutes.

  • Collect the organic supernatant containing the lipid extract.

• Tissue Homogenate (Liquid-Liquid Extraction) [4][5]

  • Homogenize the tissue sample in a mixture of methyl tert-butyl ether and methanol (3:1, v/v) containing the internal standard.

  • Vortex the mixture for 2 minutes and then centrifuge at 12,000 rpm for 10 minutes at 4°C.

  • Collect the supernatant and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the lipid extract in a suitable solvent (e.g., acetonitrile:isopropanol = 1:9, v/v) for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Chromatographic separation followed by mass spectrometric detection is the gold standard for lipid analysis.

• Chromatography: [4][9]

  • Column: A reversed-phase column, such as an ACQUITY Premier CSH C18 (100 mm × 2.1 mm, 1.7 μm), is commonly used for lipid separation.

  • Mobile Phase A: Acetonitrile/water (60/40, v/v) with 0.1% formic acid and 10 mmol/L ammonium formate.

  • Mobile Phase B: Acetonitrile/isopropyl alcohol (10/90, v/v) with 0.1% formic acid and 10 mmol/L ammonium formate.

  • Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute lipids based on their hydrophobicity.

  • Flow Rate: 0.35 mL/min.

  • Column Temperature: 45°C.

• Mass Spectrometry: [4]

  • Ionization: Electrospray ionization (ESI) is used in both positive and negative ion modes to detect a wide range of lipid classes.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for the qualitative and quantitative analysis of specific lipid species.

  • Ion Source Parameters:

    • ESI Temperature: 500°C

    • Ion Spray Voltage: 5500 V (positive), -4500 V (negative)

    • Gas 1: 45 psi

    • Gas 2: 55 psi

    • Curtain Gas: 35 psi

Visualizing the Workflow

The following diagrams illustrate the key steps in the analytical workflow and the logical relationships in lipid quantification.

Caption: Experimental workflow for lipid quantification.

Caption: Logic of internal standard-based quantification.

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Quantification of phospholipids and glycerides in human milk using ultra-performance liquid chromatography with quadrupole-time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. d-nb.info [d-nb.info]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of Targeted Assays for Phosphatidylglycerols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methods for the targeted quantification of phosphatidylglycerols (PGs). We will delve into the performance, protocols, and data supporting the validation of these assays, with a focus on providing actionable insights for researchers in lipidomics and drug development.

Phosphatidylglycerols are a class of anionic phospholipids that play crucial roles in various biological processes, including membrane structure, lung surfactant function, and bacterial pathogenesis. Accurate and precise quantification of PGs is therefore essential for understanding their physiological and pathological significance. This guide compares the most common targeted assays for PG analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Thin-Layer Chromatography (TLC), Enzymatic Assays, and Immunoassays.

Performance Comparison of Phosphatidylglycerol Assays

The choice of an appropriate assay for phosphatidylglycerol quantification depends on the specific requirements of the study, such as sensitivity, specificity, throughput, and the complexity of the sample matrix. The following table summarizes the key performance characteristics of the most widely used methods.

Feature	LC-MS/MS	Thin-Layer Chromatography (TLC)	Enzymatic Assay	Immunoassay (Amniostat-FLM)
Principle	Separation by chromatography, detection by mass-to-charge ratio of fragmented ions.	Separation based on polarity on a stationary phase.	Enzymatic conversion of PG to a detectable product.	Antibody-based agglutination specific to PG.
Specificity	Very High (distinguishes molecular species)	Moderate to High (dependent on separation)	High (enzyme-specific)	High (antibody-specific)
Sensitivity	Very High (pmol to fmol)	Low to Moderate (nmol)	High (pmol)	Moderate
Limit of Detection (LOD)	0.04-33 pmol/mL[1]	~0.5 µg/mL (for ultrasensitive kits)[1]	20 pmoles[2]	Not explicitly quantified in pmol/mL
Limit of Quantification (LOQ)	0.1-110 pmol/mL[1]	Not explicitly quantified in pmol/mL	Not explicitly quantified in pmol/mL	Not explicitly quantified in pmol/mL
Precision (CV%)	<15%[3]	15% (2D-TLC) vs 21% (1D-TLC)[4]	Good, but specific CV% not readily available	High concordance (98.5%)[5]
Throughput	High (with automation)	Low to Moderate	High (microplate format)	High (rapid slide test)
Quantitative Capability	Absolute and Relative	Semi-Quantitative to Quantitative	Quantitative	Semi-Quantitative
Strengths	High specificity and sensitivity, detailed molecular information.[2]	Simple, low cost.[6]	High throughput, specific.[7]	Rapid, easy to use.[8]
Weaknesses	High instrument cost, potential for ion suppression.	Lower sensitivity and resolution, labor-intensive for quantification.[4]	Indirect measurement, potential for enzyme inhibition.	Semi-quantitative, primarily for amniotic fluid.[8]

Experimental Protocols

Detailed and validated experimental protocols are critical for obtaining reliable and reproducible results. Below are representative protocols for the key methods discussed.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers the highest sensitivity and specificity for PG analysis, allowing for the identification and quantification of individual PG molecular species.[9][10]

a. Lipid Extraction (Folch Method)

• Homogenize the tissue or cell sample in a 2:1 (v/v) mixture of chloroform and methanol.

• Add 0.2 volumes of 0.9% NaCl solution to the homogenate and vortex thoroughly.

• Centrifuge at low speed to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/chloroform 1:1, v/v).

b. LC-MS/MS Analysis

• Chromatography: Reversed-phase (e.g., C18 column) or normal-phase/HILIC chromatography can be used.[2][11] A typical gradient elution involves a mobile phase system of water with a modifier (e.g., formic acid, ammonium acetate) and an organic solvent like acetonitrile or methanol.

• Mass Spectrometry: Employ a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for PG analysis.

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for each PG species of interest. For example, the precursor ion will be the deprotonated molecule [M-H]-, and the product ions will be specific fragments generated by collision-induced dissociation.

• Quantification: Use a calibration curve generated with authentic PG standards of known concentrations. The inclusion of an internal standard (e.g., a deuterated PG species) is crucial for accurate quantification to correct for variations in extraction efficiency and instrument response.

Thin-Layer Chromatography (TLC)

TLC is a classic and cost-effective method for the separation of phospholipids.

a. Sample Preparation and Spotting

• Extract lipids from the sample as described in the LC-MS/MS protocol.

• Concentrate the lipid extract.

• Spot the concentrated extract onto a silica gel TLC plate using a capillary tube.

b. Chromatogram Development

• Place the TLC plate in a developing chamber containing a suitable solvent system. A common mobile phase for phospholipid separation is chloroform:methanol:acetic acid:water (25:15:4:2, by vol.).[12]

• Allow the solvent to migrate up the plate until it reaches the desired height.

• Remove the plate from the chamber and allow it to air dry.

c. Visualization and Quantification

• Visualize the separated phospholipid spots using iodine vapor or a phosphorus-specific spray (e.g., molybdenum blue reagent).[12][13]

• For quantification, scrape the PG spot from the plate, extract the lipid, and determine the phosphorus content using a colorimetric assay. Alternatively, densitometry can be used to quantify the spots directly on the plate.

Enzymatic Assay

Enzymatic assays offer a high-throughput alternative for the specific quantification of total PG.[7]

a. Principle

This assay typically involves a series of enzymatic reactions that ultimately produce a detectable signal (e.g., fluorescence or color change) that is proportional to the amount of PG in the sample. A common approach involves the hydrolysis of PG by phospholipase D to generate phosphatidic acid, which is then further converted in subsequent enzymatic steps.

b. General Procedure

• Extract lipids from the sample.

• Resuspend the dried lipid extract in an appropriate assay buffer containing a detergent (e.g., Triton X-100) to solubilize the lipids.

• Add the enzyme mix to the sample and standards in a microplate.

• Incubate the plate to allow the enzymatic reactions to proceed.

• Measure the fluorescence or absorbance using a microplate reader.

• Calculate the PG concentration in the samples based on a standard curve generated with known amounts of PG.

Immunoassay (Amniostat-FLM)

This rapid, semi-quantitative test is primarily used in clinical settings to assess fetal lung maturity by detecting PG in amniotic fluid.[8]

a. Principle

The Amniostat-FLM is a slide agglutination test that uses antibodies specific to phosphatidylglycerol. The presence of PG in the amniotic fluid sample causes the antibody-coated particles to agglutinate, resulting in a visible clumping.[8]

b. Procedure

• A small volume of amniotic fluid is mixed with the reagent containing the anti-PG antibodies on a slide.

• The slide is gently rocked for a specified period.

• The presence or absence of agglutination is observed visually. The degree of agglutination can provide a semi-quantitative indication of the PG concentration.[8]

Mandatory Visualizations

Experimental Workflow for Targeted PG Assay Validation

References

• 1. Evaluation of the new amniostat-FLM test for the detection of phosphatidylglycerol in contaminated fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A single run LC-MS/MS method for phospholipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Detection of phosphatidylglycerol in frozen amniotic fluid by rapid assay of fetal lung maturity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thin-Layer Chromatography of Phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocols for Enzymatic Fluorometric Assays to Quantify Phospholipid Classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Amniostat FLM: a new technique for detection of phosphatidylglycerol in amniotic fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. yecunqilab.org [yecunqilab.org]
• 10. Protocol for rapid and accurate quantification of phospholipids in yeast and mammalian systems using LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. avantiresearch.com [avantiresearch.com]

Assessing the Recovery of 17:0-22:4 PG-d5 in Extractions: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of analytes is paramount. The choice of an appropriate internal standard and an efficient extraction method are critical determinants of data quality. This guide provides a comparative assessment of the recovery of the deuterated phosphatidylglycerol internal standard, 17:0-22:4 PG-d5, in various extraction protocols. The information presented here is designed to assist in the selection of optimal methods for quantitative lipid analysis.

Deuterated standards, such as 17:0-22:4 PG-d5, are widely used in mass spectrometry-based lipidomics to correct for sample loss during preparation and for variations in ionization efficiency. The underlying assumption is that the deuterated standard behaves identically to its endogenous counterpart throughout the analytical workflow. Therefore, understanding the recovery of this internal standard is crucial for accurate quantification.

Comparison of Extraction Methodologies for Phosphatidylglycerol Recovery

The two most common techniques for lipid extraction are liquid-liquid extraction (LLE) and solid-phase extraction (SPE). The choice between these methods depends on the specific lipid class of interest, the sample matrix, and the desired throughput and selectivity.

While direct recovery data for 17:0-22:4 PG-d5 is not extensively published in comparative studies, we can infer its performance based on studies of similar polar lipids and phosphatidylglycerols (PGs).

Extraction Method	Principle	General Phospholipid Recovery	Key Considerations for PG Recovery
Liquid-Liquid Extraction (LLE)	Partitioning of lipids between two immiscible liquid phases (e.g., aqueous and organic).	Generally high, often >90%.	The polarity of the solvent system is critical for extracting polar lipids like PGs. Methods like the Folch and Bligh & Dyer are well-established.
Solid-Phase Extraction (SPE)	Separation based on the affinity of lipids for a solid stationary phase.	Can be variable depending on the sorbent and elution solvents.	Offers the potential for higher selectivity and removal of interfering substances, which can be beneficial for complex matrices.[1]

One study comparing various LLE methods for human LDL found that the Folch method (chloroform/methanol) and an acidified Bligh & Dyer method were most effective for a broad range of lipids, including PGs. In contrast, a hexane/isopropanol method yielded the lowest amounts of total lipids.

A comparison of single-phase and biphasic LLE protocols in human plasma revealed that a single-phase method (the Alshehry method) demonstrated high recoveries of over 95% for phospholipids.[2] This method was also noted to be more effective in extracting polar lipids compared to the Matyash method.[2]

For a similar deuterated standard, PG 17:0_18:1 d5, a recovery of approximately 80% was reported using an automated methyl-tert-butyl ether (MTBE)-based LLE method. This provides a reasonable estimate for the expected recovery of 17:0-22:4 PG-d5 with a similar protocol.

Experimental Protocols

Below are detailed methodologies for common lipid extraction techniques. The inclusion of an internal standard like 17:0-22:4 PG-d5 should occur at the very beginning of the extraction process to account for any sample loss.

Modified Folch Method (Liquid-Liquid Extraction)

This method is a widely used protocol for the extraction of total lipids from biological samples.

Workflow for Folch Extraction

Caption: Workflow for the modified Folch liquid-liquid extraction method.

• Homogenization: Homogenize the biological sample (e.g., plasma, tissue homogenate) in methanol.

• Internal Standard Spiking: Add a known amount of 17:0-22:4 PG-d5 to the homogenate.

• Solvent Addition: Add chloroform to the mixture, typically in a 2:1 chloroform:methanol ratio (v/v).

• Extraction: Vortex the mixture thoroughly and incubate at room temperature.

• Phase Separation: Add water to induce the separation of the mixture into a biphasic system.

• Centrifugation: Centrifuge the sample to achieve a clean separation of the aqueous and organic layers.

• Collection: Carefully collect the lower organic phase containing the lipids.

• Drying: Evaporate the solvent from the collected organic phase under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for the subsequent analytical method (e.g., LC-MS/MS).

Solid-Phase Extraction (SPE)

SPE can be used for the selective extraction of different lipid classes. A common approach for phospholipids involves using a polar sorbent.

Workflow for Solid-Phase Extraction

Caption: General workflow for solid-phase extraction of phospholipids.

• Internal Standard Spiking: Add a known amount of 17:0-22:4 PG-d5 to the sample.

• Sample Adjustment: Adjust the sample solvent composition to be compatible with the SPE loading conditions.

• Cartridge Conditioning: Condition the SPE cartridge with an appropriate solvent (e.g., methanol).

• Cartridge Equilibration: Equilibrate the cartridge with the loading solvent.

• Sample Loading: Load the sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove non-retained impurities.

• Elution: Elute the phosphatidylglycerols and other phospholipids with a stronger solvent.

• Drying: Evaporate the solvent from the eluate under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for analysis.

Alternative Internal Standards for Phosphatidylglycerol Analysis

While 17:0-22:4 PG-d5 is a suitable internal standard, other deuterated PGs can also be employed. The choice of internal standard should ideally match the fatty acid composition of the endogenous PGs of interest as closely as possible to ensure similar extraction and ionization behavior. The UltimateSPLASH™ ONE internal standard mix, which includes 17:0-22:4 PG-d5, offers a comprehensive set of standards for broad lipidomic profiling.

Prostaglandin Signaling Pathway

Prostaglandins are a class of lipid signaling molecules derived from fatty acids that are involved in a wide range of physiological processes, including inflammation, pain, and fever. The diagram below illustrates a simplified overview of the prostaglandin synthesis and signaling pathway.

Prostaglandin Synthesis and Signaling

Caption: Simplified overview of the prostaglandin synthesis and signaling pathway.

References

• 1. aurorabiomed.com [aurorabiomed.com]
• 2. Liquid-Liquid Extraction vs. Solid-Phase Extraction Methods [kjhil.com]

Safety & Regulatory Compliance

Proper Disposal of 17:0-22:4 PG-d5: A Step-by-Step Guide for Laboratory Professionals

For immediate release: Researchers and laboratory personnel handling 17:0-22:4 PG-d5, a deuterated phosphatidylglycerol, must adhere to specific disposal procedures to ensure laboratory safety and environmental compliance. This guide provides essential, step-by-step instructions for the proper disposal of this compound, aligning with general laboratory chemical waste management principles.

17:0-22:4 PG-d5 is a valuable internal standard in lipidomics research. While the deuterium labeling itself does not render the molecule inherently hazardous to the environment, the overall chemical properties of the phosphatidylglycerol and any solvents used must be considered for appropriate waste management.[1] Disposal procedures should always be in accordance with the product's Safety Data Sheet (SDS) and local regulations.[2][3][4]

Pre-Disposal and Handling

Before disposal, proper handling and storage are crucial to minimize risks. 17:0-22:4 PG-d5 should be stored at -20°C.[5] When handling the compound, researchers should wear appropriate personal protective equipment (PPE), including gloves and safety glasses. All handling of the substance, especially when in solution with organic solvents, should be conducted in a well-ventilated area or a fume hood.

Disposal Protocol

The primary rule for the disposal of 17:0-22:4 PG-d5 and its containers is that it must be treated as hazardous chemical waste. Under no circumstances should this chemical or its solutions be disposed of down the sink or in regular trash. [2][3]

Step-by-Step Disposal Procedure:

• Segregation: All waste containing 17:0-22:4 PG-d5 must be segregated from other laboratory waste streams.[6] This includes unused product, solutions, and contaminated materials. A dedicated, properly labeled hazardous waste container should be used.

• Waste Container: Use a chemically compatible and leak-proof container for collecting the waste.[6][7] The container must be kept securely closed except when adding waste.[3][4]

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "17:0-22:4 PG-d5" and any solvents present. The approximate concentrations and quantities should also be noted.

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory.[4] This area should be away from heat sources and incompatible chemicals.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[3]

Quantitative Data Summary

For researchers using 17:0-22:4 PG-d5, tracking quantities for waste disposal is essential. The following table provides a template for logging waste generation.

Parameter	Value	Notes
Compound Name	17:0-22:4 PG-d5	1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)
CAS Number	2342575-46-4
Molecular Formula	C45H75D5NaO10P
Storage Temperature	-20°C	[5]
Typical Solvent	Dichloromethane:Methanol (1:1)	Check product-specific information.
Waste Category	Hazardous Chemical Waste	Segregate as per institutional guidelines.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 17:0-22-4 PG-d5.

Caption: Disposal workflow for 17:0-22:4 PG-d5 waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of 17:0-22:4 PG-d5, contributing to a secure laboratory environment and protecting our ecosystem. Always consult your institution's specific waste management guidelines and the manufacturer's Safety Data Sheet for the most accurate and detailed information.

References

• 1. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 2. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 3. vumc.org [vumc.org]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. avantiresearch.com [avantiresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. danielshealth.com [danielshealth.com]

Essential Safety &amp; Operational Guide for 17:0-22:4 PG-d5

This guide provides immediate, essential safety protocols, operational instructions, and disposal plans for handling 17:0-22:4 PG-d5. The following procedures are designed to ensure the safety of researchers and laboratory personnel.

Product Information and Hazard Identification

Product Name: 17:0-22:4 PG-d5 (1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5)

Solvent: This product is typically supplied in a 1:1 (v/v) solution of Dichloromethane (DCM) and Methanol.[1][2]

Primary Hazards: The primary hazards associated with this product are related to the solvent mixture. Dichloromethane is a suspected carcinogen and can cause skin and eye irritation.[3][4] Methanol is toxic and can be fatal or cause blindness if swallowed.[5] The mixture is flammable and volatile.[6]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, or skin contact.

PPE Category	Item	Specification	Purpose
Hand Protection	Double Gloves	Inner: Nitrile, Outer: Nitrile or Neoprene combination. Silver Shield/Viton gloves are also recommended for extended contact.[7][8]	Prevents skin contact with the hazardous solvent mixture. DCM readily penetrates standard nitrile gloves.[7]
Body Protection	Laboratory Coat	Standard, buttoned	Protects skin and personal clothing from contamination.
Eye Protection	Safety Goggles with Side Shields	ANSI Z87.1 certified, chemical splash goggles.[3]	Protects eyes from splashes.
Respiratory Protection	Not generally required for small quantities handled in a fume hood.	Use a respirator with appropriate cartridges if there is a risk of inhaling vapors, especially during spills or if working outside a fume hood.	Required if there is a risk of inhaling vapors.

Operational Plan: Step-by-Step Handling

Engineering Controls: All handling of 17:0-22:4 PG-d5 in its solvent should be performed in a certified chemical fume hood to minimize inhalation risk.[7][9]

Preparation and Handling:

• Preparation: Before handling, ensure that an appropriate waste container is available and properly labeled. Prepare the work area within the chemical fume hood by covering the surface with absorbent material.

• Handling:

  • Wear the specified PPE before handling the product.

  • Allow the vial to equilibrate to room temperature before opening to avoid condensation.

  • Carefully open the container to avoid splashing.

  • Use a calibrated syringe or micropipette to transfer the desired volume of the solution.

  • Keep the container tightly sealed when not in use.[8]

• Post-Handling:

  • Clean any contaminated surfaces with an appropriate solvent (e.g., ethanol), and dispose of the cleaning materials as hazardous waste.

  • Remove PPE carefully, avoiding self-contamination.

  • Wash hands thoroughly with soap and water after handling the product.[10]

Storage and Disposal Plan

Storage:

• Store 17:0-22:4 PG-d5 at -20°C in its original container.

• Keep the container tightly sealed in a dry and well-ventilated area.[11]

• Store away from heat, sparks, and open flames.[6][12]

• Use secondary containment to prevent spills.[7]

Disposal:

• Waste Segregation: Do not mix the dichloromethane:methanol waste with other non-halogenated solvent waste.[13][14]

• Waste Container: Collect all waste containing 17:0-22:4 PG-d5 and its solvent in a designated, properly labeled, and sealed container for halogenated organic waste.[13][15]

• Disposal Route: Dispose of the hazardous waste through your institution's environmental health and safety office or a licensed hazardous waste disposal company.[13] The deuterated nature of the lipid does not pose a significant environmental hazard; the primary concern is the solvent.[16]

Emergency Procedures

Emergency	Procedure
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[3]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]
Spill	For small spills within a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's emergency response team.[8][10]

Handling Workflow Diagram

Caption: Workflow for safe handling of 17:0-22:4 PG-d5.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. ehs.com [ehs.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. images.thdstatic.com [images.thdstatic.com]
• 6. columbuschemical.com [columbuschemical.com]
• 7. ors.od.nih.gov [ors.od.nih.gov]
• 8. ehs.washington.edu [ehs.washington.edu]
• 9. labproinc.com [labproinc.com]
• 10. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 11. avantiresearch.com [avantiresearch.com]
• 12. columbuschemical.com [columbuschemical.com]
• 13. bdmaee.net [bdmaee.net]
• 14. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 15. wcu.edu [wcu.edu]
• 16. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]